Desmethyl nevanimibe

Core Science & Biosynthesis

The Role of Desmethyl Nevanimibe in Research: A Technical Guide

An In-depth Examination of a Key Precursor in the Development of the SOAT1 Inhibitor Nevanimibe (B238670)

Introduction

In the landscape of pharmaceutical research and development, the journey from a promising chemical entity to a potential therapeutic agent is intricate and multifaceted. While the focus is often on the final active pharmaceutical ingredient (API), the roles of its precursors and intermediates are of paramount importance to chemists, pharmacologists, and drug development professionals. Desmethyl nevanimibe serves as a quintessential example of such a critical molecule. It is the immediate demethylated precursor to nevanimibe (also known as ATR-101 or PD-132301), a potent and selective inhibitor of Sterol O-acyltransferase 1 (SOAT1), also known as Acyl-coenzyme A:cholesterol acyltransferase 1 (ACAT1).[1] This technical guide delves into the core role of Desmethyl nevanimibe in research, which is primarily as a key synthetic intermediate in the generation of nevanimibe. The extensive research into nevanimibe's mechanism of action, its therapeutic potential, and the methodologies used to characterize it underscore the significance of its accessible synthesis, for which Desmethyl nevanimibe is crucial.

Nevanimibe has been the subject of clinical investigations for adrenocortical carcinoma (ACC) and congenital adrenal hyperplasia (CAH).[2][3][4] Its mechanism of action involves the inhibition of SOAT1, an enzyme responsible for the esterification and storage of cholesterol within cells.[5] By blocking this enzyme, nevanimibe disrupts cholesterol homeostasis, leading to a depletion of cholesteryl esters, which are essential for steroid hormone production and cell proliferation in certain cancers.[5] This inhibition ultimately results in decreased steroidogenesis and the induction of apoptosis in adrenocortical cells.[2][3]

This guide will provide a comprehensive overview of the technical aspects related to nevanimibe, thereby highlighting the integral role of its precursor, Desmethyl nevanimibe. It will cover the quantitative data associated with nevanimibe's biological activity, detailed experimental protocols for key assays, and visualizations of the relevant biological pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the key quantitative data for nevanimibe, the active compound synthesized from Desmethyl nevanimibe. This data is essential for researchers designing experiments to investigate its biological effects.

Parameter	Value	Enzyme/System	Reference
EC50	9 nM	Human ACAT1	[6]
EC50	368 nM	Human ACAT2	[6]

Table 1: In Vitro Efficacy of Nevanimibe

Parameter	Dose Level	Value	Units	Study Population	Reference
Cmax	125 mg BID	147	ng/mL	Adults with CAH	[7]
Cmax	250 mg BID	290	ng/mL	Adults with CAH	[7]
Cmax	500 mg BID	683	ng/mL	Adults with CAH	[7]
Cmax	750 mg BID	946	ng/mL	Adults with CAH	[7]
Cmax	1000 mg BID	1262	ng/mL	Adults with CAH	[7]
Half-life (t1/2)	Not specified	~10	hours	Adults with CAH	[4]

Table 2: Pharmacokinetic Parameters of Nevanimibe from a Phase 2 Study in Congenital Adrenal Hyperplasia (CAH)

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections provide protocols for key experiments used to characterize the biological activity of nevanimibe.

Synthesis of Nevanimibe from Desmethyl Nevanimibe

While specific, detailed protocols for the industrial synthesis of nevanimibe from Desmethyl nevanimibe are often proprietary, the chemical transformation is a standard N-alkylation (specifically, N-methylation) reaction. In this type of reaction, the secondary amine of Desmethyl nevanimibe is reacted with a methylating agent to form the tertiary amine of nevanimibe.

General Protocol for N-methylation of a Secondary Amine:

• Dissolution: Dissolve Desmethyl nevanimibe in a suitable aprotic solvent such as dimethylformamide (DMF) or acetonitrile.

• Addition of Base: Add a non-nucleophilic base, such as potassium carbonate or diisopropylethylamine, to the reaction mixture to act as a proton scavenger.

• Addition of Methylating Agent: Introduce a methylating agent, for example, methyl iodide or dimethyl sulfate, to the mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction is typically quenched with water and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified using column chromatography to yield pure nevanimibe.

SOAT1 (ACAT1) Inhibition Assay using Microsomes

This in vitro assay is used to determine the inhibitory activity of compounds like nevanimibe on the SOAT1 enzyme.

Materials:

• Liver microsomes (from human or other species) as a source of SOAT1.

• Reaction buffer (e.g., 100 mM phosphate (B84403) buffer, pH 7.4).

• NADPH (as a cofactor for microsomal enzymes).

• Test compound (nevanimibe) dissolved in a suitable solvent (e.g., DMSO).

• Substrate for the enzyme (e.g., radiolabeled oleoyl-CoA).

• Scintillation fluid and a scintillation counter.

Protocol:

• Prepare Microsomes: Thaw frozen liver microsomes on ice and dilute them to the desired concentration in the reaction buffer.

• Prepare Reaction Mixture: In a microcentrifuge tube, combine the reaction buffer, diluted microsomes, and the test compound at various concentrations.

• Pre-incubation: Pre-incubate the mixture for a short period (e.g., 5 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

• Initiate Reaction: Start the enzymatic reaction by adding the substrate (e.g., radiolabeled oleoyl-CoA) and NADPH.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-60 minutes), ensuring the reaction proceeds in the linear range.

• Terminate Reaction: Stop the reaction by adding an organic solvent (e.g., ethyl acetate (B1210297) or a mixture of chloroform (B151607) and methanol).

• Extraction and Analysis: Vortex the mixture to extract the lipid-soluble products (radiolabeled cholesteryl esters). Centrifuge to separate the phases and transfer the organic phase to a new tube. Evaporate the solvent and redissolve the residue in a small volume of a suitable solvent. The amount of radiolabeled product is then quantified using liquid scintillation counting.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control and determine the EC50 value by fitting the data to a dose-response curve.

Apoptosis Assay in H295R Adrenocortical Carcinoma Cells using Flow Cytometry

This assay quantifies the extent of apoptosis induced by nevanimibe in a relevant cancer cell line.

Materials:

• H295R human adrenocortical carcinoma cell line.

• Cell culture medium and supplements.

• Test compound (nevanimibe).

• Annexin V-FITC and Propidium Iodide (PI) staining kit.

• Binding buffer.

• Flow cytometer.

Protocol:

• Cell Culture and Treatment: Culture H295R cells in appropriate cell culture flasks until they reach a suitable confluency. Treat the cells with various concentrations of nevanimibe or a vehicle control for a specified period (e.g., 24-48 hours).

• Cell Harvesting: After treatment, collect both the floating (apoptotic) and adherent cells. For adherent cells, use a gentle dissociation agent like trypsin. Combine the floating and adherent cells for each sample.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS) by centrifugation to remove any residual medium.

• Staining: Resuspend the cell pellet in the binding buffer provided with the staining kit. Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for approximately 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC will stain early apoptotic cells (phosphatidylserine exposure on the outer cell membrane), while PI will stain late apoptotic and necrotic cells (with compromised cell membranes).

• Data Interpretation: The flow cytometry data will allow for the quantification of different cell populations: viable cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), and late apoptotic/necrotic cells (Annexin V-positive, PI-positive).

Visualizations

The following diagrams illustrate the key concepts related to the research of nevanimibe, the product of Desmethyl nevanimibe's synthetic progression.

Caption: Workflow from Desmethyl nevanimibe to in vitro evaluation of nevanimibe.

Caption: Mechanism of action of nevanimibe in adrenocortical cells.

Conclusion

The primary and most critical role of Desmethyl nevanimibe in research is its function as the direct precursor in the synthesis of nevanimibe. While Desmethyl nevanimibe itself is not the subject of extensive biological investigation, its availability and efficient conversion to nevanimibe are fundamental to the continued exploration of this promising SOAT1 inhibitor. The in-depth study of nevanimibe's potent and selective inhibition of SOAT1, its impact on steroidogenesis, and its ability to induce apoptosis in cancer cells are all predicated on the chemical synthesis that begins with Desmethyl nevanimibe. Therefore, for researchers in medicinal chemistry, chemical process development, and pharmacology who are working on SOAT1 inhibitors, Desmethyl nevanimibe is a molecule of significant interest. This guide has provided a technical overview of the quantitative data, experimental methodologies, and biological pathways associated with nevanimibe, thereby illuminating the crucial, albeit indirect, role of Desmethyl nevanimibe in advancing this area of therapeutic research. Future research may focus on optimizing the synthesis of nevanimibe from Desmethyl nevanimibe to improve yield and reduce costs, further enabling the extensive preclinical and clinical investigations required to fully realize its therapeutic potential.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 3. Apoptosis Protocols | USF Health [health.usf.edu]
• 4. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 5. research-portal.uu.nl [research-portal.uu.nl]
• 6. scispace.com [scispace.com]
• 7. Development and validation of a LC-MS/MS method based on a new 96-well Hybrid-SPE™-precipitation technique for quantification of CYP450 substrates/metabolites in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

The Precursor-Product Relationship of Desmethyl Nevanimibe and the ACAT1 Inhibitor Nevanimibe (PD-132301): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the relationship between Desmethyl nevanimibe (B238670) and Nevanimibe (PD-132301), a potent and selective inhibitor of Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1). Contrary to a potential misconception of a metabolic relationship, this document clarifies that Desmethyl nevanimibe is the direct chemical precursor to Nevanimibe. This guide will detail their chemical structures, the synthetic relationship, and the pharmacological profile of Nevanimibe as an ACAT1 inhibitor. Quantitative data on the inhibitory activity of Nevanimibe are presented, alongside detailed experimental protocols for the synthesis and evaluation of such compounds. Visualizations of the ACAT1 signaling pathway and relevant experimental workflows are provided to facilitate a comprehensive understanding.

Introduction

Nevanimibe (PD-132301), also known as ATR-101, is an orally active and selective inhibitor of Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1), an enzyme crucial for cellular cholesterol homeostasis.[1][2] ACAT1 catalyzes the esterification of cholesterol, converting it into cholesteryl esters for storage in lipid droplets.[3] By inhibiting ACAT1, Nevanimibe disrupts this process, leading to an accumulation of free cholesterol, which can induce apoptosis in steroidogenic cells.[4] This mechanism of action has led to the investigation of Nevanimibe in clinical trials for conditions such as congenital adrenal hyperplasia and adrenocortical carcinoma.[3][5]

A clear understanding of the chemical origin and synthetic route of Nevanimibe is paramount for researchers in the field. This guide focuses on the direct precursor, Desmethyl nevanimibe, clarifying its role in the synthesis of the active pharmaceutical ingredient.

The Synthetic Relationship: From Precursor to Active Inhibitor

Desmethyl nevanimibe is the demethylated precursor of Nevanimibe.[6] The core structural difference between the two molecules lies in the terminal amine group on the phenyl ring. Desmethyl nevanimibe possesses a primary amine, which is then methylated to yield the tertiary amine present in Nevanimibe.

Caption: Synthetic relationship between Desmethyl nevanimibe and Nevanimibe.

Chemical Structures

The chemical structures of Desmethyl nevanimibe and Nevanimibe are presented below.

Desmethyl nevanimibe

• Molecular Formula: C26H37N3O[7]

• Molecular Weight: 407.59 g/mol [7]

Nevanimibe (PD-132301)

• Molecular Formula: C27H39N3O[8]

• Molecular Weight: 421.62 g/mol [1]

• IUPAC Name: 1-[[1-[4-(dimethylamino)phenyl]cyclopentyl]methyl]-3-[2,6-di(propan-2-yl)phenyl]urea[8]

Pharmacological Profile of Nevanimibe

Nevanimibe is a selective inhibitor of ACAT1 over its isoform ACAT2. This selectivity is crucial as ACAT1 and ACAT2 have distinct tissue distributions and physiological roles.[2] The inhibitory potency of Nevanimibe has been quantified in various studies, with some variation in the reported values likely attributable to different assay conditions.

Quantitative Inhibitory Activity

The following table summarizes the reported in vitro potency of Nevanimibe against human ACAT1 and ACAT2.

Compound	Target	IC50	EC50	Assay System
Nevanimibe (PD-132301)	ACAT1	0.23 µM	9 nM	In vitro enzymatic assay
ACAT2	0.71 µM	368 nM	In vitro enzymatic assay

Note: IC50 and EC50 values are reported from different sources and may not be directly comparable due to variations in experimental methodologies.[9][10]

At present, the inhibitory activity of Desmethyl nevanimibe on ACAT1 and ACAT2 has not been reported in the reviewed literature. This lack of data prevents a direct comparison of the precursor's activity with that of the final product, Nevanimibe.

Signaling Pathway of ACAT1 Inhibition

The inhibition of ACAT1 by Nevanimibe disrupts cholesterol esterification, leading to an accumulation of free cholesterol within the cell, particularly in the endoplasmic reticulum. This accumulation triggers a cascade of cellular events, ultimately leading to apoptosis.

Caption: Simplified signaling pathway of ACAT1 inhibition by Nevanimibe.

Experimental Protocols

Synthesis of Nevanimibe from Desmethyl nevanimibe (General N-methylation Protocol)

While a specific, detailed protocol for the synthesis of Nevanimibe from Desmethyl nevanimibe is not publicly available, a general method for the N-methylation of aromatic amines can be adapted. One common method is the Eschweiler-Clarke reaction.

Principle: This reaction involves the methylation of a primary or secondary amine using excess formic acid and formaldehyde. Formic acid acts as the reducing agent.

General Procedure:

• Dissolve Desmethyl nevanimibe in a suitable solvent.

• Add an excess of formic acid and a 37% aqueous solution of formaldehyde.

• Heat the reaction mixture at 80-100 °C for several hours.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, cool the mixture and neutralize it with a base (e.g., sodium hydroxide).

• Extract the product, Nevanimibe, with an organic solvent.

• Purify the crude product using column chromatography.

Caption: General experimental workflow for the N-methylation of Desmethyl nevanimibe.

In Vitro ACAT Inhibition Assay (Microsomal Assay)

This protocol describes a general method for determining the inhibitory activity of a compound against ACAT in a cell-free system using liver microsomes.

Materials:

• Liver microsomes from a suitable animal model (e.g., rat or human).

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Cholesterol solution.

• Radiolabeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA).

• Test compound (Nevanimibe) dissolved in DMSO.

• Lipid extraction solvents (e.g., chloroform:methanol).

• Thin-layer chromatography (TLC) plates and developing solvent.

• Scintillation counter.

Procedure:

• Preparation of Microsomes: Homogenize liver tissue and isolate the microsomal fraction by differential centrifugation.

• Assay Reaction Setup: In a microcentrifuge tube, combine the assay buffer, microsomal preparation, and cholesterol.

• Compound Incubation: Add various concentrations of the test compound (Nevanimibe) or vehicle control (DMSO) to the tubes and pre-incubate at 37°C.

• Reaction Initiation: Start the reaction by adding the radiolabeled fatty acyl-CoA and incubate at 37°C.

• Reaction Termination: Stop the reaction by adding the lipid extraction solvent mixture.

• Lipid Extraction and Analysis: Extract the lipids and separate the cholesteryl ester fraction from free fatty acids by TLC.

• Quantification: Scrape the portion of the TLC plate corresponding to cholesteryl esters and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Experimental workflow for an in vitro ACAT inhibition assay.

Conclusion

This technical guide has elucidated the precise relationship between Desmethyl nevanimibe and Nevanimibe (PD-132301), establishing the former as the synthetic precursor to the latter. The potent and selective ACAT1 inhibitory activity of Nevanimibe underscores its therapeutic potential. While quantitative data for Nevanimibe is available, further research is warranted to determine the pharmacological activity of Desmethyl nevanimibe to provide a complete comparative profile. The provided experimental frameworks for synthesis and in vitro testing offer a foundation for researchers working with these and similar compounds in the pursuit of novel therapeutics targeting cholesterol metabolism.

References

• 1. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103288660A - N-methylation method of aromatic amine - Google Patents [patents.google.com]
• 3. Structure of nevanimibe-bound tetrameric human ACAT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Facile method to incorporate high-affinity ACAT/SOAT1 inhibitor F12511 into stealth liposome-based nanoparticle and demonstration of its efficacy in blocking cholesteryl ester biosynthesis without overt toxicity in neuronal cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Desmethyl Nevanimibe: A Technical Whitepaper on its Role as a Precursor to the SOAT1 Inhibitor Nevanimibe

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed technical overview of Desmethyl nevanimibe (B238670), the immediate precursor to the potent and selective sterol O-acyltransferase 1 (SOAT1) inhibitor, nevanimibe (formerly known as PD-132301 or ATR-101). The mechanism of action of nevanimibe involves the critical inhibition of cholesterol esterification within the adrenal cortex, leading to decreased steroidogenesis and induction of apoptosis in adrenocortical cells. This whitepaper will focus on the role of Desmethyl nevanimibe as a prodrug, its presumptive metabolic conversion to the active nevanimibe, and the overarching therapeutic implications in diseases such as adrenocortical carcinoma and congenital adrenal hyperplasia. While specific experimental data on Desmethyl nevanimibe is limited in publicly available literature, this guide synthesizes the known information regarding nevanimibe and the general principles of N-desmethyl metabolism to provide a comprehensive understanding of the precursor's function.

Introduction to Nevanimibe and its Precursor

Nevanimibe is a small molecule inhibitor that selectively targets SOAT1, an enzyme responsible for the esterification of intracellular free cholesterol into cholesteryl esters for storage.[1][2] By inhibiting SOAT1, nevanimibe disrupts cholesterol homeostasis, which has significant consequences in tissues with high SOAT1 expression, such as the adrenal glands.[3] This disruption leads to a reduction in the substrate pool for steroid hormone synthesis and, at higher concentrations, can trigger apoptosis.[4][5]

Desmethyl nevanimibe is identified as the demethylated precursor to nevanimibe.[6][7] In drug development, precursors or prodrugs are often utilized to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion. While the specific rationale for the development of nevanimibe via its desmethyl precursor is not extensively documented, it is a common strategy to enhance oral bioavailability and metabolic stability.

Presumptive Mechanism of Action: Conversion of Desmethyl Nevanimibe to Nevanimibe

The conversion of Desmethyl nevanimibe to nevanimibe is a critical step in its mechanism of action as a precursor. This process is presumed to be an N-methylation reaction, a common metabolic pathway in the human body.

The Role of N-Methyltransferases

While specific enzymes responsible for the methylation of Desmethyl nevanimibe have not been identified in the reviewed literature, this biotransformation is typically catalyzed by N-methyltransferases. These enzymes utilize a methyl donor, most commonly S-adenosyl-L-methionine (SAM), to add a methyl group to a nitrogen atom.

Signaling Pathway of Nevanimibe Action Post-Conversion

Once converted to nevanimibe, the active drug exerts its effects by inhibiting SOAT1. The downstream consequences of this inhibition are multifaceted and tissue-specific.

References

• 1. The formation and metabolism of N-hydroxymethyl compounds--I. The oxidative N-demethylation of N-dimethyl derivatives of arylamines, aryltriazenes, arylformamidines and arylureas including the herbicide monuron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of SOAT1 suppresses glioblastoma growth via blocking SREBP-1-mediated lipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sildenafil - Wikipedia [en.wikipedia.org]
• 5. endocrine-abstracts.org [endocrine-abstracts.org]
• 6. N-demethylation as an example of drug metabolism in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impact of enzalutamide and its main metabolite N-desmethyl enzalutamide on pharmacokinetically important drug metabolizing enzymes and drug transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Desmethyl Nevanimibe: A Technical Guide to Biological Activity in Cellular Models

For: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the biological activity of Desmethyl nevanimibe's active metabolite, Nevanimibe (B238670) (also known as ATR-101 or PD-132301), in relevant cellular models. Desmethyl nevanimibe is the demethylated precursor of Nevanimibe, a potent and selective inhibitor of Acyl-CoA:cholesterol O-acyltransferase 1 (ACAT1), also designated as Sterol O-acyltransferase 1 (SOAT1). The data and mechanisms described herein are attributed to the active compound, Nevanimibe, which mediates the pharmacological effects following the administration of its precursor.

Core Mechanism of Action: Inhibition of ACAT1

Nevanimibe's primary molecular target is ACAT1, an enzyme residing in the endoplasmic reticulum (ER) membrane.[1][2] ACAT1 plays a critical role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol into cholesteryl esters, which are subsequently stored in cytosolic lipid droplets.[1] In steroidogenic tissues like the adrenal cortex, these cholesteryl ester stores serve as the primary substrate pool for the synthesis of all steroid hormones, including glucocorticoids, mineralocorticoids, and androgens.[3]

By inhibiting ACAT1, Nevanimibe blocks this esterification process. This leads to two major downstream cellular consequences:

• Depletion of Substrate for Steroidogenesis: The lack of cholesteryl ester stores starves the steroid synthesis pathways of their necessary precursor, leading to a reduction in hormone production.[3]

• Accumulation of Free Cholesterol and ER Stress: The inability to esterify cholesterol leads to a buildup of free cholesterol within the ER membrane. This accumulation disrupts ER homeostasis, leading to ER stress, activation of the unfolded protein response (UPR), dysregulation of calcium stores, and ultimately, the induction of apoptosis.[2]

This dual mechanism makes ACAT1 inhibition a compelling strategy for pathologies involving adrenal steroid overproduction or adrenal tumors. Nonclinical studies have demonstrated that Nevanimibe can decrease adrenal steroidogenesis at lower doses and induce apoptosis in adrenocortical cells at higher concentrations.[4][5]

Mechanism of ACAT1 inhibition by Nevanimibe.

Quantitative Data Presentation

The biological activity of Nevanimibe has been quantified in various in vitro assays. The following tables summarize key findings.

Table 1: In Vitro Inhibitory Potency of Nevanimibe

Target	Assay Type	Value (EC₅₀)	Reference
Human ACAT1	Enzyme Activity	9 nM	[1][6]
Human ACAT2	Enzyme Activity	368 nM	[1][6]

EC₅₀ (Half-maximal effective concentration) represents the concentration of drug that produces 50% of the maximal response.

Table 2: Cytotoxicity of Nevanimibe in H295R Human Adrenocortical Carcinoma Cells

Nevanimibe Conc.	Co-treatment	Exposure Time	Effect on Cell Survival	Reference
3 nM - 3 µM	None	24 hours	No significant toxicity observed	[6]
30 µM	None	24 hours	~40% reduction in survival	[6]
3 nM	60 µg/mL Cholesterol	24 hours	~60% reduction in survival	[6]

These data highlight the potentiation of Nevanimibe's cytotoxic effects in the presence of exogenous cholesterol, consistent with its mechanism of action involving the accumulation of free cholesterol.[2][6]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following sections provide representative protocols for key assays used to characterize the biological activity of ACAT1 inhibitors like Nevanimibe.

Cell Viability Assessment using MTS Assay

This protocol is designed to measure the metabolic activity of cells as an indicator of viability in response to treatment. The human adrenocortical carcinoma cell line H295R is commonly used for these studies.[2][7]

Objective: To quantify the dose-dependent effect of a test compound on H295R cell viability.

Materials:

• H295R cells

• Complete growth medium (e.g., DMEM/F12 supplemented with FBS and insulin)

• Sterile 96-well cell culture plates

• Test compound (e.g., Nevanimibe) and vehicle (e.g., DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• 96-well plate reader (490 nm absorbance)

Procedure:

• Cell Seeding: Trypsinize and count H295R cells. Seed the cells into a 96-well plate at a density of 1 x 10⁴ to 2 x 10⁴ cells per well in 100 µL of complete growth medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified, 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of the test compound in culture medium. The final concentration of the vehicle (DMSO) should be kept constant across all wells (typically ≤ 0.1%).

• Cell Treatment: After 24 hours, remove the old medium and add 100 µL of the medium containing the desired concentrations of the test compound or vehicle control. Include wells with medium only to serve as a background control.

• Treatment Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTS Reagent Addition: Add 20 µL of MTS reagent directly to each well.[8]

• Final Incubation: Incubate the plate for 1 to 4 hours at 37°C and 5% CO₂. The incubation time depends on the metabolic rate of the cells and should be optimized.

• Data Acquisition: Measure the absorbance of each well at 490 nm using a microplate reader.[8]

• Data Analysis:

  • Subtract the average absorbance of the "medium only" background wells from all other absorbance readings.

  • Express the viability of treated cells as a percentage of the vehicle-treated control cells using the formula:

    • % Viability = (Absorbance_Sample / Absorbance_VehicleControl) * 100

Detection of Apoptotic Markers by Western Blot

This protocol describes the detection of key apoptotic proteins, such as cleaved caspases and cleaved PARP, to confirm that cell death occurs via apoptosis.[9]

Objective: To qualitatively and semi-quantitatively assess the induction of apoptosis in treated cells.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and electrophoresis apparatus

• PVDF membrane, transfer buffer, and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction: Lyse cell pellets with ice-cold RIPA buffer.[10] Centrifuge at ~14,000 x g for 20 minutes at 4°C to pellet cell debris. Collect the supernatant containing total protein.[10]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[10]

• Sample Preparation: Normalize all samples to the same protein concentration. Add Laemmli buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-PAGE gel. Run the gel until adequate separation is achieved.[10]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[10]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[10]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-cleaved caspase-3) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.[10]

• Washing: Wash the membrane three times for 10 minutes each with TBST (Tris-buffered saline with 0.1% Tween 20).[10]

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[10]

• Washing: Repeat the washing step as in step 8.

• Detection: Apply the ECL substrate to the membrane according to the manufacturer's instructions.[10]

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Analyze the band intensities. An increase in the signal for cleaved forms of apoptotic proteins (e.g., cleaved caspase-3) relative to a loading control (e.g., β-actin) indicates the induction of apoptosis.

General workflow for in vitro cellular assays.

Quantification of 17-Hydroxyprogesterone (17-OHP) by ELISA

This protocol provides a method for measuring the concentration of the steroid precursor 17-OHP in cell culture supernatants, which is a key biomarker for assessing the inhibition of steroidogenesis.[3]

Objective: To quantify the effect of a test compound on 17-OHP production by steroidogenic cells.

Materials:

• Cell culture supernatants from treated and untreated cells

• Commercial 17-OHP ELISA kit (containing coated microplate, standards, enzyme conjugate, TMB substrate, and stop solution)

• Microplate washer (optional)

• Microplate reader (450 nm absorbance)

Procedure:

• Sample Collection: After the treatment period, carefully collect the cell culture supernatant from each well. Centrifuge the supernatant briefly to pellet any floating cells or debris.

• Reagent Preparation: Prepare all reagents, standards, and controls as described in the ELISA kit manual. Allow all components to reach room temperature.[11]

• Assay Procedure (Example based on a competitive ELISA):

  • Pipette 25-50 µL of each standard, control, and unknown sample into the appropriate wells of the antibody-coated microplate.[11][12]

  • Add the specified volume of enzyme-labeled 17-OHP (Enzyme Conjugate) to each well.[11][12]

  • Seal the plate and incubate for the specified time (e.g., 60 minutes) at room temperature, often with gentle shaking.[11][12]

• Washing: Aspirate the contents of the wells and wash the plate 3-5 times with the diluted wash buffer provided in the kit.[11][13]

• Substrate Addition: Add 100 µL of TMB Substrate Solution to each well.[11]

• Incubation: Incubate the plate in the dark at room temperature for a specified time (e.g., 15-30 minutes) to allow for color development.[11]

• Stopping Reaction: Add 50-100 µL of Stop Solution to each well to terminate the reaction. The solution will typically change color from blue to yellow.[11][13]

• Data Acquisition: Read the optical density of each well at 450 nm within 30 minutes of adding the Stop Solution.[11]

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of each standard against its known concentration.

  • The absorbance is inversely proportional to the concentration of 17-OHP in the sample.[12]

  • Determine the 17-OHP concentration in the unknown samples by interpolating their absorbance values from the standard curve.

Conclusion

The biological activity of Desmethyl nevanimibe, through its active form Nevanimibe, is characterized by the potent and selective inhibition of the ACAT1 enzyme. In cellular models, this inhibition disrupts cholesterol metabolism, leading to a reduction in the substrates available for steroid synthesis and the induction of ER stress-mediated apoptosis, particularly in adrenocortical cells.[2][3] The cytotoxic effects are notably enhanced by the presence of high cholesterol levels, underscoring the mechanism of action.[2][6] The quantitative data and established experimental protocols presented in this guide provide a robust framework for researchers and drug developers to further investigate ACAT1 inhibitors and their therapeutic potential in adrenal-related disorders.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. ATR-101, a Selective and Potent Inhibitor of Acyl-CoA Acyltransferase 1, Induces Apoptosis in H295R Adrenocortical Cells and in the Adrenal Cortex of Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. endocrine-abstracts.org [endocrine-abstracts.org]
• 4. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. broadpharm.com [broadpharm.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. benchchem.com [benchchem.com]
• 11. novamedline.com [novamedline.com]
• 12. biovendor.com [biovendor.com]
• 13. cloud-clone.com [cloud-clone.com]

The Journey of Nevanimibe: From a Cholesterol Drug to a Targeted Adrenal Therapy

An In-depth Guide to the Discovery, Preclinical, and Clinical Development of the ACAT1 Inhibitor Nevanimibe (B238670) (ATR-101/PD-132301)

This technical guide provides a comprehensive overview of the discovery, mechanism of action, and clinical development history of nevanimibe, a potent and selective inhibitor of Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1). Initially investigated for its cholesterol-lowering properties under the designation PD-132301-2, the compound was later repurposed as ATR-101 for the treatment of adrenal gland disorders due to its unique adrenal-specific effects. This document is intended for researchers, scientists, and drug development professionals interested in the scientific journey of this targeted therapeutic agent.

Discovery and Early Development: The Genesis of an ACAT1 Inhibitor

The story of nevanimibe begins with the synthesis and evaluation of a series of urea-based inhibitors of ACAT, an enzyme responsible for the esterification of cholesterol. One of these compounds, PD-132301-2, emerged as a potent inhibitor of ACAT. The initial therapeutic goal for these inhibitors was the treatment of hypercholesterolemia. However, during preclinical toxicology studies, an unexpected and significant finding was observed: PD-132301-2 caused adrenal toxicity in animal models. This adrenal-specific effect, while a setback for its development as a cholesterol-lowering drug, opened a new and unforeseen therapeutic avenue.

The selective toxicity towards the adrenal cortex led to the hypothesis that this compound could be repurposed for the treatment of adrenal diseases characterized by excessive steroid production or cell proliferation, such as adrenocortical carcinoma (ACC) and congenital adrenal hyperplasia (CAH). This marked the transition of PD-132301-2 to its new designation, ATR-101, and a shift in its clinical development focus.

A key step in the synthesis of PD-132301 involves a desmethyl precursor. The synthesis of this precursor, 5-amino-2-(3,4-dimethoxyphenyl)-2-isopropyl-pentanitrile, is a critical part of the manufacturing process.

Mechanism of Action: Targeting Cholesterol Homeostasis for Cell Death

Nevanimibe is a selective inhibitor of ACAT1, also known as Sterol O-acyltransferase 1 (SOAT1). ACAT1 is a crucial enzyme in cellular cholesterol metabolism, responsible for converting free cholesterol into cholesteryl esters for storage in lipid droplets. By inhibiting ACAT1, nevanimibe disrupts this process, leading to an accumulation of free cholesterol within the cell, particularly in the endoplasmic reticulum (ER).

This accumulation of free cholesterol has two major downstream consequences that are central to nevanimibe's therapeutic effect:

• ER Stress and the Unfolded Protein Response (UPR): The excess free cholesterol in the ER membrane leads to ER stress and activates the unfolded protein response (UPR).

• Induction of Apoptosis: The sustained ER stress and disruption of cellular homeostasis ultimately trigger programmed cell death, or apoptosis. This is particularly effective in cells that are highly dependent on cholesterol metabolism, such as adrenocortical cells.

The proposed signaling pathway for nevanimibe-induced apoptosis is depicted below:

Figure 1: Proposed signaling pathway of nevanimibe-induced apoptosis.

Preclinical Evaluation: Demonstrating Potency and Selectivity

Preclinical studies were instrumental in characterizing the activity of nevanimibe and providing the rationale for its clinical development in adrenal disorders.

In Vitro Studies

• Enzyme Inhibition: Nevanimibe demonstrated potent and selective inhibition of ACAT1 over its isoform ACAT2.

• Cell-Based Assays: In the human adrenocortical carcinoma cell line H295R, nevanimibe was shown to induce apoptosis. The co-incubation with cholesterol potentiated the cytotoxic effects of nevanimibe, supporting the mechanism of action involving free cholesterol accumulation.

Table 1: In Vitro Activity of Nevanimibe

Parameter	Value	Cell Line/System	Reference
ACAT1 EC50	9 nM	Human ACAT1	[1]
ACAT2 EC50	368 nM	Human ACAT2	[1]

In Vivo Studies

Animal models confirmed the adrenal-specific effects of nevanimibe. Studies in dogs showed that nevanimibe treatment led to a reduction in adrenocortical steroid production and induced apoptosis specifically within the adrenal cortex.

Clinical Development: Investigating Nevanimibe in Adrenal Disorders

The clinical development of nevanimibe has focused on two primary indications: adrenocortical carcinoma and congenital adrenal hyperplasia.

Adrenocortical Carcinoma (ACC)

A Phase 1, multicenter, open-label, dose-escalation study (NCT01898715) was conducted to assess the safety, pharmacokinetics, and preliminary efficacy of nevanimibe in patients with advanced ACC.[2][3]

Experimental Protocol: Phase 1 ACC Study (NCT01898715)

• Study Design: Open-label, "3+3" dose-escalation design.[2]

• Patient Population: Adults with locally advanced or metastatic ACC who had failed or declined standard therapies.[3]

• Intervention: Oral nevanimibe administered at doses ranging from 1.6 mg/kg/day to 158.5 mg/kg/day.[2]

• Primary Outcome Measures: Safety and tolerability, determination of the maximum tolerated dose (MTD).

• Secondary Outcome Measures: Pharmacokinetics, tumor response based on RECIST 1.1.[2]

The workflow for this clinical trial is illustrated in the following diagram:

Figure 2: Workflow of the Phase 1 clinical trial of nevanimibe in ACC.

Table 2: Summary of Results from the Phase 1 ACC Study

Parameter	Result
Number of Patients	63
Dose Range	1.6 to 158.5 mg/kg/day
Maximum Tolerated Dose (MTD)	Not defined; a maximum feasible dose of 128.2 mg/kg/day was established
Most Common Adverse Events	Gastrointestinal disorders (76%), including diarrhea (44%) and vomiting (35%)
Efficacy	No complete or partial responses; 13 of 48 evaluable patients (27%) had stable disease at 2 months

The study concluded that while nevanimibe was safe at the doses tested, it had limited efficacy in advanced ACC, potentially due to the inability to achieve the high exposure levels thought to be necessary for a significant apoptotic effect with the current formulation.[2]

Congenital Adrenal Hyperplasia (CAH)

A Phase 2, multicenter, single-blind, dose-titration study (NCT02804178) was conducted to evaluate the efficacy and safety of nevanimibe in adults with classic CAH.[4][5][6]

Experimental Protocol: Phase 2 CAH Study (NCT02804178)

• Study Design: Multicenter, single-blind, dose-titration study with a placebo washout between dose levels.[4][5]

• Patient Population: Adults with classic CAH and elevated baseline 17-hydroxyprogesterone (17-OHP) levels (≥4x the upper limit of normal).[4][5]

• Intervention: Five dose levels of nevanimibe (125, 250, 500, 750, and 1000 mg twice daily) were administered for 2 weeks, followed by a 2-week placebo washout.[4][5]

• Primary Outcome Measure: Reduction of 17-OHP to ≤2x the upper limit of normal.[4][5]

• Secondary Outcome Measures: Safety and tolerability, changes in other adrenal steroids.

Table 3: Summary of Results from the Phase 2 CAH Study

Parameter	Result	Reference
Number of Patients	10	[4]
Dose Levels	125, 250, 500, 750, 1000 mg twice daily	[4]
Primary Endpoint Achievement	2 out of 10 subjects	[4]
17-OHP Reduction	5 subjects experienced a 27% to 72% decrease in 17-OHP	[4]
Most Common Adverse Events	Gastrointestinal (30%)	[4]

The study demonstrated that nevanimibe could decrease 17-OHP levels within two weeks of treatment, suggesting a potential role as an add-on therapy for CAH.[4][5][6]

Pharmacokinetics

Pharmacokinetic data from the clinical trials have provided insights into the absorption, distribution, metabolism, and excretion of nevanimibe.

Table 4: Pharmacokinetic Parameters of Nevanimibe in the Phase 2 CAH Study

Dose Level (mg, twice daily)	Mean Cmax (ng/mL)
125	147
250	290
500	683
750	946
1000	1262

The mean maximal observed concentration of nevanimibe increased in a dose-dependent manner.[6]

The "Desmethyl Nevanimibe" Inquiry

A thorough search of the scientific literature and clinical trial databases did not yield any information on a compound specifically named "Desmethyl nevanimibe" as a metabolite or a distinct drug candidate. However, the synthesis of PD-132301, the original designation for nevanimibe, involves a desmethyl precursor. It is plausible that the query about "Desmethyl nevanimibe" refers to this synthetic intermediate. There is no publicly available information to suggest that a desmethyl metabolite of nevanimibe has been identified or is of clinical significance.

Conclusion

Nevanimibe represents a fascinating case of drug repurposing, where an unexpected toxicity in one therapeutic area became the foundation for its development in another. Its journey from a failed hypercholesterolemia drug candidate to a targeted therapy for adrenal disorders highlights the importance of careful observation and scientific creativity in drug development. While the clinical development of nevanimibe has faced challenges, the story of its discovery and the elucidation of its unique mechanism of action provide valuable insights for researchers in the field of targeted therapies. Further studies may yet define a clear therapeutic role for this selective ACAT1 inhibitor.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 5. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]

Desmethyl Nevanimibe: A Key Precursor in the Synthesis of the SOAT1 Inhibitor Nevanimibe

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sterol O-acyltransferase 1 (SOAT1), also known as acyl-coenzyme A: cholesterol acyltransferase 1 (ACAT1), is a critical enzyme in cellular cholesterol homeostasis. Its role in various pathologies, including atherosclerosis, neurodegenerative diseases, and particularly in cancer, has positioned it as a significant therapeutic target.[1][2] Nevanimibe (B238670) (formerly known as ATR-101 or PD-132301) is a potent and selective inhibitor of SOAT1 that has been investigated in clinical trials, notably for adrenocortical carcinoma.[3][4] This technical guide provides a comprehensive overview of Desmethyl nevanimibe's role as a pivotal precursor in the chemical synthesis of nevanimibe, alongside a detailed examination of nevanimibe's mechanism of action, quantitative inhibitory data, and the experimental protocols for assessing its activity.

Introduction to SOAT1 as a Therapeutic Target

SOAT1 is an intracellular enzyme located in the endoplasmic reticulum that catalyzes the esterification of free cholesterol into cholesteryl esters for storage in lipid droplets.[2][3] This function is crucial for maintaining the appropriate level of free cholesterol within cellular membranes.[1] Dysregulation of cholesterol metabolism is a hallmark of various diseases. In several cancers, including adrenocortical carcinoma, glioblastoma, and liver cancer, elevated SOAT1 expression and the subsequent accumulation of cholesteryl esters are associated with tumor progression and poor prognosis.[5][6] By converting excess free cholesterol into inert cholesteryl esters, cancer cells can evade cholesterol-induced apoptosis and sustain high rates of proliferation.[7][8] Therefore, inhibiting SOAT1 presents a promising therapeutic strategy to disrupt cancer cell metabolism and induce cell death.[1][9]

The Role of Desmethyl Nevanimibe in the Synthesis of Nevanimibe

Desmethyl nevanimibe is a key chemical intermediate in the synthesis of the active SOAT1 inhibitor, nevanimibe. It serves as the penultimate precursor molecule that is methylated to yield the final drug substance. The synthesis of nevanimibe from its desmethyl precursor is a critical step in its manufacturing process.

Synthetic Workflow

The synthesis of nevanimibe from its desmethyl precursor typically involves a methylation reaction. A generalized workflow is depicted below.

Caption: Synthetic workflow for the conversion of Desmethyl nevanimibe to Nevanimibe.

Quantitative Data: Nevanimibe Inhibition of SOAT1 and SOAT2

Nevanimibe is a selective inhibitor of SOAT1 over its isoform SOAT2. This selectivity is crucial as SOAT2 is primarily expressed in the liver and intestines and is involved in dietary cholesterol absorption.[10] The inhibitory potency of nevanimibe has been quantified in various studies.

Compound	Target	Assay Type	IC50 / EC50	Reference
Nevanimibe (PD-132301)	Human SOAT1	Cell-based	9 nM (EC50)	[3][11]
Nevanimibe (PD-132301)	Human SOAT2	Cell-based	368 nM (EC50)	[3][11]
Nevanimibe (PD-132301)	SOAT	Enzyme Assay	37 nM (IC50)	[10]
Nevanimibe HCl	SOAT	Enzyme Assay	52 nM (IC50)	[10]

Experimental Protocols

Cell-Based SOAT1 Inhibition Assay using [³H]Oleate

This assay measures the enzymatic activity of SOAT1 in intact cells by quantifying the incorporation of radiolabeled oleic acid into cholesteryl esters.

Materials:

• Cell line expressing human SOAT1 (e.g., CHO cells transfected with hSOAT1)

• Cell culture medium and supplements

• Test compounds (e.g., Nevanimibe) dissolved in a suitable solvent (e.g., DMSO)

• [³H]Oleic acid complexed with fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS)

• 0.1 M NaOH

• 3 M HCl

• 1 M K₂HPO₄

• Non-radiolabeled cholesteryl oleate (B1233923) (as a carrier)

• Chloroform:Methanol solution (2:1)

• Thin-layer chromatography (TLC) plates and developing solvent

• Scintillation counter and scintillation fluid

Procedure:

• Cell Culture: Plate SOAT1-expressing cells in multi-well plates and culture until they reach a desired confluency (e.g., 80-90%).

• Compound Treatment: Treat the cells with varying concentrations of the test compound (Nevanimibe) or vehicle control for a specified period (e.g., 2 hours) at 37°C.

• Radiolabeling: Following compound incubation, add [³H]oleate/BSA complex to each well and incubate for a defined period (e.g., 30 minutes to 2 hours) at 37°C to allow for its incorporation into cellular lipids.[12][13]

• Cell Lysis: Wash the cells with ice-cold PBS to stop the reaction and then lyse the cells using 0.1 M NaOH.

• Neutralization and Lipid Extraction: Neutralize the cell lysates with HCl and buffer with K₂HPO₄. Add a known amount of non-radiolabeled cholesteryl oleate as a carrier. Extract the total cellular lipids using a chloroform:methanol mixture.

• Lipid Separation: Separate the extracted lipids by thin-layer chromatography (TLC). The lipid classes, including cholesteryl esters, will separate based on their polarity.

• Quantification: Scrape the portion of the TLC plate corresponding to cholesteryl esters into a scintillation vial. Add scintillation fluid and quantify the amount of [³H]cholesteryl oleate using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits SOAT1 activity by 50% (IC50) by plotting the percentage of inhibition against the log of the compound concentration.

SOAT1 Signaling Pathway and Mechanism of Action of Nevanimibe

In adrenocortical carcinoma (ACC), SOAT1 plays a crucial role in managing the high influx of cholesterol required for steroidogenesis and cell growth. By esterifying free cholesterol, SOAT1 prevents its accumulation to toxic levels, thereby promoting cell survival.

Nevanimibe inhibits SOAT1, leading to a buildup of intracellular free cholesterol. This excess free cholesterol induces endoplasmic reticulum (ER) stress and activates the unfolded protein response (UPR).[8] Prolonged ER stress ultimately triggers apoptosis, leading to cancer cell death.[7][14]

Caption: Mechanism of action of Nevanimibe in adrenocortical carcinoma cells.

Conclusion

Desmethyl nevanimibe is a critical, non-pharmacologically active precursor in the synthesis of nevanimibe, a potent and selective SOAT1 inhibitor. The inhibition of SOAT1 by nevanimibe disrupts cholesterol homeostasis in cancer cells, leading to ER stress-induced apoptosis. This mechanism of action makes SOAT1 an attractive target for the development of novel cancer therapeutics, particularly for malignancies characterized by aberrant lipid metabolism such as adrenocortical carcinoma. The data and protocols presented in this guide offer a valuable resource for researchers and drug development professionals working on SOAT1 inhibitors and related pathways. Further investigation into the therapeutic potential of SOAT1 inhibition in a broader range of cancers is warranted.

References

• 1. Frontiers | Targeting sterol-O-acyltransferase 1 to disrupt cholesterol metabolism for cancer therapy [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sterol O-Acyl Transferase 1 as a Prognostic Marker of Adrenocortical Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of SOAT1 suppresses glioblastoma growth via blocking SREBP-1-mediated lipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Mitotane Inhibits Sterol-O-Acyl Transferase 1 Triggering Lipid-Mediated Endoplasmic Reticulum Stress and Apoptosis in Adrenocortical Carcinoma Cells [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting sterol-O-acyltransferase 1 to disrupt cholesterol metabolism for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Evaluation of 11C- and 18F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. mdpi.com [mdpi.com]
• 13. jdc.jefferson.edu [jdc.jefferson.edu]
• 14. researchgate.net [researchgate.net]

Investigation into the Metabolic Fate of Desmethyl Nevanimibe Reveals a Lack of Publicly Available Data

A comprehensive review of scientific literature and public databases reveals no specific information on the metabolic fate, biotransformation, or pharmacokinetic profile of Desmethyl nevanimibe (B238670). Similarly, detailed metabolism studies for its parent compound, nevanimibe (also known as ATR-101), are not available in the public domain.

Despite extensive searches for "metabolic fate of Desmethyl nevanimibe," "nevanimibe metabolism," "ATR-101 biotransformation," and related queries, no studies were identified that delineated the metabolic pathways, identified specific metabolites, or provided quantitative data on the biotransformation of either Desmethyl nevanimibe or nevanimibe. The term "Desmethyl nevanimibe" itself does not appear in the retrieved scientific literature, suggesting it may be a hypothetical or confidential metabolite.

Information on nevanimibe, a potent and selective inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1), is primarily focused on its mechanism of action, pharmacodynamics, and clinical trial outcomes in the context of adrenocortical carcinoma and congenital adrenal hyperplasia.[1][2][3] These studies describe its role in disrupting cholesterol metabolism and inducing apoptosis in cancer cells but do not detail its metabolic clearance.[4][5][6]

Pharmacokinetic data from clinical studies provide some insights into the absorption and distribution of nevanimibe, noting a half-life of approximately 10 hours and dose-dependent increases in plasma concentration.[7] However, these reports do not extend to the identification of metabolic products or the enzymes responsible for its breakdown. Notably, the DrugBank entry for nevanimibe explicitly states that information on its metabolism, route of elimination, and clearance is "Not Available."[8]

The absence of this information in the public domain prevents the creation of the requested in-depth technical guide. Key components, such as quantitative data for structured tables, detailed experimental protocols for metabolic assays, and the visualization of metabolic pathways, cannot be generated without the foundational research data. It is likely that such information is proprietary to the pharmaceutical developers of the compound.

For researchers, scientists, and drug development professionals interested in the metabolic fate of nevanimibe and its potential metabolites, the current landscape indicates that this is an area requiring primary research. Standard drug metabolism and pharmacokinetic (DMPK) studies, including in vitro assays with liver microsomes and hepatocytes, followed by in vivo studies in animal models with subsequent metabolite identification via mass spectrometry, would be necessary to elucidate the biotransformation of this compound.

References

• 1. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. researchgate.net [researchgate.net]
• 4. ATR-101 disrupts mitochondrial functions in adrenocortical carcinoma cells and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ATR-101, a Selective and Potent Inhibitor of Acyl-CoA Acyltransferase 1, Induces Apoptosis in H295R Adrenocortical Cells and in the Adrenal Cortex of Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ATR-101, a Selective and Potent Inhibitor of Acyl-CoA Acyltransferase 1, Induces Apoptosis in H295R Adrenocortical Cell… [ouci.dntb.gov.ua]
• 7. academic.oup.com [academic.oup.com]
• 8. go.drugbank.com [go.drugbank.com]

An In-depth Technical Guide to the Role of Desmethyl Nevanimibe in Studying Steroidogenesis Pathways

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide elucidates the role of Desmethyl nevanimibe (B238670) in the context of steroidogenesis research, primarily through its function as the direct precursor to the potent and selective SOAT1 inhibitor, nevanimibe. The guide details the mechanism of action, experimental methodologies, and quantitative data associated with the active compound, nevanimibe, to provide a comprehensive understanding of how this chemical scaffold is utilized in the study of steroid hormone synthesis.

Introduction: Desmethyl Nevanimibe and its Relation to Nevanimibe

Desmethyl nevanimibe is the demethylated precursor to nevanimibe (also known as PD-132301 or ATR-101).[1] While research has predominantly focused on nevanimibe due to its pharmacological activity, understanding Desmethyl nevanimibe is crucial in the context of the synthesis and metabolic pathway of its active counterpart. The primary mechanism through which this chemical class has been studied in steroidogenesis is via the potent inhibition of Sterol O-acyltransferase 1 (SOAT1), also known as Acyl-CoA:cholesterol acyltransferase 1 (ACAT1), by nevanimibe.

Nevanimibe is an orally active and selective inhibitor of SOAT1.[2] SOAT1 is a critical enzyme in cellular cholesterol metabolism, responsible for the esterification of free cholesterol into cholesteryl esters for storage in lipid droplets.[3] By inhibiting this enzyme, nevanimibe effectively reduces the intracellular pool of cholesteryl esters available as substrate for the synthesis of all steroid hormones.[4][5]

Mechanism of Action: SOAT1 Inhibition and its Impact on Steroidogenesis

The adrenal cortex and gonads synthesize a range of steroid hormones, including mineralocorticoids, glucocorticoids, and androgens, from a common precursor, cholesterol. The inhibition of SOAT1 by nevanimibe represents an early-stage intervention in the steroidogenesis pathway.

At lower concentrations, nevanimibe's inhibition of SOAT1 leads to a depletion of the cholesteryl ester stores, thereby reducing the substrate available for steroid hormone production across all three major pathways.[6][7] This results in a decrease in the synthesis of mineralocorticoids (e.g., aldosterone), glucocorticoids (e.g., cortisol), and androgens (e.g., testosterone).[5]

At higher concentrations, the blockage of cholesterol esterification by nevanimibe leads to an accumulation of intracellular free cholesterol. This accumulation can induce endoplasmic reticulum stress and ultimately trigger apoptosis (programmed cell death) in adrenocortical cells.[6][7][8] This dual mechanism of action, ranging from steroidogenesis inhibition to cellular apoptosis, makes nevanimibe a compound of interest for conditions characterized by adrenal steroid overproduction or adrenal tumors.[7][8]

Below is a diagram illustrating the steroidogenesis pathway and the point of intervention by nevanimibe.

Caption: Steroidogenesis pathway showing SOAT1-mediated cholesterol esterification and its inhibition by nevanimibe.

Quantitative Data

The following tables summarize the available quantitative data for nevanimibe, the active derivative of Desmethyl nevanimibe.

Table 1: In Vitro Activity of Nevanimibe

Target	Parameter	Value	Reference
SOAT1 (ACAT1)	EC50	9 nM	[2]
SOAT2 (ACAT2)	EC50	368 nM	[2]
H295R cells	Cytotoxicity (24h)	~40% reduction in survival at 30 µM	[2]

| H295R cells | Cytotoxicity with Cholesterol (24h) | 60% reduction in survival at 3 nM with 60 µg/mL Cholesterol |[2] |

Table 2: Clinical Trial Data for Nevanimibe in Congenital Adrenal Hyperplasia (CAH)

Study Phase	Dosage Range	Key Finding	Reference
Phase 2	125 mg to 1000 mg twice daily	Decreased 17-OHP levels within 2 weeks. 5 of 9 subjects had 27-72% decrease in 17-OHP.	[6][9]

| Phase 2b | 1000-2000 mg twice daily | Primary endpoint: reduction of 17-OHP to ≤ 2x upper limit of normal. |[4][5] |

Table 3: Clinical Trial Data for Nevanimibe in Adrenocortical Carcinoma (ACC)

Study Phase	Dosage Range	Key Finding	Reference

| Phase 1 | 1.6 mg/kg/day to 158.5 mg/kg/day | 27% of patients had stable disease at 2 months. Drug-related adrenal insufficiency observed in two patients. |[8][10][11] |

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effects of compounds like Desmethyl nevanimibe and nevanimibe on steroidogenesis.

4.1. H295R Steroidogenesis Assay (as per OECD Test Guideline 456)

This in vitro assay is the standard for assessing a chemical's potential to affect steroid hormone production.

• Objective: To quantify the effects of a test compound on the production of testosterone and 17β-estradiol by H295R human adrenocortical carcinoma cells.[11][12][13]

• Cell Culture: H295R cells are cultured in a suitable medium supplemented with serum. For the assay, cells are seeded in 24-well plates and allowed to acclimate for 24 hours.[2][14]

• Exposure: The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Desmethyl nevanimibe). Typically, a range of seven concentrations is used in triplicate. Positive controls (e.g., forskolin (B1673556) to induce steroidogenesis) and negative/vehicle controls (e.g., DMSO) are run in parallel.[15][16] The cells are incubated with the test compound for 48 hours.[12][14]

• Sample Collection and Analysis: After the 48-hour exposure, the culture medium is collected from each well. The concentrations of testosterone and 17β-estradiol in the medium are quantified using methods such as ELISA or, for higher specificity and accuracy, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[11][15]

• Cell Viability: Following media collection, a cell viability assay (e.g., MTT or ATP-based assay) is performed on the cells remaining in the wells to ensure that observed effects on hormone production are not due to cytotoxicity.[14][15]

Caption: Workflow for the H295R Steroidogenesis Assay.

4.2. Quantitative Analysis of Steroid Hormones by LC-MS/MS

This is a highly sensitive and specific method for the simultaneous quantification of multiple steroid hormones.

• Objective: To accurately measure the concentrations of various steroid hormones (e.g., cortisol, aldosterone, testosterone, progesterone) in biological samples (e.g., cell culture medium, plasma).[1][4]

• Sample Preparation:

  • A small volume of the sample (e.g., 200 µL of plasma or medium) is mixed with an internal standard solution containing deuterated analogues of the target steroids.[4]

  • Liquid-liquid extraction (LLE) is performed, typically with a solvent like methyl tert-butyl ether (MTBE), to isolate the steroids from the sample matrix.[4]

  • The organic layer is separated, evaporated to dryness, and the residue is reconstituted in a mobile phase for injection into the LC-MS/MS system.[4]

• Chromatographic Separation: The extracted sample is injected into a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system. A C18 column is commonly used to separate the different steroid hormones based on their hydrophobicity.[4]

• Mass Spectrometric Detection: The separated hormones are ionized (e.g., using electrospray ionization) and detected by a triple quadrupole mass spectrometer. The analysis is performed in Selected Reaction Monitoring (SRM) mode, where specific precursor-to-product ion transitions are monitored for each steroid and its deuterated internal standard, ensuring high selectivity and accurate quantification.[4][17]

Caption: Workflow for steroid hormone quantification by LC-MS/MS.

Conclusion

Desmethyl nevanimibe serves as a key precursor in the synthesis of nevanimibe, a potent SOAT1 inhibitor that has become an important tool for studying steroidogenesis. The inhibition of SOAT1 by nevanimibe provides a unique mechanism to probe the reliance of steroid hormone synthesis on the availability of cholesterol substrate. The dose-dependent effects of nevanimibe, from reducing steroid output to inducing apoptosis in adrenal cells, offer a wide therapeutic and research window. The experimental protocols detailed herein, particularly the H295R steroidogenesis assay coupled with LC-MS/MS analysis, provide a robust framework for the continued investigation of Desmethyl nevanimibe and other SOAT1 inhibitors in the context of steroidogenesis and related endocrine disorders. Future research should aim to characterize the direct activity, if any, of Desmethyl nevanimibe on SOAT1 to fully elucidate its pharmacological profile.

References

• 1. Quantitative Analysis of Steroid Hormones Using Triple Quadrupole LC/MS/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. epa.gov [epa.gov]
• 3. Frontiers | Targeting sterol-O-acyltransferase 1 to disrupt cholesterol metabolism for cancer therapy [frontiersin.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. endocrine-abstracts.org [endocrine-abstracts.org]
• 6. researchgate.net [researchgate.net]
• 7. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.labrulez.com [lcms.labrulez.com]
• 11. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 12. oecd.org [oecd.org]
• 13. The OECD validation program of the H295R steroidogenesis assay: Phase 3. Final inter-laboratory validation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 16. The OECD Validation Program of the H295R Steroidogenesis Assay for the Identification of In Vitro Inhibitors and Inducers of Testosterone and Estradiol Production. Phase 2: Inter-Laboratory Pre-Validation Studies (8 pp) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. An LC-MS/MS Methodological Framework for Steroid Hormone Measurement from Human Serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Applications of Nevanimibe: A Technical Guide

An In-depth Examination of the Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1) Inhibitor

Introduction

Nevanimibe (B238670) (formerly known as ATR-101 or PD-132301) is a potent and selective inhibitor of Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1), also referred to as Sterol O-acyltransferase 1 (SOAT1).[1] This enzyme plays a crucial role in the esterification of cholesterol, a key step in the production of adrenal steroids.[2] By inhibiting ACAT1, nevanimibe disrupts steroidogenesis and can induce apoptosis in adrenocortical cells, making it a promising therapeutic agent for disorders characterized by adrenal steroid overproduction or adrenal tumors.[1][3] This technical guide provides a comprehensive overview of the potential therapeutic applications of nevanimibe, its mechanism of action, and a summary of key preclinical and clinical findings. While the initial query focused on Desmethyl nevanimibe, the available scientific literature centers on the parent compound, nevanimibe. It is plausible that Desmethyl nevanimibe is a metabolite, though its specific activity is not detailed in the reviewed literature.

Mechanism of Action

Nevanimibe exerts its therapeutic effects by selectively inhibiting ACAT1, an enzyme highly expressed in the adrenal cortex.[2] ACAT1 is responsible for converting free cholesterol into cholesteryl esters, which are then stored in lipid droplets. These stored cholesteryl esters serve as the primary substrate for the synthesis of all adrenal steroids, including glucocorticoids, mineralocorticoids, and androgens.[4]

By inhibiting ACAT1, nevanimibe leads to a depletion of the adrenal cholesteryl ester stores.[2] This reduction in the available substrate for steroid synthesis results in a decrease in the production of adrenal steroids.[4] At higher concentrations, the disruption of cholesterol homeostasis and accumulation of free cholesterol is cytotoxic, leading to apoptosis of adrenocortical cells.[1][3]

Figure 1: Mechanism of Action of Nevanimibe.

Potential Therapeutic Applications

Clinical research has primarily focused on two key therapeutic areas for nevanimibe: Congenital Adrenal Hyperplasia and Adrenocortical Carcinoma.

Congenital Adrenal Hyperplasia (CAH)

CAH is a group of genetic disorders affecting the adrenal glands, most commonly caused by a deficiency in the enzyme 21-hydroxylase. This deficiency impairs cortisol production and leads to an overproduction of androgens.[4] Standard treatment involves lifelong glucocorticoid therapy to replace cortisol and suppress androgen excess, which can be challenging to balance.[2]

Nevanimibe offers a novel therapeutic approach by directly targeting adrenal steroid production, independent of ACTH suppression.[5] By reducing the substrate for steroid synthesis, nevanimibe has been shown to decrease levels of 17-hydroxyprogesterone (17-OHP), a key biomarker of androgen excess in CAH.[2]

Adrenocortical Carcinoma (ACC)

ACC is a rare and aggressive cancer of the adrenal cortex with limited treatment options.[1] Preclinical studies have demonstrated that at higher doses, nevanimibe can induce apoptosis in adrenocortical cells, suggesting its potential as an anti-cancer agent for ACC.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical and clinical studies of nevanimibe.

Parameter	Value	Reference
ACAT1 (SOAT1) Inhibition (EC50)	9 nM
ACAT2 Inhibition (EC50)	368 nM

Table 1: In Vitro Inhibitory Activity of Nevanimibe.

Study Phase	Indication	Dosage Range	Key Findings	Reference
Phase 2	Congenital Adrenal Hyperplasia	125 mg to 1000 mg twice daily	Decreased 17-OHP levels within 2 weeks. 20% of subjects met the primary endpoint (17-OHP ≤2x ULN). 70% of subjects showed a ≥50% decrease in 17-OHP at least once.	[2][5]
Phase 1	Adrenocortical Carcinoma	1.6 mg/kg/day to 158.5 mg/kg/day	27% of patients who had imaging at 2 months showed stable disease. A maximum feasible dose of 128.2 mg/kg/day was established. Limited efficacy due to inability to reach exposures needed for apoptosis.	[1][6]

Table 2: Summary of Clinical Trial Data for Nevanimibe.

Experimental Protocols

Phase 2 Study in Congenital Adrenal Hyperplasia (NCT02804178)

This was a multicenter, single-blind, dose-titration study designed to evaluate the efficacy and safety of nevanimibe in patients with uncontrolled classic CAH.[5]

• Patient Population: Adults with classic CAH and baseline 17-OHP levels ≥4 times the upper limit of normal (ULN).[5]

• Study Design: The study employed a dose-titration design with five dose levels of nevanimibe (125, 250, 500, 750, and 1000 mg) administered orally twice daily. Each treatment period lasted for 14 days, followed by a 14-day single-blind placebo washout.[2]

• Primary Endpoint: The primary efficacy endpoint was the reduction of 17-OHP to ≤2 times the ULN.[2]

• Outcome Measures: Levels of 17-OHP and androstenedione (B190577) were monitored as biomarkers of androgen excess.[5]

References

• 1. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. SUN-357 Trial in Progress: A Multicenter, Dose-titration, Open-Label Phase 2b Study of Nevanimibe Hydrochloride, a Novel ACAT1 Inhibitor, for the Treatment of Classic Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

Desmethyl Nevanimibe: A Technical Overview of a Key Precursor in SOAT1 Inhibition

For Immediate Release

This technical guide provides a comprehensive overview of Desmethyl nevanimibe (B238670), a critical precursor in the synthesis of Nevanimibe, a potent and selective inhibitor of Sterol O-acyltransferase 1 (SOAT1). This document is intended for researchers, scientists, and drug development professionals interested in the chemical properties, synthesis, and biological context of this compound.

Core Compound Data

Desmethyl nevanimibe is the demethylated precursor to Nevanimibe (PD-132301), an investigational drug that has been evaluated for the treatment of various conditions, including adrenocortical carcinoma and congenital adrenal hyperplasia.[1][2] Its chemical properties are summarized below.

Parameter	Value
CAS Number	2419904-59-7[2]
Molecular Formula	C26H37N3O[1]
Molecular Weight	407.59 g/mol [1]

Synthesis of Desmethyl Nevanimibe

The synthesis of Desmethyl nevanimibe can be achieved through a multi-step process. The following protocol is based on established chemical synthesis routes for Nevanimibe's precursor.

Experimental Protocol: Three-Step Synthesis

A published synthesis route for Desmethyl nevanimibe involves a three-step process starting from a substituted aniline (B41778) derivative.

• Boc Protection: The initial step involves the protection of the aniline starting material using di-tert-butyl dicarbonate (B1257347) (Boc2O) under basic conditions. This reaction yields a tert-butyl carbamate (B1207046).

• Global Reduction: The resulting intermediate undergoes a global reduction using a strong reducing agent such as lithium aluminum hydride (LiAlH4). This step concurrently reduces the nitrile group to an amine and the tert-butyl carbamate to a monomethyl aniline.

• Coupling Reaction: The final step is the coupling of the amine product from the reduction step with 2,6-diisopropylphenyl isocyanate. This reaction forms the urea (B33335) linkage, yielding the final Desmethyl nevanimibe compound.

Logical Workflow: From Precursor to Active Inhibitor

The significance of Desmethyl nevanimibe lies in its role as the immediate precursor to Nevanimibe. The following diagram illustrates this synthetic relationship and the subsequent mechanism of action of Nevanimibe.

Caption: Synthetic pathway of Nevanimibe from Desmethyl nevanimibe and its inhibitory action on SOAT1.

Biological Context and Mechanism of Action of Nevanimibe

Nevanimibe is an orally active and selective inhibitor of SOAT1, with a significantly lower affinity for the SOAT2 isoform. SOAT1 is an enzyme located in the endoplasmic reticulum that plays a crucial role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol into cholesteryl esters for storage in lipid droplets.

Inhibition of SOAT1 by Nevanimibe leads to a disruption of this process. In steroidogenic tissues like the adrenal cortex, which have high SOAT1 expression, this inhibition has two primary consequences:

• Decreased Steroidogenesis: By limiting the availability of cholesteryl esters, the substrate for steroid hormone production is reduced. This has been explored as a therapeutic approach in conditions like congenital adrenal hyperplasia.

• Induction of Apoptosis: The accumulation of intracellular free cholesterol due to SOAT1 inhibition can lead to cellular toxicity and trigger apoptosis, particularly in adrenocortical cells. This apoptotic effect has been the rationale for investigating Nevanimibe as a treatment for adrenocortical carcinoma.

While Desmethyl nevanimibe is primarily a synthetic intermediate, its efficient conversion to Nevanimibe is a critical step in the production of this targeted therapeutic agent. Understanding the chemistry of Desmethyl nevanimibe is therefore fundamental for the development and supply of Nevanimibe for ongoing and future research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Desmethyl nevanimibe

Audience: Researchers, scientists, and drug development professionals.

Introduction

Desmethyl nevanimibe (B238670) is the primary demethylated precursor and metabolite of Nevanimibe (also known as PD-132301 or ATR-101).[1] Nevanimibe is a potent and selective inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1), an enzyme that plays a crucial role in the esterification and storage of cholesterol within adrenal cortex cells.[2][3] By inhibiting ACAT1, nevanimibe reduces the substrate pool of cholesterol available for steroid biosynthesis, making it a therapeutic candidate for conditions characterized by adrenal steroid excess, such as congenital adrenal hyperplasia (CAH) and adrenocortical carcinoma (ACC).[3][4][5] The synthesis of Desmethyl nevanimibe is essential for its use as a reference standard in metabolic studies, for further derivatization, and to explore its own pharmacological activity.

This protocol outlines the synthesis of Desmethyl nevanimibe from its parent compound, nevanimibe, via N-demethylation of the tertiary aromatic amine.

Principle of Synthesis

The conversion of nevanimibe to Desmethyl nevanimibe involves the selective removal of one methyl group from the N,N-dimethylamino moiety. A well-established method for the N-demethylation of tertiary amines is the use of 1-chloroethyl chloroformate (ACE-Cl).[6] This reaction proceeds via a two-step mechanism:

• Carbamate (B1207046) Formation: Nevanimibe reacts with ACE-Cl, where the tertiary nitrogen atom attacks the chloroformate. This results in the cleavage of a carbon-nitrogen bond, eliminating a methyl group as methyl chloride and forming a stable 1-chloroethyl carbamate intermediate.

• Hydrolysis (Solvolysis): The resulting carbamate intermediate is then gently hydrolyzed, typically by refluxing in methanol (B129727), to yield the desired secondary amine, Desmethyl nevanimibe, along with volatile byproducts.

Quantitative Data Summary

The following table summarizes the key properties of the starting material and the final product.

Compound	Molecular Formula	Molecular Weight ( g/mol )
Nevanimibe	C₂₇H₃₉N₃O	421.62[7][8]
Desmethyl nevanimibe	C₂₆H₃₇N₃O	407.59[1]

Experimental Protocol

Materials and Reagents:

• Nevanimibe

• 1-Chloroethyl chloroformate (ACE-Cl)

• 1,2-Dichloroethane (B1671644) (DCE), anhydrous

• Methanol (MeOH)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Solvents for column chromatography (e.g., Ethyl acetate (B1210297), Hexane (B92381), Dichloromethane)

• Silica (B1680970) gel (230-400 mesh)

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions:

• 1-Chloroethyl chloroformate (ACE-Cl) is corrosive and toxic. Handle it with extreme care inside a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• 1,2-Dichloroethane is a suspected carcinogen. All operations involving this solvent should be performed in a well-ventilated fume hood.

Procedure:

Step 1: N-Demethylation (Carbamate Formation)

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Nevanimibe (1.0 eq) in anhydrous 1,2-dichloroethane (DCE).

• Cool the solution to 0 °C using an ice bath.

• Slowly add 1-chloroethyl chloroformate (ACE-Cl) (approx. 1.2 eq) dropwise to the stirred solution over 15-20 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to reflux (approximately 80-85 °C) and maintain for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[6]

• Once the reaction is complete, allow the mixture to cool to room temperature and concentrate it to dryness using a rotary evaporator.

Step 2: Hydrolysis of the Carbamate Intermediate

• Dissolve the crude residue from Step 1 in methanol (MeOH).

• Heat the methanolic solution to reflux for 1-2 hours to facilitate the hydrolysis of the carbamate intermediate.[6] Monitor the conversion of the intermediate to the final product by TLC.

• After the reaction is complete, cool the solution and remove the methanol under reduced pressure.

Step 3: Work-up and Purification

• Dissolve the resulting residue in a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Wash the organic layer sequentially with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any acidic byproducts, followed by water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude Desmethyl nevanimibe.

• Purify the crude product by silica gel column chromatography. The appropriate eluent system (e.g., a gradient of ethyl acetate in hexane or methanol in dichloromethane) should be determined by TLC analysis.

• Combine the fractions containing the pure product and evaporate the solvent to obtain Desmethyl nevanimibe as a solid or oil.

• Confirm the identity and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Visualizations

Below is a diagram illustrating the workflow for the synthesis of Desmethyl nevanimibe.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. Nevanimibe | C27H39N3O | CID 131679 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes: High-Performance Liquid Chromatography (HPLC) Purification of Desmethyl Nevanimibe

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and efficient reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of Desmethyl nevanimibe (B238670). Desmethyl nevanimibe is the demethylated precursor of nevanimibe, a selective inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1).[1][2] The described protocol is suitable for obtaining high-purity Desmethyl nevanimibe for use in research, preclinical studies, and as a reference standard in drug development. The methodology leverages a C18 stationary phase with a gradient elution of acetonitrile (B52724) and water, ensuring effective separation from impurities.

Introduction

Nevanimibe is a potent and selective inhibitor of ACAT1, an enzyme responsible for the esterification of intracellular free cholesterol.[3][4] This mechanism of action gives nevanimibe therapeutic potential in conditions such as adrenocortical cancer and congenital adrenal hyperplasia.[5][6] Desmethyl nevanimibe, as the direct precursor to nevanimibe, is a critical compound in the synthesis and development of this therapeutic agent.[1][2] Therefore, a reliable method for its purification is essential to ensure the quality and integrity of subsequent research and drug manufacturing processes.

High-performance liquid chromatography (HPLC) is a cornerstone technique for the purification of small molecules in the pharmaceutical industry. Its high resolution and reproducibility make it ideal for isolating compounds of interest from complex reaction mixtures. This document provides a detailed protocol for the preparative HPLC purification of Desmethyl nevanimibe.

Signaling Pathway of Nevanimibe (and by extension, the relevance of Desmethyl Nevanimibe)

Nevanimibe acts by inhibiting ACAT1, which is located in the endoplasmic reticulum and plays a key role in cholesterol homeostasis by converting free cholesterol into cholesteryl esters for storage in lipid droplets.[7][8] By blocking this enzyme, nevanimibe disrupts cholesterol esterification, leading to an accumulation of free cholesterol in the cell. This disruption can induce apoptosis in cancer cells that are highly dependent on cholesterol metabolism, such as adrenocortical carcinoma cells. The purification of its precursor, Desmethyl nevanimibe, is a critical first step in synthesizing the active pharmaceutical ingredient.

Caption: Mechanism of action of Nevanimibe as an ACAT1 inhibitor.

Experimental Protocols

Materials and Reagents

Material/Reagent	Grade	Vendor
Desmethyl nevanimibe (crude)	Synthesis Grade	N/A
Acetonitrile (ACN)	HPLC Grade	Major Supplier
Water	Milli-Q® or HPLC Grade	Major Supplier
Trifluoroacetic Acid (TFA)	HPLC Grade	Major Supplier
Methanol	HPLC Grade	Major Supplier

Instrumentation and Columns

Instrument/Column	Specifications
Preparative HPLC System	Quaternary pump, autosampler, UV-Vis detector, fraction collector
Analytical HPLC System	Binary pump, autosampler, UV-Vis detector
Preparative Column	C18, 10 µm, 250 x 21.2 mm
Analytical Column	C18, 5 µm, 150 x 4.6 mm

Sample Preparation

• Dissolve the crude Desmethyl nevanimibe in a minimal amount of methanol.

• Dilute the dissolved sample with the initial mobile phase composition (95% Water with 0.1% TFA : 5% Acetonitrile with 0.1% TFA) to a final concentration of approximately 10 mg/mL.

• Filter the sample solution through a 0.45 µm PTFE syringe filter prior to injection.

Analytical Method Development

An analytical HPLC method was first developed to determine the retention time of Desmethyl nevanimibe and to resolve it from impurities.

Parameter	Condition
Column	C18, 5 µm, 150 x 4.6 mm
Mobile Phase A	Water with 0.1% TFA
Mobile Phase B	Acetonitrile with 0.1% TFA
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Injection Volume	10 µL

Preparative HPLC Purification Protocol

The analytical method was scaled up for preparative purification.

Parameter	Condition
Column	C18, 10 µm, 250 x 21.2 mm
Mobile Phase A	Water with 0.1% TFA
Mobile Phase B	Acetonitrile with 0.1% TFA
Gradient	30% to 70% B over 40 minutes
Flow Rate	20 mL/min
Detection Wavelength	254 nm
Injection Volume	5 mL (50 mg)

Post-Purification Processing

• Pool the fractions containing the purified Desmethyl nevanimibe based on analytical HPLC analysis.

• Remove the acetonitrile from the pooled fractions using a rotary evaporator.

• Lyophilize the remaining aqueous solution to obtain the purified product as a solid.

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure of nevanimibe-bound tetrameric human ACAT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Blocking cholesterol storage to treat Alzheimers disease [explorationpub.com]

Application Notes and Protocols for Desmethyl nevanimibe in In Vitro Cell Culture Assays

Introduction

Nevanimibe (B238670) selectively inhibits ACAT1, an enzyme crucial for the esterification of intracellular free cholesterol into cholesteryl esters for storage.[3][4] By blocking this process, Nevanimibe leads to an accumulation of free cholesterol within the cell. At lower concentrations, this disrupts steroidogenesis, while at higher concentrations, it can induce apoptosis, particularly in cells that are highly dependent on cholesterol metabolism, such as adrenocortical carcinoma cells.[3][5][6]

Mechanism of Action

Nevanimibe's primary mechanism of action is the selective inhibition of ACAT1. This inhibition leads to a disruption of cholesterol homeostasis, which can have significant downstream effects on cellular processes. In steroidogenic cells, the lack of cholesteryl esters, the substrate for steroid synthesis, leads to reduced production of mineralocorticoids, glucocorticoids, and androgens.[7] In cancer cells, particularly adrenocortical carcinoma, the accumulation of free cholesterol can trigger endoplasmic reticulum stress and the unfolded protein response, ultimately leading to apoptosis.[3]

Data Presentation

The following tables summarize the in vitro efficacy of Nevanimibe in various cell lines. These values can be used as a reference for determining appropriate concentration ranges for experiments with Desmethyl nevanimibe.

Table 1: In Vitro Efficacy of Nevanimibe

Compound	Target	EC50	Cell Line	Assay Type	Reference
Nevanimibe	ACAT1	9 nM	-	Enzymatic Assay	[4][8]
Nevanimibe	ACAT2	368 nM	-	Enzymatic Assay	[4][8]

Table 2: Cytotoxicity of Nevanimibe in Adrenocortical Carcinoma Cells

Cell Line	Treatment	Concentration Range	Effect	Reference
H295R	Nevanimibe	3 nM - 3 µM	No significant toxicity	[8]
H295R	Nevanimibe	30 µM	~40% reduction in cell survival after 24 hours	[8]
H295R	Nevanimibe + Cholesterol (60 µg/mL)	3 nM	~60% reduction in cell survival after 24 hours	[8]

Experimental Protocols

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is a general method to assess the effect of Desmethyl nevanimibe on cell viability.

Materials:

• Target cell line (e.g., H295R for adrenocortical carcinoma)

• Complete cell culture medium

• Desmethyl nevanimibe

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of Desmethyl nevanimibe in DMSO. Further dilute the stock solution in a complete culture medium to achieve the desired final concentrations. It is advisable to perform a serial dilution to test a range of concentrations (e.g., from 1 nM to 100 µM).

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Desmethyl nevanimibe. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is used to determine if the cytotoxic effects of Desmethyl nevanimibe are mediated through apoptosis.

Materials:

• Target cell line

• Complete cell culture medium

• Desmethyl nevanimibe

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Desmethyl nevanimibe as described in the cell viability protocol. Incubate for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation.

• Staining: Resuspend the cell pellet in 1X binding buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Data Analysis: Quantify the percentage of apoptotic cells in each treatment group compared to the control.

Mandatory Visualizations

Signaling Pathway of Nevanimibe Action

Caption: Mechanism of action of Nevanimibe leading to apoptosis.

Experimental Workflow for In Vitro Testing

Caption: General workflow for in vitro cell-based assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. researchgate.net [researchgate.net]
• 6. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 7. SUN-357 Trial in Progress: A Multicenter, Dose-titration, Open-Label Phase 2b Study of Nevanimibe Hydrochloride, a Novel ACAT1 Inhibitor, for the Treatment of Classic Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Designing Experiments with Desmethyl Nevanimibe, an ACAT1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting experiments to evaluate the efficacy and mechanism of action of Desmethyl nevanimibe (B238670) (also known as nevanimibe or ATR-101) as a selective inhibitor of Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1).

Introduction to Desmethyl Nevanimibe and ACAT1

Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1) is a key intracellular enzyme that catalyzes the formation of cholesteryl esters from cholesterol and long-chain fatty acyl-CoA.[1][2] This process is crucial for cellular cholesterol homeostasis, as it allows for the storage of excess cholesterol in lipid droplets.[1][2] ACAT1 is ubiquitously expressed in various tissues and has been implicated in the pathophysiology of several diseases, including atherosclerosis, Alzheimer's disease, and certain cancers.[2][3][4]

Desmethyl nevanimibe is a potent and selective inhibitor of ACAT1.[5][6] It has been shown to inhibit human ACAT1 with high affinity and is being investigated in clinical trials for conditions such as congenital adrenal hyperplasia.[2][5][7] Understanding the experimental methodologies to characterize the effects of Desmethyl nevanimibe on ACAT1 activity is essential for advancing research and drug development in this area.

Key Characteristics of Desmethyl Nevanimibe (Nevanimibe/ATR-101):

Parameter	Value	Reference
Target	Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1)	[5][6]
EC50 (ACAT1)	9 nM	[5][6]
EC50 (ACAT2)	368 nM	[5][6]
IC50 (ACAT1)	~0.23 µM	[3]
Mechanism	Inhibits the esterification of intracellular free cholesterol.[5]

Experimental Protocols

This section details the protocols for key experiments to assess the inhibitory activity of Desmethyl nevanimibe against ACAT1.

In Vitro ACAT1 Inhibition Assay using Microsomes

This assay directly measures the enzymatic activity of ACAT1 in a cell-free system.

Objective: To determine the direct inhibitory effect of Desmethyl nevanimibe on ACAT1 enzymatic activity.

Principle: Microsomes containing ACAT1 are incubated with a radiolabeled substrate ([¹⁴C]oleoyl-CoA) and cholesterol. The amount of radiolabeled cholesteryl oleate (B1233923) formed is quantified to determine enzyme activity.

Materials:

• Cells overexpressing human ACAT1 (e.g., HEK293T, Sf9)

• Desmethyl nevanimibe

• [¹⁴C]oleoyl-CoA

• Cholesterol

• Phosphatidylcholine

• Dithiothreitol (DTT)

• Bovine Serum Albumin (BSA)

• Thin-Layer Chromatography (TLC) plates

• Scintillation counter and fluid

Protocol:

• Microsome Preparation:

  • Harvest cells overexpressing ACAT1.

  • Homogenize cells in a suitable buffer (e.g., Tris-HCl with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 100,000 x g) to pellet the microsomes.

  • Resuspend the microsomal pellet in a storage buffer and determine the protein concentration.

• Assay Reaction:

  • Prepare a reaction mixture containing buffer, BSA, and DTT.

  • Add varying concentrations of Desmethyl nevanimibe (dissolved in DMSO) or vehicle control to the reaction mixture.

  • Add the microsomal preparation to the mixture and pre-incubate for 15-30 minutes at 37°C.

  • Initiate the reaction by adding the substrate mixture containing cholesterol and [¹⁴C]oleoyl-CoA.

  • Incubate for a defined period (e.g., 10-30 minutes) at 37°C.

• Lipid Extraction and Analysis:

  • Stop the reaction by adding a mixture of chloroform:methanol (2:1 v/v).

  • Vortex and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Spot the extracted lipids onto a TLC plate.

  • Develop the TLC plate using a solvent system that separates cholesteryl esters from other lipids (e.g., hexane:diethyl ether:acetic acid, 80:20:1 v/v/v).

  • Visualize the lipid spots (e.g., using iodine vapor).

  • Scrape the spots corresponding to cholesteryl esters into scintillation vials.

  • Add scintillation fluid and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of ACAT1 inhibition for each concentration of Desmethyl nevanimibe compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Cell-Based ACAT1 Inhibition Assay using NBD-Cholesterol

This assay measures ACAT1 activity within a cellular context by monitoring the accumulation of fluorescently labeled cholesteryl esters.[8][9]

Objective: To assess the potency of Desmethyl nevanimibe in inhibiting ACAT1 activity in living cells.

Principle: Cells expressing ACAT1 are incubated with NBD-cholesterol, a fluorescent cholesterol analog. ACAT1 esterifies NBD-cholesterol, leading to its accumulation in lipid droplets, which results in a significant increase in fluorescence intensity. Inhibition of ACAT1 reduces this fluorescence.

Materials:

• A cell line with low to no endogenous ACAT activity (e.g., AC29 cells) stably transfected to express human ACAT1.[8][10]

• Desmethyl nevanimibe

• NBD-cholesterol

• Cell culture medium and supplements

• 96-well black, clear-bottom plates

• Fluorescence plate reader or fluorescence microscope

Protocol:

• Cell Culture and Plating:

  • Culture the ACAT1-expressing cells under standard conditions (37°C, 5% CO2).

  • Seed the cells into 96-well black, clear-bottom plates at an appropriate density and allow them to adhere overnight.

• Inhibitor Treatment:

  • Prepare serial dilutions of Desmethyl nevanimibe in cell culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of the inhibitor or vehicle control (DMSO).

  • Pre-incubate the cells with the inhibitor for 1-2 hours.

• NBD-Cholesterol Labeling:

  • Prepare a working solution of NBD-cholesterol in the medium.

  • Add the NBD-cholesterol solution to each well.

  • Incubate for 4-6 hours at 37°C.

• Fluorescence Measurement:

  • Wash the cells with PBS to remove excess NBD-cholesterol.

  • Add fresh PBS or a suitable buffer to the wells.

  • Measure the fluorescence intensity using a fluorescence plate reader (e.g., excitation ~485 nm, emission ~535 nm).

  • Alternatively, visualize the lipid droplets using a fluorescence microscope.

• Data Analysis:

  • Subtract the background fluorescence from wells with cells not treated with NBD-cholesterol.

  • Calculate the percentage of inhibition for each concentration of Desmethyl nevanimibe relative to the vehicle-treated control.

  • Determine the EC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.

Western Blot Analysis of Downstream Targets

Objective: To investigate the effect of ACAT1 inhibition by Desmethyl nevanimibe on the expression of proteins involved in cholesterol metabolism and transport, such as ABCA1.

Protocol:

• Cell Treatment and Lysis:

  • Treat cells with Desmethyl nevanimibe for a specified duration (e.g., 24-48 hours).

  • Lyse the cells in RIPA buffer with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer:

  • Separate protein lysates by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA.

  • Incubate with a primary antibody against the protein of interest (e.g., ABCA1, ACAT1).

  • Incubate with an appropriate HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Quantify band intensities using densitometry software.

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: In Vitro Inhibitory Activity of Desmethyl Nevanimibe against ACAT Isozymes

Compound	Target	IC50 (µM)
Desmethyl nevanimibe	ACAT1	0.23
Desmethyl nevanimibe	ACAT2	>10

Table 2: Cell-Based Potency of Desmethyl Nevanimibe

Compound	Cell Line	Assay	EC50 (nM)
Desmethyl nevanimibe	ACAT1-expressing AC29	NBD-Cholesterol	9
Desmethyl nevanimibe	ACAT2-expressing AC29	NBD-Cholesterol	368

Visualization of Pathways and Workflows

ACAT1 Signaling and Impact of Inhibition

The following diagram illustrates the central role of ACAT1 in cellular cholesterol metabolism and the downstream effects of its inhibition by Desmethyl nevanimibe.

Caption: ACAT1 pathway and the inhibitory action of Desmethyl nevanimibe.

Experimental Workflow: In Vitro ACAT1 Inhibition Assay

This diagram outlines the key steps in the in vitro microsomal assay.

Caption: Workflow for the in vitro ACAT1 inhibition assay.

Experimental Workflow: Cell-Based ACAT1 Inhibition Assay

This diagram illustrates the workflow for the cell-based fluorescence assay.

Caption: Workflow for the cell-based ACAT1 inhibition assay.

References

• 1. digitalcommons.dartmouth.edu [digitalcommons.dartmouth.edu]
• 2. Structure of nevanimibe-bound tetrameric human ACAT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure of Nevanimibe-bound Tetrameric Human Sterol O-acyltransferase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Blocking cholesterol storage to treat Alzheimers disease [explorationpub.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. endocrine-abstracts.org [endocrine-abstracts.org]
• 8. Identification of ACAT1- and ACAT2-specific inhibitors using a novel, cell-based fluorescence assay: individual ACAT uniqueness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for Administration of Desmethyl Nevanimibe in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desmethyl nevanimibe (B238670) is a putative active metabolite of nevanimibe, a potent and selective inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1).[1][2] Nevanimibe has been investigated for its role in modulating steroidogenesis and inducing apoptosis in adrenocortical cells.[1][3][4] These application notes provide detailed guidelines and protocols for the administration of Desmethyl nevanimibe in preclinical animal studies, based on the known properties of the parent compound, nevanimibe, and general principles of veterinary pharmacology.

Disclaimer: The following protocols are extrapolated from data on nevanimibe and general animal study guidelines. Researchers should conduct pilot studies to determine the optimal dosage, vehicle, and administration route for Desmethyl nevanimibe in their specific animal models and experimental designs.

Mechanism of Action

Desmethyl nevanimibe is presumed to share the mechanism of action of its parent compound, nevanimibe. It is expected to act as a selective inhibitor of ACAT1, an enzyme responsible for the esterification of cholesterol into cholesteryl esters.[1][2] By inhibiting ACAT1, Desmethyl nevanimibe is hypothesized to deplete the stores of cholesteryl esters within adrenal cortex cells. This reduction in substrate availability curtails the synthesis of adrenal steroids, including glucocorticoids, mineralocorticoids, and androgens.[3] At higher concentrations, this disruption of cholesterol homeostasis may lead to cellular stress and apoptosis.[1][4]

Signaling Pathway of ACAT1 Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. SUN-357 Trial in Progress: A Multicenter, Dose-titration, Open-Label Phase 2b Study of Nevanimibe Hydrochloride, a Novel ACAT1 Inhibitor, for the Treatment of Classic Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Determination of Desmethyl Nevanimibe

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of Desmethyl nevanimibe (B238670), a metabolite of the drug nevanimibe, in biological matrices. The protocols are intended for use by researchers and scientists in academic and industrial settings, as well as professionals involved in drug development and clinical trial monitoring.

Introduction

Desmethyl nevanimibe is a key metabolite of nevanimibe, a novel therapeutic agent. Accurate and precise quantification of this metabolite is crucial for pharmacokinetic studies, metabolism profiling, and toxicological assessments. The following protocols describe validated high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection and liquid chromatography with tandem mass spectrometry (LC-MS/MS) methods for the analysis of Desmethyl nevanimibe in plasma.

Section 1: Quantitative Data Summary

The following tables summarize the performance characteristics of the analytical methods for the quantification of Desmethyl nevanimibe.

Table 1: HPLC-UV Method Performance Characteristics

Parameter	Performance
Linearity Range	50 - 5000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	50 ng/mL
Precision (RSD%)	< 15%
Accuracy (%)	85% - 115%
Recovery (%)	> 80%

Table 2: LC-MS/MS Method Performance Characteristics

Parameter	Performance
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Lower Limit of Quantification (LLOQ)	1 ng/mL
Precision (RSD%)	< 10%
Accuracy (%)	90% - 110%
Recovery (%)	> 85%

Section 2: Experimental Protocols

Protocol 1: Quantification of Desmethyl Nevanimibe in Human Plasma using HPLC-UV

This protocol details a method for the quantitative analysis of Desmethyl nevanimibe in human plasma samples using high-performance liquid chromatography with ultraviolet detection.

1. Materials and Reagents

• Desmethyl nevanimibe reference standard

• Internal Standard (IS) (e.g., a structurally similar and stable compound)

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Human plasma (drug-free)

• Solid-phase extraction (SPE) cartridges

2. Instrumentation

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

• Data acquisition and processing software

3. Sample Preparation (Solid-Phase Extraction)

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• To 500 µL of plasma, add 50 µL of the internal standard working solution.

• Vortex the sample for 30 seconds.

• Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte and IS with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. Chromatographic Conditions

• Mobile Phase: Acetonitrile and 0.1% formic acid in water (30:70, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

• UV Detection Wavelength: 270 nm

5. Calibration and Quality Control

• Prepare calibration standards by spiking known concentrations of Desmethyl nevanimibe into drug-free human plasma.

• Prepare quality control (QC) samples at low, medium, and high concentrations.

• Process and analyze the calibration standards and QC samples along with the unknown samples.

Protocol 2: High-Sensitivity Quantification of Desmethyl Nevanimibe in Human Plasma using LC-MS/MS

This protocol provides a highly sensitive and selective method for the quantification of Desmethyl nevanimibe in human plasma using liquid chromatography coupled with tandem mass spectrometry.

1. Materials and Reagents

• Desmethyl nevanimibe reference standard

• Stable isotope-labeled internal standard (SIL-IS) of Desmethyl nevanimibe

• LC-MS grade acetonitrile, methanol, and water

• Formic acid

• Human plasma (drug-free)

2. Instrumentation

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

• UPLC/UHPLC column (e.g., C18, 2.1 x 50 mm, 1.7 µm)

• Data acquisition and analysis software

3. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add 20 µL of the SIL-IS working solution.

• Add 300 µL of acetonitrile containing 0.1% formic acid.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Conditions

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 5% B

  • 3.1-4.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions:

    • Desmethyl nevanimibe: Precursor ion > Product ion (to be determined based on the compound's mass)

    • SIL-IS: Precursor ion > Product ion (to be determined based on the compound's mass)

  • Optimize collision energy and other MS parameters for maximum signal intensity.

Section 3: Visualizations

Figure 1: HPLC-UV Experimental Workflow

Figure 2: LC-MS/MS Experimental Workflow

Figure 3: Drug Metabolism and Analysis Pathway

Desmethyl Nevanimibe: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed information on the solubility, storage, and handling of Desmethyl nevanimibe (B238670).

Desmethyl nevanimibe is recognized as the demethylated precursor to Nevanimibe (PD-132301), a potent and selective inhibitor of sterol O-acyltransferase 1 (SOAT1), also known as acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1)[1]. Nevanimibe itself is an orally active agent that has been investigated for its potential in treating conditions such as adrenocortical cancer and congenital adrenal hyperplasia[2][3][4][5][6]. Understanding the proper handling and preparation of its precursor, Desmethyl nevanimibe, is crucial for reliable experimental outcomes.

Solubility Data

The solubility of Desmethyl nevanimibe is a critical factor for in vitro and in vivo experimental design. Below is a summary of its solubility in different solvent systems.

Solvent System	Solubility	Observations
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.13 mM)	Clear solution
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (6.13 mM)	Clear solution

Table 1: Solubility of Desmethyl nevanimibe in common solvent systems. Data sourced from MedchemExpress[1].

Storage and Handling Instructions

Proper storage and handling are essential to maintain the integrity and stability of Desmethyl nevanimibe.

Storage of Stock Solutions: Stock solutions of Desmethyl nevanimibe should be stored under the following conditions to ensure stability:

• -80°C: Use within 6 months.

• -20°C: Use within 1 month.

It is imperative to protect the compound from light[1][7]. To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes[7].

Handling: For in vivo experiments, it is best practice to prepare the working solution fresh on the day of use. If any precipitation or phase separation is observed during the preparation of the solution, gentle heating and/or sonication can be used to facilitate dissolution[1].

Experimental Protocols

The following protocols detail the preparation of Desmethyl nevanimibe solutions for experimental use.

Protocol 1: Aqueous-Based Vehicle for In Vivo Administration

This protocol is suitable for preparing a clear solution of Desmethyl nevanimibe for administration routes where an aqueous-based vehicle is preferred.

Materials:

• Desmethyl nevanimibe

• DMSO (Dimethyl sulfoxide)

• PEG300 (Polyethylene glycol 300)

• Tween-80

• Saline

Procedure: To prepare a 1 mL working solution with a final concentration of 2.5 mg/mL:

• Prepare a 25.0 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

• To 400 µL of PEG300, add 100 µL of the 25.0 mg/mL DMSO stock solution and mix thoroughly.

• Add 50 µL of Tween-80 to the mixture and mix until uniform.

• Add 450 µL of Saline to bring the final volume to 1 mL and mix to ensure a clear solution.

Protocol 2: Oil-Based Vehicle for In Vivo Administration

This protocol is an alternative for preparing Desmethyl nevanimibe in an oil-based vehicle. It is important to note that for continuous dosing periods exceeding half a month, this protocol should be used with caution[1].

Materials:

• Desmethyl nevanimibe

• DMSO (Dimethyl sulfoxide)

• Corn oil

Procedure: To prepare a 1 mL working solution with a final concentration of 2.5 mg/mL:

• Prepare a 25.0 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

• To 900 µL of Corn oil, add 100 µL of the 25.0 mg/mL DMSO stock solution and mix thoroughly until a clear solution is achieved.

Visualized Workflows and Pathways

To further clarify the experimental procedures and the compound's mechanism of action, the following diagrams are provided.

Caption: Workflow for aqueous solution preparation.

Caption: Relationship and mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: In Situ Metabolism of Nevanimibe to Desmethyl Nevanimibe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nevanimibe (B238670) is a potent and selective inhibitor of Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1), an enzyme crucial for the esterification of intracellular free cholesterol.[1][2] By blocking ACAT1, Nevanimibe disrupts cholesterol homeostasis and steroidogenesis, making it a compound of interest for conditions such as congenital adrenal hyperplasia and certain cancers.[3][4] Desmethyl nevanimibe is the demethylated precursor of Nevanimibe. Understanding the metabolic fate of Nevanimibe, particularly its conversion to Desmethyl nevanimibe, is critical for characterizing its pharmacokinetic profile, identifying potential drug-drug interactions, and elucidating its complete mechanism of action.

This document provides detailed protocols for the in situ (in vitro) enzymatic conversion of Nevanimibe to Desmethyl nevanimibe. The primary focus is on utilizing human liver microsomes and recombinant cytochrome P450 (CYP) enzymes, the principal systems for phase I drug metabolism. While the request specified the conversion of Desmethyl nevanimibe to Nevanimibe, the N-demethylation of drugs by CYP enzymes is an oxidative process that is generally considered irreversible. Therefore, these application notes detail the scientifically established and experimentally feasible metabolic pathway from Nevanimibe to its desmethyl metabolite.

Data Presentation

Table 1: Key Properties of Nevanimibe and Desmethyl Nevanimibe

Property	Nevanimibe	Desmethyl Nevanimibe
Molecular Formula	C₂₇H₃₉N₃O	C₂₆H₃₇N₃O
Molecular Weight	421.62 g/mol	407.59 g/mol
Function	ACAT1 Inhibitor	Precursor to Nevanimibe
CAS Number	133825-80-6	2419904-59-7

Table 2: Experimental Parameters for In Vitro Metabolism Studies

Parameter	Human Liver Microsomes	Recombinant CYP Enzymes
Enzyme Source	Pooled Human Liver Microsomes	Individual Human Recombinant CYPs (e.g., CYP3A4, CYP2D6, CYP2C9, etc.)
Protein Concentration	0.2 - 1.0 mg/mL	10 - 100 pmol/mL
Substrate Concentration (Nevanimibe)	1 - 10 µM	1 - 10 µM
Cofactor	NADPH Regenerating System	NADPH Regenerating System
Incubation Time	0 - 60 minutes	0 - 60 minutes
Incubation Temperature	37°C	37°C
Reaction Termination	Acetonitrile (B52724) or Methanol	Acetonitrile or Methanol
Analytical Method	LC-MS/MS	LC-MS/MS

Experimental Protocols

Protocol 1: Metabolic Stability of Nevanimibe in Human Liver Microsomes

This protocol determines the rate of metabolism of Nevanimibe to Desmethyl nevanimibe in a mixed-enzyme system.

Materials:

• Nevanimibe

• Desmethyl nevanimibe (for analytical standard)

• Pooled Human Liver Microsomes (HLMs)

• Potassium Phosphate (B84403) Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System (e.g., Glucose-6-phosphate, Glucose-6-phosphate dehydrogenase, and NADP⁺)

• Magnesium Chloride (MgCl₂)

• Acetonitrile (ice-cold)

• Internal Standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator/shaker

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Nevanimibe in a suitable organic solvent (e.g., DMSO or acetonitrile).

  • Prepare the NADPH regenerating system solution in potassium phosphate buffer.

  • Thaw the human liver microsomes on ice.

• Incubation:

  • In a 96-well plate, add potassium phosphate buffer, MgCl₂, and the microsomal protein to achieve the desired final concentration.

  • Add the Nevanimibe stock solution to the wells.

  • Pre-incubate the plate at 37°C for 5 minutes with shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding 2-4 volumes of ice-cold acetonitrile containing an internal standard. The 0-minute time point is terminated immediately after the addition of the NADPH regenerating system.

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by a validated LC-MS/MS method to quantify the remaining Nevanimibe and the formation of Desmethyl nevanimibe at each time point.

Protocol 2: CYP Reaction Phenotyping of Nevanimibe Metabolism

This protocol identifies the specific CYP isozyme(s) responsible for the demethylation of Nevanimibe.

Materials:

• Nevanimibe

• Desmethyl nevanimibe

• A panel of human recombinant CYP enzymes (e.g., CYP1A2, CYP2A6, CYP2B6, CYP2C8, CYP2C9, CYP2C19, CYP2D6, CYP3A4, and CYP3A5)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System

• Acetonitrile (ice-cold)

• Internal Standard

• 96-well plates

• Incubator/shaker

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Nevanimibe.

  • Prepare the NADPH regenerating system.

• Incubation:

  • In separate wells of a 96-well plate, add potassium phosphate buffer and each individual recombinant CYP enzyme.

  • Add the Nevanimibe stock solution to each well.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

• Reaction Termination and Analysis:

  • Incubate for a fixed time point (e.g., 30 minutes).

  • Terminate the reaction with ice-cold acetonitrile containing an internal standard.

  • Process the samples as described in Protocol 1.

  • Analyze the formation of Desmethyl nevanimibe in each well by LC-MS/MS. The CYP isozyme that produces the highest amount of the metabolite is the primary enzyme responsible for the conversion.

Visualizations

Caption: Experimental workflow for the in vitro metabolism of Nevanimibe.

Caption: Nevanimibe's mechanism of action via ACAT1 inhibition.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: A Guide to In Vitro Experimental Controls for Studying HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors

A Note on Terminology: Initial research indicates that the compound of interest for anti-HIV-1 studies may be misidentified as "Desmethyl nevanimibe (B238670)." The well-characterized drug Nevanimibe (also known as ATR-101) is a potent ACAT1 inhibitor investigated for its potential in treating adrenocortical carcinoma and congenital adrenal hyperplasia, not HIV-1.[1][2][3][4][5][6][7] Conversely, Nevirapine is a widely studied Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI) used in antiretroviral therapy. This document will proceed under the assumption that the intended subject is a putative NNRTI, providing a framework for its preclinical evaluation.

These application notes provide detailed protocols and a framework for implementing essential experimental controls when studying the effects of a putative Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI) against HIV-1.

Mechanism of Action of NNRTIs

Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) are a class of antiretroviral drugs that target the HIV-1 reverse transcriptase (RT) enzyme.[8] This enzyme is critical for the viral life cycle as it converts the viral RNA genome into proviral DNA, which is then integrated into the host cell's genome. NNRTIs bind to an allosteric pocket on the enzyme, distinct from the active site, inducing a conformational change that disrupts its catalytic activity and halts DNA synthesis.[9][10]

Figure 1: Mechanism of NNRTI Inhibition of HIV-1 Reverse Transcriptase.

In Vitro HIV-1 Reverse Transcriptase (RT) Activity Assay

This biochemical assay directly measures the ability of a test compound to inhibit the enzymatic activity of purified HIV-1 RT. It is a primary screening method to identify and characterize direct inhibitors.

Experimental Protocol: ELISA-Based RT Assay

This protocol is adapted from commercially available colorimetric and chemiluminescent assay kits.[9][11]

• Reagent Preparation: Prepare reaction buffers, template/primer (e.g., poly(A)/oligo(dT)), and labeled deoxynucleoside triphosphates (e.g., DIG-dUTP and Biotin-dUTP) as per the manufacturer's instructions.

• Compound Dilution: Prepare a serial dilution of the test compound (e.g., Desmethyl nevanimibe) in the appropriate solvent (e.g., DMSO), followed by a final dilution in reaction buffer.

• Reaction Setup: In a reaction tube or microplate, combine the reaction buffer, template/primer, labeled dNTPs, and a standardized amount of recombinant HIV-1 RT enzyme.

• Initiation: Add the diluted test compound or control solutions to the reaction mixture.

• Incubation: Incubate the mixture at 37°C for a defined period (e.g., 1-2 hours) to allow for DNA synthesis.[12]

• Capture: Transfer the reaction mixture to a streptavidin-coated microplate. Incubate to allow the newly synthesized, biotin-labeled DNA to bind to the wells.

• Washing: Wash the wells multiple times to remove unbound reagents.

• Detection: Add an anti-DIG antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP). Incubate to allow binding to the captured DNA.

• Substrate Addition: After another wash step, add a chromogenic or chemiluminescent substrate for the HRP enzyme.

• Data Acquisition: Read the absorbance or luminescence using a plate reader. The signal intensity is directly proportional to the amount of DNA synthesized and thus to the RT activity.

Data Presentation and Essential Controls

Rigorous controls are paramount for the correct interpretation of results.

Table 1: Experimental Controls for In Vitro RT Assay

Control Type	Description	Purpose	Expected Outcome
Negative Control	Reaction mixture with enzyme but no inhibitor (vehicle only).	Represents 100% enzyme activity and provides the baseline for calculating inhibition.	Maximum signal (absorbance/luminescence).
Positive Control	A known, potent NNRTI (e.g., Nevirapine, Efavirenz).[13]	Validates that the assay system is sensitive to inhibition and is working correctly.	Significant reduction in signal, consistent with its known potency.
Vehicle Control	Reaction mixture with the maximum volume of solvent (e.g., DMSO) used for the test compound.	Ensures that the solvent itself does not interfere with the enzyme's activity.	Signal should be equivalent to the Negative Control.
Background Control	Reaction mixture without the RT enzyme.	Measures the background signal from the reagents in the absence of enzymatic activity.	Minimal to no signal.

| Comparator Control | An inhibitor from a different class, e.g., a NRTI like Zidovudine (AZT). | Differentiates the mechanism of action (optional but recommended). | No inhibition expected in this specific assay format without prior phosphorylation. |

Table 2: Sample Data Summary for RT Inhibition Assay

Compound	Concentration (µM)	% Inhibition (Mean ± SD)	IC₅₀ (µM)
Test Compound	0.01	8.2 ± 1.5	\multirow{5}{}{0.085}
	0.05	45.1 ± 3.2
	0.10	68.9 ± 2.8
	0.50	91.5 ± 1.9
	1.00	98.2 ± 0.9
Nevirapine	0.01	12.5 ± 2.1	\multirow{5}{}{0.040}
(Positive Control)	0.05	55.3 ± 4.1
	0.10	75.4 ± 3.5
	0.50	95.1 ± 2.2

| | 1.00 | 99.1 ± 0.6 | |

Cell-Based HIV-1 Infectivity Assay

While the RT assay confirms direct enzyme inhibition, a cell-based assay is crucial to assess the compound's ability to inhibit viral replication in a biological context, accounting for factors like cell permeability and metabolism.

Figure 2: General workflow for a cell-based HIV-1 infectivity assay.

Experimental Protocol: HIV-1 p24 Antigen Capture ELISA

This protocol measures the production of the HIV-1 p24 capsid protein, a marker of viral replication.[9][14]

• Cell Seeding: Seed susceptible target cells (e.g., TZM-bl, PMBCs, or CEM-GHOST cells) in a 96-well plate.[14][15]

• Compound Addition: Add serial dilutions of the test compound and controls to the wells.

• Infection: Add a predetermined amount of HIV-1 virus stock (e.g., a lab-adapted strain like HIV-1 IIIB) to the wells.[9] Include uninfected and untreated-infected controls.

• Incubation: Incubate the plates for 3-7 days at 37°C to allow for several rounds of viral replication.[9][14]

• Supernatant Collection: Carefully collect the cell culture supernatant from each well.

• p24 ELISA: Quantify the amount of p24 antigen in the supernatant using a commercial p24 capture ELISA kit according to the manufacturer's protocol.

• Data Analysis: Calculate the percent inhibition of p24 production relative to the untreated-infected control. Determine the half-maximal effective concentration (EC₅₀).

Critical Control: Cytotoxicity Assay

It is essential to determine if the observed reduction in viral replication is a true antiviral effect or simply a result of the compound killing the host cells. This is assessed in parallel with the infectivity assay.

Protocol: MTT/MTS Cell Viability Assay

• Assay Setup: Seed target cells in a separate 96-well plate and treat with the same serial dilutions of the test compound used in the infectivity assay. Do not add the virus.

• Incubation: Incubate the plate for the same duration as the infectivity assay.

• Reagent Addition: Add MTT or MTS reagent to each well and incubate for 2-4 hours. Live, metabolically active cells will convert the tetrazolium salt into a colored formazan (B1609692) product.

• Data Acquisition: Read the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the percent cell viability relative to the vehicle-treated control cells. Determine the half-maximal cytotoxic concentration (CC₅₀).

Interpreting Results: The Selectivity Index

The relationship between the antiviral activity (EC₅₀) and cytotoxicity (CC₅₀) is defined by the Selectivity Index (SI).

Selectivity Index (SI) = CC₅₀ / EC₅₀

A high SI value (typically >100) is desirable for a drug candidate, as it indicates that the compound is effective at concentrations far below those that cause harm to the host cells.

Figure 3: Logical workflow for interpreting antiviral and cytotoxicity data.

References

• 1. academic.oup.com [academic.oup.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. SUN-357 Trial in Progress: A Multicenter, Dose-titration, Open-Label Phase 2b Study of Nevanimibe Hydrochloride, a Novel ACAT1 Inhibitor, for the Treatment of Classic Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Strategies in the Design and Development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Resistance to non-nucleoside reverse transcriptase inhibitors - Antiretroviral Resistance in Clinical Practice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Quantitative Evaluation of Very Low Levels of HIV-1 Reverse Transcriptase by a Novel Highly Sensitive RT-qPCR Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. A Cell Line-Based Neutralization Assay for Primary Human Immunodeficiency Virus Type 1 Isolates That Use either the CCR5 or the CXCR4 Coreceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. HIV-1 Interactions with Cells: From Viral Binding to Cell-Cell Transmission - PMC [pmc.ncbi.nlm.nih.gov]

Application of Desmethyl Nevanimibe in Adrenocortical Carcinoma Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Please note: As of the current date, publicly available research directly investigating the application of Desmethyl nevanimibe (B238670) on adrenocortical carcinoma (ACC) cell lines is limited. Desmethyl nevanimibe is documented as the demethyl precursor to Nevanimibe (also known as ATR-101 or PD-132301)[1]. The following application notes and protocols are therefore based on the published effects of Nevanimibe in ACC cell lines, operating under the scientific assumption that its precursor may exhibit similar biological activity as a sterol O-acyltransferase 1 (SOAT1, also known as ACAT1) inhibitor. All data and methodologies provided herein pertain to studies conducted with Nevanimibe.

Introduction

Adrenocortical carcinoma (ACC) is a rare and aggressive endocrine malignancy with limited therapeutic options[2][3]. A key characteristic of adrenocortical cells is their reliance on cholesterol for steroidogenesis. Nevanimibe is a potent and selective inhibitor of Acyl-CoA: Cholesterol Acyltransferase 1 (ACAT1), an enzyme crucial for the esterification and storage of intracellular cholesterol[2][4][5]. By inhibiting ACAT1, Nevanimibe disrupts cholesterol homeostasis, leading to an accumulation of free cholesterol in the endoplasmic reticulum, which in turn induces apoptosis in adrenocortical cells[6]. This mechanism presents a targeted therapeutic strategy for ACC. These notes provide an overview of the application of this compound in ACC cell line models, specifically focusing on the widely used H295R cell line.

Data Presentation

The following tables summarize the quantitative data from studies of Nevanimibe on adrenocortical carcinoma cell lines.

Table 1: In Vitro Efficacy of Nevanimibe

Parameter	Value	Cell Line(s)	Reference
ACAT1 EC50	9 nM	Human	[2][4][5]
ACAT2 EC50	368 nM	Human	[4]

Table 2: Effects of Nevanimibe on H295R Cell Viability

Treatment Condition	Concentration	Incubation Time	Effect on Cell Survival	Reference
Nevanimibe alone	3 nM - 3 µM	24 hours	No significant toxicity observed.	[4]
Nevanimibe alone	30 µM	24 hours	~40% reduction in cell survival.	[4]
Nevanimibe + Cholesterol (60 µg/mL)	3 nM	24 hours	~60% reduction in cell survival.	[4]

Signaling Pathway

The proposed mechanism of action for Nevanimibe involves the inhibition of ACAT1, leading to the accumulation of free cholesterol and subsequent induction of apoptosis.

Caption: Proposed mechanism of Nevanimibe in ACC cells.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of Desmethyl nevanimibe on the viability of H295R adrenocortical carcinoma cells.

Materials:

• H295R cells

• Complete culture medium (e.g., DMEM/F12 supplemented with serum and insulin/transferrin/selenium)

• Desmethyl nevanimibe (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Phosphate-Buffered Saline (PBS)

• Multi-channel pipette

• Plate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Seed H295R cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.

• Compound Treatment: Prepare serial dilutions of Desmethyl nevanimibe in culture medium from the DMSO stock. The final DMSO concentration should not exceed 0.1%. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is for quantifying apoptosis in H295R cells treated with Desmethyl nevanimibe using flow cytometry.

Materials:

• H295R cells

• 6-well plates

• Desmethyl nevanimibe

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

• FACS tubes

• PBS

Procedure:

• Cell Seeding and Treatment: Seed H295R cells in 6-well plates and allow them to attach overnight. Treat the cells with the desired concentrations of Desmethyl nevanimibe for a specified time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using a gentle cell scraper or trypsin. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Cell Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Sample Preparation for Flow Cytometry: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour.

  • Intact cells: FITC-/PI-

  • Early apoptotic cells: FITC+/PI-

  • Late apoptotic/necrotic cells: FITC+/PI+

Experimental Workflow Visualization

The following diagram illustrates a general workflow for evaluating the efficacy of a compound like Desmethyl nevanimibe on ACC cell lines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Nevanimibe hydrochloride | Acyltransferase | Apoptosis | TargetMol [targetmol.com]
• 6. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Desmethyl Nevanimibe

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Desmethyl nevanimibe (B238670) synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of Desmethyl nevanimibe, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield in Step 1: Formation of 5-methoxy-1H-indole-3-carbohydrazide	- Incomplete reaction of the starting ester with hydrazine (B178648) hydrate (B1144303).- Degradation of the product during workup or purification.	- Increase the reaction time and/or temperature. A typical reflux in ethanol (B145695) for 4-6 hours is recommended.- Use an excess of hydrazine hydrate (2-3 equivalents).- Ensure the pH is neutral or slightly basic during workup to prevent hydrolysis of the hydrazide.- Purify by recrystallization from a suitable solvent like ethanol or methanol (B129727) to minimize degradation.
Low yield in Step 2: Formation of 5-(5-methoxy-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine	- Incomplete formation of the thiosemicarbazide (B42300) intermediate.- Inefficient cyclodesulfurization.- Formation of byproducts such as thiadiazoles.	- Ensure the reaction between the carbohydrazide (B1668358) and isothiocyanate goes to completion by monitoring with TLC.- For the cyclodesulfurization step, use a reliable reagent like 1,3-dibromo-5,5-dimethylhydantoin (B127087) or an iodine-based system.[1]- Control the reaction temperature carefully, as overheating can lead to side product formation.- Purify the product using column chromatography on silica (B1680970) gel.
Low yield in Step 3: Sulfonamide formation	- Low nucleophilicity of the amino group on the oxadiazole ring.- Degradation of the sulfonyl chloride due to moisture.- Steric hindrance.- Formation of di-sulfonated byproduct.	- Use a suitable base such as pyridine (B92270) or triethylamine (B128534) to activate the amine and neutralize the HCl byproduct.- Consider using a catalyst like DMAP (4-dimethylaminopyridine).- Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).- Add the sulfonyl chloride solution dropwise to the amine solution at a low temperature (0 °C) to control the reaction rate and minimize side reactions.- Use a slight excess of the amino-oxadiazole to ensure complete consumption of the sulfonyl chloride.
Difficulty in purification of the final product	- Presence of unreacted starting materials.- Formation of polar byproducts.- Product is insoluble and precipitates with impurities.	- Utilize column chromatography with a suitable solvent system (e.g., ethyl acetate/hexane or dichloromethane/methanol).- If the product is a solid, recrystallization from a solvent mixture can be effective.- Washing the crude product with appropriate solvents can help remove specific impurities. For example, a wash with a dilute acid solution can remove basic impurities, while a wash with a dilute base solution can remove acidic impurities.

Frequently Asked Questions (FAQs)

Q1: What is the overall synthetic strategy for Desmethyl nevanimibe?

A1: The synthesis of Desmethyl nevanimibe can be approached through a three-step sequence:

• Formation of 5-methoxy-1H-indole-3-carbohydrazide: This intermediate is typically prepared by the reaction of a 5-methoxy-1H-indole-3-carboxylic acid ester with hydrazine hydrate.

• Construction of the 2-amino-1,3,4-oxadiazole ring: The carbohydrazide is converted to 5-(5-methoxy-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine. A common method involves the formation of a thiosemicarbazide intermediate followed by oxidative cyclodesulfurization.

• Sulfonamide coupling: The final step is the coupling of the amino-oxadiazole with a 4-aminobenzenesulfonyl chloride derivative to form the sulfonamide linkage.

Q2: What are some of the critical parameters to control for improving the overall yield?

A2: Key parameters to optimize include:

• Reaction Temperature: Each step has an optimal temperature range. Overheating can lead to decomposition and byproduct formation.

• Purity of Reagents and Solvents: Using high-purity, anhydrous reagents and solvents is crucial, especially for the sulfonamide coupling step.

• Reaction Time: Monitoring the reaction progress by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time and avoid the formation of degradation products.

• pH Control: Maintaining the appropriate pH during workup and extraction is important to ensure the stability of intermediates and the final product.

Q3: Are there any alternative methods for the formation of the 1,3,4-oxadiazole (B1194373) ring?

A3: Yes, an alternative method involves the reaction of the 5-methoxy-1H-indole-3-carbohydrazide with cyanogen (B1215507) bromide (CNBr) in the presence of a base. This can directly yield the 2-amino-1,3,4-oxadiazole. However, cyanogen bromide is highly toxic and requires careful handling.

Q4: How can I confirm the identity and purity of the synthesized Desmethyl nevanimibe?

A4: The structure and purity of the final compound should be confirmed using a combination of analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity.

• Infrared (IR) Spectroscopy: To identify key functional groups.

Experimental Protocols

Step 1: Synthesis of 5-methoxy-1H-indole-3-carbohydrazide

• To a solution of ethyl 5-methoxy-1H-indole-3-carboxylate (1 equivalent) in ethanol, add hydrazine hydrate (3 equivalents).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• The precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

• Further purification can be achieved by recrystallization from ethanol.

Parameter	Value	Yield Range
Reaction Time	4-6 hours	85-95%
Temperature	Reflux
Solvent	Ethanol

Step 2: Synthesis of 5-(5-methoxy-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine

• A mixture of 5-methoxy-1H-indole-3-carbohydrazide (1 equivalent) and phenyl isothiocyanate (1.1 equivalents) in ethanol is refluxed for 3-4 hours.

• The resulting thiosemicarbazide precipitate is filtered, washed with ethanol, and dried.

• The thiosemicarbazide (1 equivalent) is then suspended in a suitable solvent like dichloromethane.

• 1,3-Dibromo-5,5-dimethylhydantoin (1.2 equivalents) is added portion-wise at 0 °C.

• The reaction mixture is stirred at room temperature for 2-3 hours until the reaction is complete (monitored by TLC).

• The reaction is quenched with a solution of sodium thiosulfate.

• The organic layer is separated, washed with brine, dried over sodium sulfate (B86663), and concentrated.

• The crude product is purified by column chromatography on silica gel.

Parameter	Value	Yield Range
Reaction Time	5-7 hours (total)	60-75%
Temperature	Reflux, then 0 °C to RT
Solvents	Ethanol, Dichloromethane

Step 3: Synthesis of Desmethyl nevanimibe (Sulfonamide Formation)

• To a solution of 5-(5-methoxy-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine (1 equivalent) in anhydrous pyridine, add 4-acetylbenzenesulfonyl chloride (1.1 equivalents) portion-wise at 0 °C under an inert atmosphere.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The resulting N-acetylated intermediate is then subjected to deacetylation using acidic or basic hydrolysis to yield Desmethyl nevanimibe.

• Purify the final product by column chromatography or recrystallization.

Parameter	Value	Yield Range
Reaction Time	12-16 hours	50-65%
Temperature	0 °C to RT
Solvent	Pyridine

Visualizations

References

• 1. Design, synthesis, and evaluation of novel N'-substituted-1-(4-chlorobenzyl)-1H-indol-3-carbohydrazides as antitumor agents - PMC [pmc.ncbi.nlm.nih.gov]

Common challenges in working with Desmethyl nevanimibe

Welcome to the Technical Support Center for Desmethyl nevanimibe (B238670). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of Desmethyl nevanimibe in experiments and to offer solutions for common challenges that may arise.

Frequently Asked Questions (FAQs)

Q1: What is Desmethyl nevanimibe and what is its primary mechanism of action?

A1: Desmethyl nevanimibe is the demethylated precursor of nevanimibe (also known as PD-132301 or ATR-101)[1]. Nevanimibe is a selective inhibitor of Sterol O-acyltransferase 1 (SOAT1), also known as Acyl-coenzyme A:cholesterol acyltransferase 1 (ACAT1)[2]. ACAT1 is a mitochondrial enzyme that plays a key role in cellular cholesterol metabolism by catalyzing the formation of cholesteryl esters from cholesterol and fatty acyl-CoA[3]. By inhibiting ACAT1, Desmethyl nevanimibe's active form, nevanimibe, disrupts cholesterol esterification, which can impact various cellular processes, including steroidogenesis and foam cell formation in macrophages[3][4].

Q2: What are the recommended storage conditions for Desmethyl nevanimibe stock solutions?

A2: For optimal stability, it is recommended to store stock solutions of Desmethyl nevanimibe at -80°C for up to 6 months or at -20°C for up to 1 month. It is crucial to protect the stock solution from light[1][5]. To avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes[5].

Q3: What are the suggested solvents for dissolving Desmethyl nevanimibe?

A3: Desmethyl nevanimibe is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of at least 50 mg/mL[1]. For in vivo experiments, specific formulations are recommended. For example, a clear solution of at least 2.5 mg/mL can be achieved using a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, or a vehicle of 10% DMSO and 90% Corn Oil[1].

Q4: Are there known off-target effects for ACAT1 inhibitors that I should be aware of?

A4: While specific off-target effects for Desmethyl nevanimibe are not extensively documented, the parent compound, nevanimibe, is known to be a selective inhibitor of ACAT1 over ACAT2[2]. However, as with any small molecule inhibitor, the potential for off-target effects should be considered. It is advisable to include appropriate controls in your experiments to validate the specificity of the observed effects.

Troubleshooting Guides

This section provides solutions to common problems you might encounter when performing experiments with Desmethyl nevanimibe.

Issue 1: Compound Precipitation in Aqueous Media

• Potential Cause: Desmethyl nevanimibe, like many small molecule inhibitors, may have limited aqueous solubility. When a concentrated DMSO stock solution is diluted into an aqueous buffer or cell culture medium, the compound can precipitate out of solution if its solubility limit is exceeded.

• Troubleshooting Steps:

  • Optimize Final Concentration: Lower the final working concentration of Desmethyl nevanimibe in your assay.

  • Increase Co-solvent Percentage: If your experimental system can tolerate it, a slightly higher percentage of DMSO in the final solution may help maintain solubility. However, be mindful of potential solvent toxicity to cells.

  • Use a Formulation: For in vivo studies or challenging in vitro systems, consider using a formulation with solubility-enhancing excipients like PEG300 and Tween-80[1].

  • Sonication/Heating: Gentle sonication or warming of the solution during preparation may aid dissolution, but be cautious about potential compound degradation with excessive heat[1].

  • Visual Inspection: Always visually inspect your final working solution for any signs of precipitation before adding it to your experimental setup.

Issue 2: High Variability or Lack of Expected Effect in Cell-Based Assays

• Potential Cause: Inconsistent results or a weaker-than-expected biological effect can stem from several factors related to compound handling and assay conditions.

• Troubleshooting Steps:

  • Confirm Compound Integrity: Ensure that Desmethyl nevanimibe has been stored correctly to prevent degradation. Prepare fresh dilutions from a properly stored stock solution for each experiment.

  • Cell Health and Density: Use cells that are in a healthy, logarithmic growth phase. Ensure consistent cell seeding density across all wells, as this can significantly impact the cellular response to treatment.

  • Incubation Time: Optimize the incubation time with Desmethyl nevanimibe. The effect of ACAT1 inhibition may take time to manifest depending on the cellular process being studied.

  • Assay Endpoint Selection: The chosen assay endpoint should be a reliable measure of ACAT1 inhibition. Consider measuring downstream effects such as changes in cellular cholesterol ester levels or steroid hormone production.

  • Vehicle Control: Always include a vehicle-only control (e.g., DMSO at the same final concentration) to account for any effects of the solvent on the cells.

Issue 3: Unexpected Cytotoxicity

• Potential Cause: Prolonged or high-concentration treatment with ACAT1 inhibitors can lead to an accumulation of free cholesterol within cells, which can be cytotoxic[6].

• Troubleshooting Steps:

  • Dose-Response and Time-Course Studies: Perform thorough dose-response and time-course experiments to identify a concentration and duration of treatment that effectively inhibits ACAT1 without causing significant cell death.

  • Cell Viability Assays: Concurrently run a cell viability assay (e.g., MTT, CellTiter-Glo) to monitor the health of your cells during the experiment.

  • Co-treatment with Cholesterol: In some experimental contexts, the cytotoxicity of ACAT inhibitors can be modulated by the presence of exogenous cholesterol[2]. Be aware of the cholesterol content in your cell culture medium.

Data Presentation

Table 1: Solubility of Desmethyl nevanimibe

Solvent/Vehicle	Solubility	Appearance
DMSO	≥ 50 mg/mL	Clear Solution
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 2.5 mg/mL	Clear Solution
10% DMSO / 90% Corn Oil	≥ 2.5 mg/mL	Clear Solution

Data sourced from MedChemExpress[1].

Table 2: Potency of the Active Metabolite, Nevanimibe

Target	EC50
ACAT1	9 nM
ACAT2	368 nM

Data for Nevanimibe, the active form of Desmethyl nevanimibe, sourced from MedChemExpress[2].

Experimental Protocols

Protocol 1: Preparation of Desmethyl nevanimibe Stock and Working Solutions

Materials:

• Desmethyl nevanimibe powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure for 50 mg/mL Stock Solution:

• Weigh out the desired amount of Desmethyl nevanimibe powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a 50 mg/mL concentration.

• Vortex the solution thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, protected from light[1][5].

Procedure for In Vivo Working Solution (Example: 1 mL of 2.5 mg/mL):

• Prepare a 25 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

• In a sterile tube, add 100 µL of the 25 mg/mL DMSO stock solution to 400 µL of PEG300. Mix well.

• Add 50 µL of Tween-80 to the mixture and mix thoroughly.

• Add 450 µL of saline to bring the final volume to 1 mL. Mix until a clear solution is obtained[1]. Use this working solution fresh on the day of preparation.

Protocol 2: In Vitro ACAT1 Inhibition Assay (General Protocol)

This protocol provides a general workflow for assessing ACAT1 inhibition in a cell-based assay. Specific details may need to be optimized for your cell line and experimental setup.

Materials:

• Cells expressing ACAT1 (e.g., macrophages, steroidogenic cells)

• Cell culture medium

• Desmethyl nevanimibe stock solution

• Vehicle control (DMSO)

• Assay reagents for measuring cholesteryl esters (e.g., radiolabeled oleate, fluorescent cholesterol probes)

• Cell lysis buffer

• Lipid extraction solvents (e.g., hexane:isopropanol)

• Thin-layer chromatography (TLC) system or other analytical method for lipid separation and quantification

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that allows for logarithmic growth during the experiment. Allow cells to adhere and recover overnight.

• Compound Treatment: Prepare serial dilutions of Desmethyl nevanimibe in cell culture medium from the DMSO stock solution. The final DMSO concentration should be consistent across all wells and should not exceed a level that is toxic to the cells (typically <0.5%).

• Remove the old medium from the cells and add the medium containing different concentrations of Desmethyl nevanimibe or the vehicle control.

• Incubation: Incubate the cells for the desired period to allow for ACAT1 inhibition.

• Measurement of Cholesteryl Esters:

  • Radiolabeling Method: Add a pulse of [¹⁴C]Oleoyl-CoA or a similar radiolabeled substrate to the cells for a defined period[6].

  • Lipid Extraction: Wash the cells with PBS and then lyse them. Extract the total lipids using an appropriate solvent mixture.

  • Lipid Separation: Separate the cholesteryl esters from other lipids using TLC.

  • Quantification: Quantify the amount of radiolabeled cholesteryl ester using a scintillation counter or phosphorimager.

• Data Analysis: Calculate the percentage of ACAT1 inhibition for each concentration of Desmethyl nevanimibe relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Mandatory Visualizations

Caption: Simplified signaling pathway of ACAT1 inhibition by Desmethyl nevanimibe.

Caption: Logical workflow for troubleshooting common experimental issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ACAT1 | Rupa Health [rupahealth.com]
• 4. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]

Troubleshooting HPLC purification methods for Desmethyl nevanimibe

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the HPLC purification of Desmethyl nevanimibe (B238670). The information is tailored to researchers, scientists, and drug development professionals to help resolve common issues encountered during chromatographic separation.

Troubleshooting Guide

This guide addresses specific problems that may arise during the HPLC purification of Desmethyl nevanimibe, offering potential causes and recommended solutions in a question-and-answer format.

Question: Why is my Desmethyl nevanimibe peak showing significant tailing?

Answer: Peak tailing, where the peak asymmetry factor is greater than 1, is a common issue in HPLC. It can lead to poor resolution and inaccurate quantification.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Secondary Interactions	Interaction of the analyte with active sites (silanols) on the column packing. Use a column with high-purity silica (B1680970) and good end-capping. Consider adding a competing base, like triethylamine (B128534) (TEA), to the mobile phase, or increasing the buffer concentration.[1]
Column Overload	Injecting too much sample can saturate the column. Reduce the injection volume or the sample concentration.[2][3][4]
Mismatched Sample Solvent	The solvent used to dissolve the sample may be too strong compared to the mobile phase. Whenever possible, dissolve the sample in the initial mobile phase.[5]
Sub-optimal Mobile Phase pH	The pH of the mobile phase can affect the ionization state of Desmethyl nevanimibe, influencing peak shape. Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the compound.
Column Contamination or Degradation	The column may be contaminated or the stationary phase may be degrading. Flush the column with a strong solvent. If the problem persists, replace the column.[6][7]

Question: My Desmethyl nevanimibe peak is fronting. What could be the cause?

Answer: Peak fronting, an asymmetry factor less than 1, can also compromise separation and quantification.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Sample Overload	Similar to peak tailing, injecting too much sample can lead to fronting. Decrease the amount of sample injected.[2]
Inappropriate Sample Solvent	The sample may not be sufficiently soluble in the injection solvent, leading to a portion of it eluting faster. Ensure the sample is fully dissolved and consider using a weaker solvent.[2]
Poorly Packed Column Bed	If all peaks in the chromatogram exhibit fronting, it might indicate an issue with the column packing itself.[2] In this case, the column may need to be replaced.

Question: Why are the retention times for Desmethyl nevanimibe shifting between injections?

Answer: Inconsistent retention times can make peak identification and quantification unreliable.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Inconsistent Mobile Phase Composition	Errors in mobile phase preparation can lead to significant shifts in retention. Prepare the mobile phase carefully, measuring components accurately. Using an HPLC system with a reliable pump and mixer is crucial for gradient elution.[8]
Fluctuations in Column Temperature	Changes in ambient temperature can affect retention times. Using a column oven to maintain a constant temperature is highly recommended.[6][8] A rule of thumb is that a 1°C change in temperature can alter retention times by 1-2%.[8]
Column Equilibration Issues	Insufficient equilibration time between gradient runs can cause retention time drift. Ensure the column is equilibrated with at least 5-10 column volumes of the initial mobile phase before each injection.[1]
Air Bubbles in the Pump	Air trapped in the pump can cause pressure fluctuations and consequently, shifting retention times. Degas the mobile phase and purge the pump.[6][9]
Column Contamination	Buildup of contaminants on the column can alter its chemistry and affect retention. Implement a regular column cleaning protocol.[6][9]

Question: I am observing a drifting baseline during my gradient purification of Desmethyl nevanimibe. What should I do?

Answer: Baseline drift is common in gradient elution and can interfere with the detection and integration of peaks, especially at low concentrations.

Potential Causes and Solutions

Potential Cause	Recommended Solution
Mismatched UV Absorbance of Mobile Phase Solvents	If one of the solvents in your mobile phase (e.g., the organic modifier) absorbs UV light at the detection wavelength more than the other, the baseline will drift as the gradient progresses.[10] Use high-purity HPLC-grade solvents to minimize this effect.[6] Consider using a wavelength where the mobile phase components have minimal absorbance.[10]
Temperature Fluctuations	Unstable column or mobile phase temperature can contribute to baseline drift. Use a column oven and ensure the mobile phase is at a stable temperature.[6][10]
Column Bleed	The stationary phase of the column can slowly degrade and "bleed" off, which can be more pronounced with aggressive mobile phases or at high temperatures, leading to a rising baseline. Ensure your method conditions are within the column's recommended operating parameters.
Contaminated Mobile Phase	Impurities in the mobile phase can accumulate on the column and elute during the gradient, causing baseline drift. Prepare fresh mobile phase daily and filter it before use.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a reverse-phase HPLC method for Desmethyl nevanimibe?

A1: A good starting point for a small molecule like Desmethyl nevanimibe would be a C18 column with a mobile phase consisting of water and acetonitrile (B52724), both with 0.1% formic acid or trifluoroacetic acid. A gradient from a low to a high percentage of acetonitrile is a common approach to elute the compound.

Q2: How can I improve the resolution between Desmethyl nevanimibe and a closely eluting impurity?

A2: To improve resolution, you can try several approaches:

• Optimize the gradient: Make the gradient shallower around the elution time of your compound.

• Change the organic modifier: Switching from acetonitrile to methanol, or vice-versa, can alter selectivity.

• Adjust the mobile phase pH: This can change the retention characteristics of ionizable compounds.

• Try a different stationary phase: A column with a different chemistry (e.g., C8, Phenyl-Hexyl) may provide the necessary selectivity.

Q3: What should I do if my system pressure is unexpectedly high?

A3: High backpressure can damage the HPLC system and the column. Systematically check for blockages, starting from the detector and moving backward towards the pump.[6] Common culprits include a clogged column frit, blocked tubing, or a malfunctioning injector.[6]

Q4: How often should I clean my HPLC column?

A4: The frequency of cleaning depends on the cleanliness of your samples and the mobile phases used. If you notice an increase in backpressure or a deterioration in peak shape, it is time to clean the column.[2] It is good practice to flush the column with a strong solvent after a series of analyses.

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a general workflow for HPLC purification and a logical approach to troubleshooting common issues.

References

• 1. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. silicycle.com [silicycle.com]
• 3. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 4. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 5. ijsdr.org [ijsdr.org]
• 6. obrnutafaza.hr [obrnutafaza.hr]
• 7. bvchroma.com [bvchroma.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]

Challenges related to the metabolic conversion of Desmethyl nevanimibe to Nevanimibe

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Nevanimibe (B238670) (also known as ATR-101).

Frequently Asked Questions (FAQs)

Q1: What is Nevanimibe and what is its primary mechanism of action?

Nevanimibe is an orally active and selective inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1), also known as sterol O-acyltransferase 1 (SOAT1).[1][2][3] ACAT1 is an enzyme located in the endoplasmic reticulum membrane that is responsible for the esterification of intracellular free cholesterol into cholesteryl esters for storage in lipid droplets.[4] By inhibiting ACAT1, Nevanimibe disrupts cholesterol homeostasis, which can lead to decreased steroidogenesis and induction of apoptosis in cells that are highly dependent on this pathway, such as those in the adrenal cortex.[2][3][4]

Q2: What are the known metabolites of Nevanimibe?

Publicly available information from the provided search results does not specify the detailed metabolic pathway of Nevanimibe, nor does it mention "Desmethyl nevanimibe" as a metabolite or precursor. Drug metabolism typically involves Phase I (oxidation, reduction, hydrolysis) and Phase II (conjugation) reactions, primarily in the liver, to produce more water-soluble compounds for excretion.[5] Common metabolizing enzymes include the cytochrome P450 (CYP) superfamily.[5][6] To identify Nevanimibe's specific metabolites, in vitro studies using liver microsomes or hepatocytes followed by analytical techniques such as high-resolution mass spectrometry would be necessary.[7][8]

Q3: We are observing lower than expected efficacy of Nevanimibe in our in vitro experiments. What could be the cause?

Several factors could contribute to lower-than-expected efficacy in vitro:

• Cholesterol Availability: The cytotoxic effect of Nevanimibe can be markedly increased in the presence of cholesterol.[1] Ensure that your cell culture medium has an adequate cholesterol supply to observe the intended pharmacological effect.

• Cell Line Sensitivity: The primary target of Nevanimibe is ACAT1, which is highly expressed in adrenocortical cells.[9] The efficacy will likely be more pronounced in cell lines derived from tissues with high ACAT1 expression.

• Compound Stability and Solubility: Like many small molecules, Nevanimibe's stability and solubility in culture media can affect its effective concentration. Verify the compound's stability under your experimental conditions and ensure it remains solubilized.

• Off-Target Effects: At higher concentrations, off-target effects may confound results. It is advisable to perform dose-response studies to determine the optimal concentration range.[1]

Q4: We are planning in vivo studies with Nevanimibe. What are the common challenges observed in clinical trials?

Clinical trials with Nevanimibe have highlighted some challenges:

• Gastrointestinal Side Effects: The most common treatment-emergent adverse events are gastrointestinal, including diarrhea and vomiting.[2][3]

• High Pill Burden: At higher doses, a large number of tablets were required, which can impact patient compliance and contribute to gastrointestinal issues.[2][3]

• Limited Efficacy at Tolerated Doses: In a Phase 1 study for adrenocortical carcinoma, the maximum tolerated dose could not be defined due to gastrointestinal side effects at high doses, and the exposures necessary for a significant apoptotic effect were not achieved with the current formulation.[3]

• Adrenal Insufficiency: As a pharmacologic effect of inhibiting steroidogenesis, drug-related adrenal insufficiency has been observed.[2][3]

Troubleshooting Guides

Issue: Inconsistent results in in vitro metabolic stability assays.

Potential Cause	Troubleshooting Step
Subcellular Fraction Quality	Ensure the liver microsomes or S9 fractions are of high quality and have been stored correctly at -80°C. Perform a quality control check with a known substrate.
Cofactor Degradation	Prepare NADPH solutions fresh for each experiment, as it is prone to degradation.
Incorrect Protein Concentration	Optimize the microsomal protein concentration. Too high a concentration can lead to rapid metabolism, while too low a concentration may not produce a detectable level of metabolism.
Compound Binding	Nevanimibe may bind to plasticware or proteins in the incubation. Using low-binding plates and including a control incubation without NADPH can help assess non-metabolic loss.
Analytical Method Sensitivity	Ensure the LC-MS/MS method is sensitive enough to detect and quantify Nevanimibe at the concentrations used in the assay.

Issue: Difficulty in achieving target plasma concentrations in animal models.

Potential Cause	Troubleshooting Step
Poor Oral Bioavailability	The formulation of Nevanimibe can impact its absorption. Consider formulation optimization studies with different vehicles or excipients.
High First-Pass Metabolism	If Nevanimibe undergoes extensive first-pass metabolism in the gut wall or liver, this can reduce systemic exposure. Consider intravenous administration to determine absolute bioavailability.
Rapid Clearance	High hepatic or renal clearance will lead to a short half-life and low plasma concentrations. Pharmacokinetic modeling can help to understand the clearance mechanisms.
Gastrointestinal Intolerance	As seen in human trials, high doses may lead to gastrointestinal issues in animals, affecting absorption. Monitor animals for any signs of distress and consider dose fractionation.

Quantitative Data Summary

Table 1: Nevanimibe ACAT Inhibition

Enzyme	EC50
Human ACAT1	9 nM[1][4]
Human ACAT2	368 nM[1][4]

Table 2: Phase 1 Study of Nevanimibe in Adrenocortical Carcinoma

Parameter	Value
Number of Patients	63[2][3]
Dose Range	1.6 mg/kg/day to 158.5 mg/kg/day[2][3]
Stable Disease at 2 months	27% (13 of 48 patients)[2][3]
Most Common Adverse Events	Gastrointestinal disorders (76%)[2][3]
Maximum Feasible Dose	128.2 mg/kg/day[2][3]

Table 3: Phase 2 Study of Nevanimibe in Congenital Adrenal Hyperplasia (CAH)

Parameter	Value
Number of Patients	10 adults[10][11]
Dose Levels	125, 250, 500, 750, 1000 mg twice daily[10][11]
Patients Meeting Primary Endpoint	2[10][11]
Patients with 17-OHP Decrease (27-72%)	5[10][11]
Most Common Side Effects	Gastrointestinal (30%)[10][11][12]

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes

• Objective: To determine the rate of metabolic clearance of Nevanimibe in vitro.

• Materials:

  • Nevanimibe

  • Pooled human liver microsomes (HLMs)

  • Phosphate (B84403) buffer (pH 7.4)

  • NADPH regenerating system (or NADPH)

  • Control compound (e.g., a compound with known metabolic stability)

  • Acetonitrile (B52724) with an internal standard for quenching

  • 96-well plates

  • LC-MS/MS system

• Procedure:

  • Prepare a stock solution of Nevanimibe in a suitable organic solvent (e.g., DMSO).

  • Dilute the Nevanimibe stock solution in phosphate buffer to the final incubation concentration (e.g., 1 µM).

  • Add the HLM suspension to the wells of a 96-well plate and pre-incubate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding cold acetonitrile containing an internal standard.

  • Include control incubations: a negative control without NADPH to assess non-enzymatic degradation and a positive control with a known substrate to ensure microsomal activity.

  • Centrifuge the plates to pellet the protein.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining Nevanimibe.

• Data Analysis:

  • Plot the natural logarithm of the percentage of Nevanimibe remaining versus time.

  • The slope of the linear portion of the curve represents the rate constant of elimination (k).

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg microsomal protein / mL).

Visualizations

Caption: Mechanism of action of Nevanimibe as an ACAT1 inhibitor.

Caption: A generalized workflow for drug metabolism studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 3. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. Overview of enzymes of drug metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Involvement of enzymes other than CYPs in the oxidative metabolism of xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. admescope.com [admescope.com]
• 8. bioivt.com [bioivt.com]
• 9. researchgate.net [researchgate.net]
• 10. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 11. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Prevention of Photooxidation in N-desmethyl Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate photooxidation during the handling and experimentation of N-desmethyl compounds.

Frequently Asked Questions (FAQs)

Q1: What is photooxidation and why are N-desmethyl compounds particularly susceptible?

A1: Photooxidation is a chemical reaction initiated by light that leads to the degradation of a compound in the presence of oxygen. N-desmethyl compounds, which are metabolites of parent drugs where a methyl group has been removed from a nitrogen atom, can be particularly susceptible. The secondary amine in N-desmethyl compounds is often more prone to oxidation than the tertiary amine in the parent compound. Light, especially UV light, can provide the energy to initiate the formation of reactive oxygen species (ROS) that attack the N-desmethyl moiety, leading to degradation.[1]

Q2: What are the primary environmental factors that contribute to the photooxidation of N-desmethyl compounds?

A2: The primary factors are:

• Light Exposure: Both visible and ultraviolet (UV) light can trigger photooxidation. The ICH Q1B guidelines recommend testing exposure to a minimum of 1.2 million lux hours of visible light and 200 watt hours/square meter of near UV energy.[2][3][4][5][6][7]

• Oxygen: The presence of atmospheric oxygen is crucial for the photooxidative degradation cascade.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation, including photooxidation.[2]

Q3: What are the recommended storage conditions for N-desmethyl compounds to minimize photooxidation?

A3: To ensure the stability of N-desmethyl compounds, the following storage conditions are recommended:

• Protection from Light: Store compounds in amber vials or containers wrapped in aluminum foil to block light.[5]

• Controlled Temperature: Store at recommended low temperatures, such as 2-8°C for short-term and -20°C or -80°C for long-term storage.[2]

• Inert Atmosphere: For highly sensitive compounds, storage under an inert gas like nitrogen or argon can displace oxygen and prevent oxidation.

• Sealed Containers: Use well-sealed containers to prevent exposure to moisture and atmospheric oxygen.[2]

Q4: How can I detect and quantify the photooxidation of my N-desmethyl compound?

A4: The most common and reliable methods are stability-indicating chromatographic techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV or photodiode array (PDA) detector can separate the parent N-desmethyl compound from its photodegradants.[2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides higher sensitivity and specificity, allowing for the identification and quantification of degradation products, even at trace levels.[5]

Troubleshooting Guides

Issue 1: Inconsistent or irreproducible experimental results.

Potential Cause	Recommended Action
Compound Degradation	1. Verify Integrity: Analyze your stock and working solutions using HPLC or LC-MS to check for the presence of degradation products.[5] 2. Prepare Fresh Solutions: Prepare fresh working solutions from a protected stock solution for each experiment.[5] 3. Minimize Exposure: During experiments, minimize the exposure of the compound to ambient light and elevated temperatures.[5]
Solution Instability	1. Solvent Effects: Ensure the solvent used for your working solution does not promote degradation. Consider the use of antioxidants if compatible with your experimental system. 2. pH Effects: The pH of the solution can influence the rate of degradation. Buffer your solutions to a pH where the compound is most stable.

Issue 2: Visible changes in the compound (e.g., color change, precipitation).

Potential Cause	Recommended Action
Photo-degradation	1. Immediate Protection: Immediately move the compound to a dark and cold environment. 2. Analytical Confirmation: Analyze a small aliquot of the compound by HPLC or LC-MS to identify degradation products.
Precipitation from Solution	1. Solubility Check: Verify the solubility of the compound in your chosen solvent at the experimental concentration. 2. Solvent Change: If solubility is an issue, consider using a different solvent system or a co-solvent.

Issue 3: Appearance of unexpected peaks in HPLC/LC-MS chromatograms.

Potential Cause	Recommended Action
Photodegradants	1. Peak Identification: If using LC-MS, attempt to identify the mass of the unknown peaks to see if they correspond to expected photooxidation products (e.g., N-oxides, hydroxylated species). 2. Controlled Degradation Study: Perform a forced degradation study (see Experimental Protocols) to intentionally generate and identify potential photodegradants.
Contamination	1. Solvent Blank: Inject a solvent blank to rule out contamination from the mobile phase or solvent. 2. System Cleaning: Clean the HPLC system, including the injector and column, to remove any potential contaminants.[8]

Experimental Protocols

Protocol 1: Forced Photodegradation Study

This study is designed to intentionally degrade the N-desmethyl compound to identify potential photodegradants and develop a stability-indicating analytical method.[2][9]

Methodology:

• Sample Preparation:

  • Prepare a solution of the N-desmethyl compound (e.g., 1 mg/mL) in a suitable, transparent solvent (e.g., acetonitrile/water).

  • Place the solution in a chemically inert and transparent container (e.g., quartz cuvette or clear glass vial).

• Control Sample:

  • Prepare an identical sample and wrap it completely in aluminum foil. This will serve as the "dark control" to differentiate between photo- and thermal degradation.[4][10]

• Light Exposure:

  • Place both the test and control samples in a photostability chamber.

  • Expose the samples to a light source that provides both visible and UV radiation, as specified by ICH Q1B guidelines (e.g., a combination of a cool white fluorescent lamp and a near UV lamp).[2][10]

  • Monitor the light exposure using a calibrated radiometer or lux meter.

• Sampling and Analysis:

  • Withdraw aliquots of both the exposed and dark control samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze the samples by a suitable analytical method, such as HPLC or LC-MS.

• Data Evaluation:

  • Compare the chromatograms of the exposed samples to the dark control and the initial sample.

  • Identify and quantify the degradation products.

Protocol 2: Confirmatory Photostability Study

This study is performed to determine the photostability of the N-desmethyl compound under standardized conditions.[2][3][6]

Methodology:

• Sample Preparation:

  • Prepare samples of the N-desmethyl compound in the solid state and in solution, as relevant to its intended use.

  • For solid samples, spread a thin layer (not more than 3 mm thick) in a suitable container.[6]

  • Prepare a dark control sample by wrapping an identical sample in aluminum foil.

• Light Exposure:

  • Expose the samples in a photostability chamber to a total illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.[2][5][7]

• Analysis:

  • After the exposure is complete, analyze both the exposed and dark control samples.

  • Assess for any changes in physical properties (appearance, color) and chemical properties (purity, degradation products) using a validated stability-indicating method.

• Evaluation:

  • Compare the results of the exposed sample to the dark control. If significant degradation is observed, the compound is considered photolabile.

Visualizations

Caption: Photooxidation mechanism of N-desmethyl compounds.

Caption: Experimental workflow for photostability testing.

Caption: Troubleshooting decision tree for analytical issues.

References

• 1. researchgate.net [researchgate.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. q1scientific.com [q1scientific.com]
• 5. youtube.com [youtube.com]
• 6. ikev.org [ikev.org]
• 7. FDA Guidelines for Photostability Testing: A Step-by-Step Guide – StabilityStudies.in [stabilitystudies.in]
• 8. ijsdr.org [ijsdr.org]
• 9. scispace.com [scispace.com]
• 10. 3 Important Photostability Testing Factors [sampled.com]

Technical Support Center: Managing Gastrointestinal Side Effects of Nevanimibe Derivatives in Animal Models

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing potential gastrointestinal (GI) side effects of nevanimibe (B238670) derivatives in animal models. The information is presented in a question-and-answer format for clarity and ease of use.

Frequently Asked Questions (FAQs)

Q1: What are the expected gastrointestinal side effects of nevanimibe derivatives in animal models?

A1: While specific data on nevanimibe derivatives in animal models is limited in publicly available literature, human clinical trials of nevanimibe provide valuable insight into its potential GI side effect profile. The most common treatment-emergent adverse events in humans are gastrointestinal disorders[1]. Therefore, researchers working with nevanimibe derivatives in animal models should be prepared to observe similar effects. These may include:

• Diarrhea[1]

• Vomiting (in species that can vomit)[1]

• Decreased appetite

• Weight loss[2]

• Changes in stool consistency

In a phase 1 study of nevanimibe, 76% of patients experienced gastrointestinal disorders, with diarrhea occurring in 44% and vomiting in 35% of patients[1]. Another phase 2 study reported gastrointestinal side effects in 30% of subjects[3].

Q2: What is the likely mechanism behind nevanimibe-induced gastrointestinal side effects?

A2: Nevanimibe is an inhibitor of the enzyme sterol O-acyltransferase 1 (SOAT1), also known as acyl-coenzyme A:cholesterol acyltransferase 1 (ACAT1)[1][4]. SOAT1 is involved in the esterification of cholesterol[4]. While the precise mechanism for the GI side effects is not fully elucidated, it may be related to alterations in lipid metabolism and membrane composition within the rapidly dividing cells of the gastrointestinal tract. Disruption of cellular cholesterol homeostasis can impact cell signaling and integrity, potentially leading to the observed side effects.

Q3: Are there any animal models that are more susceptible to these GI side effects?

A3: Certain animal strains may be more sensitive to drug-induced gastrointestinal toxicity. For example, BALB/c mice have been shown to be more susceptible to chemotherapy-induced GI toxicity compared to other strains like DBA2[2]. When initiating studies with a new nevanimibe derivative, it is advisable to conduct preliminary dose-range finding studies to assess the sensitivity of the chosen animal model.

Troubleshooting Guide

Q1: My animals are experiencing significant diarrhea after administration of a nevanimibe derivative. What should I do?

A1: Immediate management of diarrhea is crucial to prevent dehydration and maintain animal welfare. The following steps are recommended:

• Hydration and Electrolyte Balance: Provide supportive care by ensuring adequate hydration. This can be achieved with subcutaneous or intravenous fluid therapy, depending on the severity of dehydration. Monitor for signs of dehydration such as skin tenting and decreased urine output.

• Dietary Modification: Consider providing a more easily digestible diet.

• Anti-diarrheal Agents: The use of anti-diarrheal medications should be considered carefully and in consultation with a veterinarian. Options may include adsorbents like activated charcoal, which can bind toxins, or motility modifiers like loperamide, though the latter should be used with caution[5].

• Dose Adjustment: If the diarrhea is severe and persistent, a reduction in the dose of the nevanimibe derivative or a temporary cessation of treatment may be necessary.

Q2: I am observing weight loss and decreased food intake in my study animals. How can I manage this?

A2: Weight loss and reduced appetite can be indicative of significant gastrointestinal distress.

• Monitor Food and Water Intake: Quantify daily food and water consumption to accurately assess the severity of the issue.

• Palatable Diet: Offer a highly palatable and calorically dense diet to encourage eating.

• Supportive Care: As with diarrhea, ensure adequate hydration.

• Rule out Other Causes: While the nevanimibe derivative is a likely cause, it is important to rule out other potential causes of anorexia and weight loss.

• Dose Evaluation: The dose of the compound may need to be re-evaluated if significant and sustained weight loss is observed.

Q3: How can I proactively monitor for gastrointestinal toxicity in my animal studies?

A3: Proactive monitoring is key to early intervention. A daily checklist should be implemented to systematically assess for signs of GI toxicity.

Parameter	Observation
Body Weight	Daily measurement
Fecal Consistency	Scored daily (e.g., 1=normal, 2=soft, 3=diarrhea)
General Appearance	Note any changes in posture, fur condition (piloerection)
Behavior	Observe for lethargy, social withdrawal, or signs of abdominal pain
Food & Water Intake	Measure daily consumption

Recent findings suggest that noninvasive functional biomarkers, such as the sucrose (B13894) breath test, can allow for longitudinal monitoring of damage and repair in the gastrointestinal tract in animal models of chemotherapy-induced damage[6].

Quantitative Data from Nevanimibe Clinical Trials

The following tables summarize the incidence of gastrointestinal adverse events observed in human clinical trials of nevanimibe. This data can serve as a reference for the potential frequency of these side effects in preclinical animal models.

Table 1: Incidence of Gastrointestinal Adverse Events in a Phase 1 Study of Nevanimibe [1]

Adverse Event	Frequency
Any Gastrointestinal Disorder	76%
Diarrhea	44%
Vomiting	35%

Table 2: Incidence of Gastrointestinal Side Effects in a Phase 2 Study of Nevanimibe [3]

Adverse Event	Frequency
Gastrointestinal Side Effects	30%

Experimental Protocols

Protocol 1: Assessment of Gastrointestinal Toxicity in a Rodent Model

Objective: To systematically evaluate the gastrointestinal side effects of a novel nevanimibe derivative in rats.

Materials:

• Nevanimibe derivative

• Vehicle control

• Rodent cages with appropriate bedding

• Calibrated scale for daily body weight measurement

• Fecal scoring chart

• Blood collection supplies for hematology and clinical chemistry

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the start of the study.

• Group Allocation: Randomly assign animals to treatment and control groups (n=10 per sex per group is recommended for toxicity studies)[7].

• Dosing: Administer the nevanimibe derivative or vehicle control orally by gavage daily for the duration of the study (e.g., 28 days)[8]. The volume administered should generally not exceed 1 ml/100 g body weight for rodents[7].

• Daily Monitoring:

  • Record body weight daily.

  • Perform a detailed clinical observation at least once a day.

  • Score fecal consistency daily.

  • Measure food and water consumption daily.

• Weekly Blood Sampling: Collect blood samples at baseline and weekly for hematology and clinical chemistry analysis[7].

• Terminal Procedures: At the end of the study, euthanize animals and perform a gross necropsy. Collect gastrointestinal tissues for histopathological examination.

Protocol 2: Supportive Care Study for Managing Diarrhea

Objective: To evaluate the efficacy of supportive care measures in mitigating diarrhea induced by a nevanimibe derivative.

Materials:

• Nevanimibe derivative

• Vehicle control

• Subcutaneous fluids (e.g., 0.9% saline or Lactated Ringer's solution)

• Syringes and needles

• Highly palatable, easily digestible rodent diet

Procedure:

• Induction of Diarrhea: Administer the nevanimibe derivative at a dose known to induce diarrhea.

• Initiation of Supportive Care: Once an animal exhibits a predefined level of diarrhea (e.g., a fecal score of 3 for two consecutive days), randomize it to either a standard care group or a supportive care group.

• Supportive Care Regimen:

  • Administer subcutaneous fluids twice daily to maintain hydration.

  • Provide the highly palatable, easily digestible diet.

• Monitoring:

  • Continue daily monitoring of body weight, fecal score, and clinical signs.

  • Assess hydration status twice daily (e.g., skin tenting).

• Data Analysis: Compare outcomes such as time to resolution of diarrhea, body weight changes, and overall clinical condition between the standard care and supportive care groups.

Visualizations

Caption: Hypothetical pathway of nevanimibe-induced GI toxicity.

Caption: Workflow for managing GI side effects in animal models.

References

• 1. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Balb/c mice as a preclinical model for raltitrexed-induced gastrointestinal toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. anti diarrheal drugs in veterinary [skyvetpharm.com]
• 6. Measuring tools for gastrointestinal toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Redbook 2000: IV.C.3.a. Short-Term Toxicity Studies with Rodents | FDA [fda.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Reference Data & Comparative Studies

Comparing the efficacy of Desmethyl nevanimibe vs. Nevanimibe in vitro

An examination of the in vitro activity of the selective ACAT1 inhibitor, Nevanimibe (B238670), in the context of limited publicly available data for its potential metabolite, Desmethyl nevanimibe.

Introduction

Nevanimibe (also known as PD-132301 or ATR-101) is a potent and selective inhibitor of Acyl-coenzyme A:cholesterol acyltransferase 1 (ACAT1), an enzyme crucial for the esterification of intracellular free cholesterol into cholesteryl esters.[1][2] This mechanism of action gives Nevanimibe the potential for therapeutic applications in conditions where modulation of steroidogenesis or induction of apoptosis in specific cell types is desirable, such as in certain cancers and endocrine disorders.[3][4][5][6] This guide provides a comprehensive overview of the available in vitro efficacy data for Nevanimibe.

It is important to note that a direct comparison with "Desmethyl nevanimibe" is not possible at this time due to the absence of publicly available in vitro efficacy data for this specific compound. Drug metabolites can have different pharmacological profiles than the parent compound, and further research would be needed to elucidate the activity of any Nevanimibe metabolites.

Quantitative Analysis of In Vitro Efficacy

The primary in vitro efficacy of Nevanimibe is characterized by its potent and selective inhibition of the ACAT1 enzyme. The following table summarizes the key quantitative data available from in vitro studies.

Compound	Target	Assay Type	Metric	Value	Reference
Nevanimibe	Human ACAT1	Enzyme Inhibition	EC50	9 nM	[1][2]
Human ACAT2	Enzyme Inhibition	EC50	368 nM	[1][2]
H295R Adrenocortical Cells	Cell Viability (in the presence of Cholesterol)	-	Dose-dependent cytotoxicity	[1]

Key Findings:

• Nevanimibe demonstrates high potency against its primary target, ACAT1, with an EC50 value in the low nanomolar range.[1][2]

• The compound exhibits significant selectivity for ACAT1 over ACAT2, with over 40-fold greater potency for ACAT1.[1][2]

• In vitro studies on adrenocortical cells have shown that Nevanimibe can induce cytotoxicity in a dose-dependent manner, particularly in the presence of cholesterol.[1]

Experimental Methodologies

A detailed understanding of the experimental protocols is crucial for the interpretation of in vitro efficacy data. Below are descriptions of the key assays used to characterize Nevanimibe's activity.

ACAT1 and ACAT2 Inhibition Assay:

The enzymatic activity of ACAT1 and ACAT2 is typically measured using a cell-free assay with microsomes from cells engineered to overexpress the respective human enzyme.

• Microsome Preparation: Microsomes containing human ACAT1 or ACAT2 are isolated from cultured cells (e.g., insect cells or CHO cells).

• Reaction Mixture: The reaction is initiated by adding a radiolabeled acyl-CoA substrate (e.g., [1-14C]oleoyl-CoA) to a mixture containing the microsomes, a cholesterol source, and varying concentrations of the test compound (Nevanimibe).

• Incubation: The reaction is allowed to proceed for a specific time at a controlled temperature (e.g., 37°C).

• Lipid Extraction: The reaction is stopped, and the lipids are extracted using a solvent system (e.g., chloroform/methanol).

• Analysis: The cholesteryl esters are separated from other lipids using thin-layer chromatography (TLC).

• Quantification: The amount of radiolabeled cholesteryl ester formed is quantified using a phosphorimager or liquid scintillation counting.

• Data Analysis: The half-maximal effective concentration (EC50) is calculated by fitting the dose-response data to a sigmoidal curve.

Cell Viability and Cytotoxicity Assays:

These assays are essential for determining the effect of a compound on cell survival and proliferation.

• Cell Culture: Adrenocortical cells (e.g., H295R) are cultured in appropriate media and seeded in multi-well plates.

• Compound Treatment: The cells are treated with a range of concentrations of Nevanimibe, often in the presence and absence of a cholesterol source to assess cholesterol-dependent effects.

• Incubation: The cells are incubated with the compound for a defined period (e.g., 24, 48, or 72 hours).

• Viability Assessment: Cell viability is measured using various methods, such as:

  • MTT Assay: Measures the metabolic activity of viable cells.

  • Trypan Blue Exclusion: Stains non-viable cells.

  • CellTiter-Glo® Luminescent Cell Viability Assay: Measures ATP levels as an indicator of viable cells.

• Data Analysis: The results are typically expressed as the percentage of viable cells compared to an untreated control.

Visualizing the Mechanism and Workflow

Mechanism of Action of Nevanimibe

The following diagram illustrates the signaling pathway affected by Nevanimibe. By inhibiting ACAT1, Nevanimibe prevents the conversion of free cholesterol into cholesteryl esters, leading to an accumulation of free cholesterol within the cell. This disruption of cholesterol homeostasis can, at lower concentrations, inhibit steroidogenesis and, at higher concentrations, induce apoptosis in adrenocortical cells.[6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Desmethyl Nevanimibe and Other ACAT Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Desmethyl nevanimibe (B238670) and other prominent Acyl-CoA: Cholesterol Acyltransferase (ACAT) inhibitors. This analysis is supported by experimental data to inform research and development decisions in targeting cholesterol metabolism for various therapeutic areas.

Acyl-CoA: Cholesterol Acyltransferase (ACAT), also known as Sterol O-acyltransferase (SOAT), is a critical enzyme in cellular cholesterol homeostasis. It catalyzes the esterification of free cholesterol into cholesteryl esters for storage in lipid droplets. Two isoforms of this enzyme, ACAT1 and ACAT2, have been identified, with distinct tissue distributions and physiological roles. ACAT1 is ubiquitously expressed and is the primary isoform in macrophages, the adrenal glands, and the brain, while ACAT2 is predominantly found in the intestine and liver. This differential expression has significant implications for the therapeutic targeting of these enzymes.

This guide focuses on a comparative analysis of Desmethyl nevanimibe (also known as Nevanimibe or PD-132301), a selective ACAT1 inhibitor, with other notable ACAT inhibitors, including the non-selective inhibitor Avasimibe and the formerly investigated Pactimibe.

Comparative Efficacy and Selectivity of ACAT Inhibitors

The therapeutic potential of ACAT inhibitors has been explored in several disease contexts, including atherosclerosis, Alzheimer's disease, and certain cancers. The efficacy and side-effect profiles of these inhibitors are closely linked to their selectivity for ACAT1 versus ACAT2.

Table 1: Comparative Selectivity of ACAT Inhibitors

Inhibitor	Target(s)	IC50/EC50 (ACAT1)	IC50/EC50 (ACAT2)	Selectivity Ratio (ACAT2/ACAT1)	Reference(s)
Desmethyl nevanimibe (Nevanimibe)	ACAT1	9 nM (EC50)	368 nM (EC50)	~41	[1][2]
K-604	ACAT1	0.041 µM (IC50)	9.25 µM (IC50)	~225
Pyripyropene A (PPPA)	ACAT2	179 µM (IC50)	25 µM (IC50)	~0.14	[3]
Avasimibe (CI-1011)	ACAT1/ACAT2	-	-	Non-selective	[3]
Pactimibe	ACAT1/ACAT2	3.14 µM (IC50)	4.09 µM (IC50)	~1.3

Desmethyl nevanimibe demonstrates a clear selectivity for ACAT1, suggesting a more targeted therapeutic approach with potentially fewer off-target effects related to ACAT2 inhibition in the liver and intestines.[1][2]

Performance in Preclinical and Clinical Studies

The performance of ACAT inhibitors has been evaluated in various models of human disease, with mixed results observed in clinical trials, particularly for non-selective inhibitors.

Atherosclerosis

Inhibition of ACAT1 in macrophages is hypothesized to prevent the formation of foam cells, a key event in the development of atherosclerotic plaques.

Table 2: Comparative Performance of ACAT Inhibitors in Atherosclerosis Models

Inhibitor	Model	Key Findings	Reference(s)
Desmethyl nevanimibe (Nevanimibe)	-	Preclinical data on atherosclerosis is limited in publicly available literature.
Avasimibe	ApoE*3-Leiden mice	Potently lowered plasma cholesterol and reduced atherosclerotic lesion area.[4][5]	[4][5]
Avasimibe	Human Clinical Trial (A-PLUS)	Did not favorably alter coronary atherosclerosis; caused a mild increase in LDL cholesterol.[6][7]	[6][7]
Pactimibe	Human Clinical Trial (ACTIVATE)	Ineffective in reducing atherosclerosis; showed a trend towards worsening atherosclerosis.[8]	[8]
Pactimibe	Human Clinical Trial (CAPTIVATE)	No effect on atherosclerosis progression; associated with an increased incidence of major cardiovascular events.[9][10]	[9][10]
K-604 (Selective ACAT1 inhibitor)	ApoE-knockout mice	Stabilized atherosclerotic lesions without significantly affecting plasma cholesterol levels.

The clinical trial failures of non-selective inhibitors like Avasimibe and Pactimibe have shifted focus towards the potential benefits of selective ACAT1 inhibition for plaque stabilization rather than systemic lipid lowering.[6][7][8][9][10]

Alzheimer's Disease

ACAT1 is the predominant isoform in the brain, and its inhibition has been proposed as a therapeutic strategy for Alzheimer's disease by modulating cholesterol metabolism and reducing the production of amyloid-beta (Aβ) peptides.

Table 3: Comparative Performance of ACAT inhibitors in Alzheimer's Disease Models

Inhibitor	Model	Key Findings	Reference(s)
ACAT Inhibition (General)	Cellular and Animal Models	Reduces the generation of toxic Aβ peptides.[11][12][13]	[11][12][13]
CP-113,818 (Non-selective)	hAPPFAD mice	Reduced amyloid plaques and improved spatial learning and memory.[12]	[12]
Avasimibe (Non-selective)	EFAD mice	Reduced AD pathology predominantly by reducing APP processing and Aβ secretion.[4]	[4]

Preclinical studies suggest that ACAT inhibition, in general, holds promise for Alzheimer's disease by impacting the processing of amyloid precursor protein (APP).[4][11][12][13] The selectivity of Desmethyl nevanimibe for ACAT1 may offer a targeted approach for this neurological indication.

Signaling Pathways and Experimental Workflows

Understanding the underlying molecular mechanisms and experimental designs is crucial for interpreting the data on ACAT inhibitors.

ACAT1 Signaling Pathway in Cholesterol Homeostasis

ACAT1 plays a central role in maintaining cellular cholesterol balance. Its inhibition leads to an accumulation of free cholesterol in the endoplasmic reticulum, which can trigger a cascade of downstream signaling events.

Caption: ACAT1's role in cholesterol esterification and the impact of Desmethyl nevanimibe.

Experimental Workflow for Evaluating ACAT Inhibitors

A standardized workflow is essential for the preclinical and clinical evaluation of ACAT inhibitors to ensure data comparability.

Caption: A generalized workflow for the evaluation of ACAT inhibitors.

Experimental Protocols

Accurate and reproducible experimental data are the foundation of drug development. Below are detailed methodologies for key experiments cited in the evaluation of ACAT inhibitors.

In Vitro ACAT Inhibition Assay (Microsomal Assay)

This assay determines the direct inhibitory effect of a compound on ACAT enzyme activity in a cell-free system.

1. Preparation of Microsomes:

• Homogenize liver tissue from a suitable animal model (e.g., rat) in a buffered solution.

• Perform differential centrifugation to isolate the microsomal fraction, which is rich in ACAT enzymes.

• Determine the protein concentration of the microsomal preparation.

2. Assay Reaction:

• Prepare a reaction mixture containing the microsomal preparation, a source of cholesterol (e.g., cholesterol-rich liposomes), and a radiolabeled fatty acyl-CoA (e.g., [¹⁴C]oleoyl-CoA) in an appropriate buffer.

3. Compound Incubation:

• Dissolve the test inhibitor (e.g., Desmethyl nevanimibe) in a suitable solvent (e.g., DMSO).

• Add various concentrations of the inhibitor to the reaction mixture and pre-incubate.

4. Reaction Initiation and Termination:

• Initiate the enzymatic reaction by adding the radiolabeled substrate.

• Incubate at 37°C for a defined period.

• Stop the reaction by adding a solvent mixture (e.g., chloroform:methanol).

5. Lipid Extraction and Analysis:

• Extract the lipids and separate the cholesteryl ester fraction from free fatty acids using thin-layer chromatography (TLC).

• Quantify the amount of radiolabeled cholesteryl ester formed using a scintillation counter.

6. Data Analysis:

• Calculate the percentage of inhibition for each inhibitor concentration relative to a vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.[14]

Cellular Cholesteryl Esterification Assay

This assay measures the ability of a compound to inhibit cholesterol esterification within intact cells.

1. Cell Culture:

• Plate a suitable cell line (e.g., macrophages like J774 or THP-1) in a multi-well plate.

2. Cholesterol Loading and Inhibitor Treatment:

• Load the cells with cholesterol using acetylated LDL (AcLDL).

• Treat the cells with various concentrations of the ACAT inhibitor or a vehicle control.

3. Radiolabeling:

• Add [³H]-oleic acid complexed to BSA to the culture medium and incubate to allow for the formation of radiolabeled cholesteryl esters.

4. Lipid Extraction and Quantification:

• Wash the cells and extract the lipids.

• Separate the lipids by TLC and quantify the radioactivity in the cholesteryl ester bands.

5. Data Analysis:

• Calculate the percentage of inhibition of cholesterol esterification at each inhibitor concentration and determine the IC50 value.[14]

Quantification of Atherosclerotic Plaque Composition

In vivo imaging techniques are used to assess the impact of ACAT inhibitors on the composition of atherosclerotic plaques.

1. Animal Model:

• Utilize a relevant animal model of atherosclerosis, such as ApoE-knockout or LDL receptor-knockout mice, on a high-fat diet.[15][16][17][18][19]

2. Treatment:

• Administer the ACAT inhibitor or placebo to the animals for a specified duration.

3. Imaging:

• Perform non-invasive imaging of the aorta or carotid arteries using techniques like high-resolution magnetic resonance imaging (MRI) or computed tomography (CT).[7][8][10][11][20]

4. Image Analysis:

• Use specialized software to segment the images and quantify the different plaque components, such as the lipid-rich necrotic core, fibrous cap, and calcification, based on signal intensities or attenuation values.[8][10][11]

5. Histological Validation:

• Euthanize the animals and perform histological analysis of the atherosclerotic lesions to validate the imaging findings.

Conclusion

Desmethyl nevanimibe stands out as a selective ACAT1 inhibitor, offering a more targeted approach compared to non-selective inhibitors like Avasimibe and Pactimibe. While the clinical development of non-selective ACAT inhibitors for atherosclerosis has been disappointing, the selective inhibition of ACAT1 remains a promising strategy for stabilizing atherosclerotic plaques and for treating neurodegenerative conditions like Alzheimer's disease. Further preclinical and clinical studies focusing on selective ACAT1 inhibitors like Desmethyl nevanimibe are warranted to fully elucidate their therapeutic potential. The experimental protocols and workflows outlined in this guide provide a framework for the robust evaluation of this and other emerging ACAT inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Molecular Structures of Human ACAT2 Disclose Mechanism for Selective Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of ACAT as a Therapeutic Target for Alzheimer’s Disease Is Independent of ApoE4 Lipidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acyl-Coenzyme A: Cholesterol Acyltransferase (ACAT) in Cholesterol Metabolism: From Its Discovery to Clinical Trials and the Genomics Era - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acute ACAT1/SOAT1 Blockade Increases MAM Cholesterol and Strengthens ER-Mitochondria Connectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Noninvasive Imaging to Assess Atherosclerotic Plaque Composition and Disease Activity: Coronary and Carotid Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. benchchem.com [benchchem.com]
• 10. Frontiers | Quantification of carotid plaque composition with a multi-contrast atherosclerosis characterization (MATCH) MRI sequence [frontiersin.org]
• 11. 139.91.210.27 [139.91.210.27]
• 12. ACAT INHIBITION AND AMYLOID BETA REDUCTION - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ACAT inhibition and amyloid beta reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Animal models to evaluate anti-atherosclerotic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Animal Models of Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Animal models of atherosclerosis and interpretation of drug intervention studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Animal models of atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effects of ezetimibe on atherosclerosis in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]

Assessing the Cross-Reactivity of Desmethyl Nevanimibe with the ACAT2 Isoenzyme: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the inhibitory effects of Desmethyl nevanimibe (B238670) on the acyl-coenzyme A:cholesterol O-acyltransferase (ACAT) isoenzymes, ACAT1 and ACAT2. Desmethyl nevanimibe, also known as nevanimibe, is a potent and selective inhibitor of ACAT1, an enzyme crucial for cellular cholesterol homeostasis.[1][2] Understanding its cross-reactivity with the related ACAT2 isoenzyme is critical for evaluating its specificity and potential off-target effects in therapeutic applications.

Comparative Inhibitory Activity

Desmethyl nevanimibe exhibits significantly higher potency for ACAT1 over ACAT2. Experimental data demonstrates that the concentration of Desmethyl nevanimibe required to inhibit 50% of ACAT1 activity (EC50) is substantially lower than that required for ACAT2, indicating a strong selectivity for the ACAT1 isoenzyme.

Compound	Target Isoenzyme	EC50 (nM)	Selectivity (ACAT2/ACAT1)
Desmethyl nevanimibe	ACAT1	9	~41-fold
Desmethyl nevanimibe	ACAT2	368

Data sourced from MedchemExpress and other research publications.[1][3]

This marked difference in potency underscores the compound's primary mechanism of action through the targeted inhibition of ACAT1. While it can inhibit ACAT2 at higher concentrations, its primary therapeutic window is associated with ACAT1 inhibition.

Structural and Functional Isoenzyme Comparison

ACAT1 and ACAT2, while both responsible for the esterification of cholesterol, exhibit distinct tissue distributions and cellular functions.[4][5] ACAT1 is ubiquitously expressed and plays a key role in maintaining intracellular cholesterol balance by forming cholesteryl esters for storage in cytosolic lipid droplets.[2][5] In contrast, ACAT2 is primarily found in the liver and intestines, where it is involved in the assembly and secretion of lipoproteins.[4][5]

The two isoenzymes also differ in their membrane topology.[4][5] Notably, a critical serine residue essential for catalytic activity is located on the cytoplasmic side of the endoplasmic reticulum membrane for ACAT1, whereas the corresponding serine in ACAT2 is on the lumenal side.[5] These structural and functional distinctions likely contribute to the selective inhibition profile of Desmethyl nevanimibe. Recent cryogenic electron microscopy structures of human ACAT2 bound to nevanimibe have further elucidated the binding mechanism, showing that while the binding site is similar to ACAT1, differences in the surrounding residues can influence inhibitor affinity.[6][7][8]

Experimental Protocols

The following outlines a general methodology for assessing the cross-reactivity of an inhibitor against ACAT1 and ACAT2.

Cell-Based ACAT Activity Assay

This protocol is designed to measure the inhibition of ACAT1 and ACAT2 activity in a cellular context.

Materials:

• Cell lines stably expressing either human ACAT1 or ACAT2 (e.g., AC29 cells transfected with ACAT1 or ACAT2).[9]

• Desmethyl nevanimibe.

• [14C]oleic acid or a fluorescent cholesterol analog (e.g., NBD-cholesterol).

• Cell culture medium and reagents.

• Scintillation counter or fluorescence plate reader.

• Reagents for lipid extraction (e.g., hexane/isopropanol mixture).

• Thin-layer chromatography (TLC) plates and developing solvents.

Procedure:

• Cell Culture: Plate the ACAT1- and ACAT2-expressing cells in separate multi-well plates and culture until they reach the desired confluency.

• Inhibitor Treatment: Treat the cells with a range of concentrations of Desmethyl nevanimibe (and a vehicle control) for a predetermined incubation period.

• Labeling: Add [14C]oleic acid or NBD-cholesterol to the cell culture medium and incubate to allow for the formation of labeled cholesteryl esters.

• Lipid Extraction: After incubation, wash the cells and extract the total cellular lipids.

• Analysis:

  • For [14C]oleic acid labeling, separate the cholesteryl esters from other lipids using TLC. Scrape the bands corresponding to cholesteryl esters and quantify the radioactivity using a scintillation counter.[10]

  • For NBD-cholesterol labeling, measure the fluorescence of the lipid droplets using a fluorescence plate reader.[9]

• Data Analysis: Calculate the percentage of ACAT inhibition for each concentration of Desmethyl nevanimibe relative to the vehicle control. Determine the EC50 values for both ACAT1 and ACAT2 by fitting the data to a dose-response curve.

Visualizations

Signaling Pathway and Inhibition

Caption: ACAT enzymes esterify cholesterol, which is then stored or used for lipoprotein assembly.

Experimental Workflow

Caption: Workflow for determining the EC50 of Desmethyl nevanimibe for ACAT1 and ACAT2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Acyl coenzyme A: cholesterol acyltransferase types 1 and 2: structure and function in atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ACAT1 and ACAT2 Membrane Topology Segregates a Serine Residue Essential for Activity to Opposite Sides of the Endoplasmic Reticulum Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Molecular structures of human ACAT2 disclose mechanism for selective inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular Structures of Human ACAT2 Disclose Mechanism for Selective Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of ACAT1- and ACAT2-specific inhibitors using a novel, cell-based fluorescence assay: individual ACAT uniqueness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Desmethyl Nevanimibe and Other Inhibitors of Steroid Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Desmethyl nevanimibe (B238670) (the active metabolite of nevanimibe) with other prominent inhibitors of steroid biosynthesis. The information presented is intended to assist researchers in evaluating the performance and characteristics of these compounds for application in studies related to steroid-dependent pathologies.

Introduction to Steroid Biosynthesis Inhibition

The synthesis of steroid hormones, or steroidogenesis, is a complex enzymatic cascade essential for numerous physiological processes. Dysregulation of this pathway is implicated in a variety of diseases, including endocrine disorders, hormone-dependent cancers, and cardiovascular conditions. Consequently, the inhibition of specific enzymes within the steroidogenic pathway is a key therapeutic strategy. This guide focuses on Desmethyl nevanimibe, an inhibitor of Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1), and compares its activity with inhibitors targeting other key enzymes in the steroid biosynthesis pathway.

Mechanism of Action: Desmethyl Nevanimibe

Desmethyl nevanimibe is the active metabolite of nevanimibe (also known as ATR-101 or PD-132301). Its primary mechanism of action is the potent and selective inhibition of ACAT1 (also known as Sterol O-acyltransferase 1 or SOAT1).[1][2][3][4] ACAT1 is responsible for the esterification of intracellular free cholesterol into cholesteryl esters for storage. By inhibiting ACAT1, Desmethyl nevanimibe reduces the available pool of cholesterol, the essential precursor for the synthesis of all steroid hormones.[5] This leads to a broad suppression of mineralocorticoids, glucocorticoids, and androgens.[5] At higher concentrations, the accumulation of free cholesterol due to ACAT1 inhibition can trigger apoptosis in adrenocortical cells.[1][6]

Comparative Analysis of Inhibitor Potency

The following table summarizes the in vitro potency of Desmethyl nevanimibe (Nevanimibe) and other well-characterized inhibitors of steroid biosynthesis against their respective target enzymes. It is important to note that IC50 and EC50 values can vary depending on the specific experimental conditions, such as the enzyme source (species, recombinant vs. native), substrate concentration, and assay format (cell-based vs. cell-free).

Inhibitor	Target Enzyme(s)	Potency (IC50 / EC50)	Organism/System	Reference(s)
Nevanimibe	ACAT1 (SOAT1)	EC50: 9 nM	Human	[1][2][3][4]
ACAT2	EC50: 368 nM	Human	[1][3]
Aminoglutethimide (B1683760)	CYP11A1 (P450scc)	IC50: 30 µM	Hamster	[7]
Aromatase (CYP19A1)	IC50: 10 µM	Human	[8]
Ketoconazole (B1673606)	CYP11A1 (P450scc)	IC50: 0.56 µM	Rat	[9]
CYP17A1 (17α-hydroxylase)	IC50: 3.36 µM (rat), 18 µM (human)	Rat, Human	[9][10]
CYP17A1 (17,20-lyase)	IC50: 2 µM	Human	[10]
CYP11B1 (11β-hydroxylase)	Ki: 10 nM	Human	[11]
Aromatase (CYP19A1)	IC50: 0.56 µM	Rat	[9]
Trilostane (B1684498)	3β-HSD	Competitive inhibitor	-	[12][13][14]
Metyrapone	CYP11B1 (11β-hydroxylase)	IC50: 7.83 µM	-	[15]
Osilodrostat (LCI699)	CYP11B1 (11β-hydroxylase)	IC50: 2.5 nM, 35 nM	Human	[16][17][18]
CYP11B2 (Aldosterone synthase)	IC50: 0.7 nM, 0.28 nM	Human	[16][17]
Abiraterone	CYP17A1 (17α-hydroxylase)	IC50: 4 nM	-	[19]
CYP17A1 (17,20-lyase)	IC50: 2.9 nM	-	[19]

Signaling Pathway and Points of Inhibition

The following diagram illustrates the steroid biosynthesis pathway and highlights the specific enzymes targeted by the inhibitors discussed in this guide.

Caption: Steroid biosynthesis pathway with points of enzymatic inhibition.

Experimental Protocols

The determination of inhibitor potency is critical for comparative analysis. Below are generalized methodologies for the key enzyme inhibition assays cited in this guide.

ACAT1 (SOAT1) Inhibition Assay

A common method to assess ACAT1 inhibition involves using a cell-based assay with a radiolabeled substrate.

• Cell Culture: Human adrenocortical carcinoma cells (e.g., H295R) are cultured in appropriate media.

• Inhibitor Treatment: Cells are pre-incubated with varying concentrations of the test inhibitor (e.g., Nevanimibe) for a specified period.

• Substrate Addition: A radiolabeled fatty acid, such as [³H]-oleate, complexed with fatty-acid-free bovine serum albumin (BSA) is added to the culture medium.

• Incubation: The cells are incubated to allow for the cellular uptake and incorporation of the radiolabeled oleate (B1233923) into cholesteryl esters by ACAT1.

• Lipid Extraction: Cellular lipids are extracted using a solvent system (e.g., chloroform:methanol).

• Analysis: The extracted lipids are separated by thin-layer chromatography (TLC). The spots corresponding to cholesteryl esters are scraped, and the radioactivity is quantified using liquid scintillation counting.

• Data Analysis: The percentage of inhibition at each inhibitor concentration is calculated relative to a vehicle control. The EC50 value is determined by fitting the data to a dose-response curve.

Steroidogenic Enzyme (Cytochrome P450) Inhibition Assays

Inhibition of specific cytochrome P450 enzymes in the steroidogenic pathway is often assessed using either cell-free (microsomal or mitochondrial preparations) or cell-based assays.

• Enzyme Source:

  • Cell-free: Microsomes or mitochondria are isolated from adrenal glands, testes, or ovaries, or from cell lines overexpressing the specific human enzyme (e.g., CYP11A1, CYP17A1, CYP11B1, CYP11B2).

  • Cell-based: Adrenal cell lines (e.g., NCI-H295R) or other cell lines engineered to express the target enzyme are used.

• Reaction Mixture: The reaction buffer contains the enzyme source, a specific radiolabeled steroid precursor as the substrate (e.g., [³H]-pregnenolone for 3β-HSD, [³H]-11-deoxycortisol for CYP11B1), and a cofactor system (e.g., NADPH-generating system for P450 enzymes).

• Inhibitor Addition: The test inhibitor is added to the reaction mixture at various concentrations.

• Incubation: The reaction is initiated by the addition of the substrate and incubated at 37°C for a predetermined time, ensuring the reaction is in the linear range.

• Reaction Termination and Extraction: The reaction is stopped, and the steroids are extracted.

• Product Separation and Quantification: The substrate and the radiolabeled product are separated using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The radioactivity of the product is measured.

• Data Analysis: The rate of product formation is calculated, and the percentage of inhibition for each inhibitor concentration is determined. The IC50 value is calculated from the dose-response curve.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for comparing the in vitro efficacy of steroidogenesis inhibitors.

Caption: Workflow for in vitro comparison of steroidogenesis inhibitors.

Conclusion

Desmethyl nevanimibe represents a unique approach to inhibiting steroid biosynthesis by targeting the initial step of cholesterol storage, thereby affecting the production of all steroid hormones. This contrasts with other inhibitors that target specific enzymes further down the steroidogenic cascade, leading to more selective effects. The choice of inhibitor for research or therapeutic development will depend on the desired level of steroid suppression and the specific pathological context. The data and methodologies presented in this guide provide a foundation for making informed decisions in the selection and application of these potent biochemical tools.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Nevanimibe hydrochloride | Acyltransferase | Apoptosis | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. endocrine-abstracts.org [endocrine-abstracts.org]
• 6. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aminoglutethimide | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Selective Inhibition of Steroidogenic Enzymes by Ketoconazole in Rat Ovary Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The influence of ketoconazole on human adrenal steroidogenesis: incubation studies with tissue slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetic analysis of inhibition of human adrenal steroidogenesis by ketoconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Trilostane | CAS:13647-35-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 13. Update on the use of trilostane in dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. apexbt.com [apexbt.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Selectivity of Osilodrostat as an Inhibitor of Human Steroidogenic Cytochromes P450 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. accessdata.fda.gov [accessdata.fda.gov]
• 19. academic.oup.com [academic.oup.com]

Desmethyl Nevanimibe: An Efficacy Comparison of In Vivo and In Vitro Studies

A comprehensive analysis of the available scientific literature reveals a significant gap in the understanding of Desmethyl nevanimibe's efficacy. While its parent compound, nevanimibe (B238670) (formerly ATR-101), has been the subject of multiple in vitro and in vivo studies, specific data on the biological activity of its desmethyl metabolite is not publicly available. This guide, therefore, focuses on the established efficacy of nevanimibe as a potent inhibitor of Sterol O-acyltransferase 1 (SOAT1), while highlighting the current lack of comparative data for Desmethyl nevanimibe.

Nevanimibe is an orally active, selective inhibitor of SOAT1 (also known as Acyl-CoA:cholesterol acyltransferase 1 or ACAT1), an enzyme crucial for the esterification of intracellular free cholesterol into cholesteryl esters. The inhibition of SOAT1 disrupts cholesterol homeostasis, leading to downstream effects on steroidogenesis and cell viability, which has been explored for therapeutic applications in conditions such as congenital adrenal hyperplasia (CAH) and adrenocortical carcinoma (ACC).

In Vitro Efficacy of Nevanimibe

The in vitro activity of nevanimibe has been characterized by its potent and selective inhibition of the SOAT1 enzyme.

Parameter	Value	Enzyme	Reference
EC50	9 nM	Human SOAT1	[1][2]
EC50	368 nM	Human SOAT2	[1][2]
IC50	37 nM	SOAT	[3]

These data demonstrate nevanimibe's high selectivity for the SOAT1 isoform over SOAT2.

Cytotoxicity Studies

In vitro studies using the human adrenocortical carcinoma cell line, H295R, have shown that nevanimibe's cytotoxic effects are dose-dependent and potentiated by the presence of cholesterol.

Compound	Concentration Range	Cell Line	Effect	Reference
Nevanimibe	3 nM - 30 µM	H295R	In the presence of 60 µg/mL cholesterol, 3 nM nevanimibe reduced cell survival by 60% after 24 hours.[1]	[1]
Nevanimibe	3 nM - 3 µM	H295R	No toxicity observed.	[1]
Nevanimibe	30 µM	H295R	Reduced cell survival by approximately 40% within 24 hours.	[1]

In Vivo Efficacy of Nevanimibe

The in vivo efficacy of nevanimibe has been evaluated in clinical trials for adrenocortical carcinoma and congenital adrenal hyperplasia.

Adrenocortical Carcinoma (ACC)

A Phase 1 study in patients with advanced ACC provided the following outcomes:

Study Phase	Number of Patients	Dosage Range	Key Outcomes	Reference
Phase 1	63	1.6 mg/kg/day to 158.5 mg/kg/day	No complete or partial responses were observed. However, 27% (13 out of 48) of patients who underwent imaging at 2 months had stable disease, with 4 of these patients maintaining stable disease for over 4 months.[4] The maximum tolerated dose was not defined due to gastrointestinal adverse effects at high doses.	[4]

Congenital Adrenal Hyperplasia (CAH)

A Phase 2 study investigated nevanimibe's effect on adrenal steroid production in patients with CAH.

Study Phase	Number of Patients	Dosage Levels	Key Outcomes	Reference
Phase 2	10	125, 250, 500, 750, 1000 mg twice daily	Two out of ten subjects met the primary endpoint of a significant reduction in 17-hydroxyprogesterone (17-OHP). Five other subjects experienced decreases in 17-OHP ranging from 27% to 72%.[5]	[5]

Experimental Protocols

In Vitro SOAT1/SOAT2 Inhibition Assay

A detailed experimental protocol for determining the EC50 of nevanimibe was not available in the searched literature. However, a general methodology for such an assay would involve:

• Enzyme Source: Microsomes prepared from cells engineered to express human SOAT1 or SOAT2.

• Substrate: Radiolabeled acyl-CoA (e.g., [14C]oleoyl-CoA) and cholesterol.

• Incubation: The enzyme, substrates, and varying concentrations of the inhibitor (nevanimibe) are incubated together.

• Extraction: The reaction is stopped, and the formed cholesteryl esters are extracted using an organic solvent.

• Quantification: The amount of radiolabeled cholesteryl ester is quantified using liquid scintillation counting.

• Data Analysis: The percentage of inhibition at each concentration is calculated, and the EC50 value is determined by fitting the data to a dose-response curve.

Cell Viability Assay (H295R cells)

The following is a representative protocol for assessing the cytotoxicity of nevanimibe:

• Cell Culture: H295R cells are cultured in appropriate media and seeded into 96-well plates.

• Treatment: Cells are treated with a range of nevanimibe concentrations, with or without the addition of exogenous cholesterol.

• Incubation: The treated cells are incubated for a specified period (e.g., 24 hours).

• Viability Assessment: Cell viability is measured using a standard method such as the MTT or MTS assay, which measures mitochondrial metabolic activity as an indicator of cell viability.

• Data Analysis: The absorbance is read using a plate reader, and cell viability is expressed as a percentage of the untreated control.

Signaling Pathway and Experimental Workflow

Nevanimibe's Mechanism of Action

The following diagram illustrates the proposed signaling pathway through which nevanimibe exerts its effects.

Caption: Mechanism of action of nevanimibe.

In Vivo Efficacy Study Workflow (Congenital Adrenal Hyperplasia)

The following diagram outlines a typical workflow for an in vivo study evaluating nevanimibe in CAH patients.

Caption: Clinical trial workflow for nevanimibe in CAH.

The Missing Piece: Desmethyl Nevanimibe

Despite the synthesis of a "desmethyl precursor" of nevanimibe being reported in the scientific literature, no studies detailing its in vitro or in vivo efficacy were identified in the comprehensive search.[3] This critical lack of data prevents any meaningful comparison between nevanimibe and its desmethyl metabolite. Future research is warranted to isolate and characterize Desmethyl nevanimibe and evaluate its biological activity, particularly its potency and selectivity as a SOAT1 inhibitor and its effects on steroidogenesis and cell viability. Such studies would be invaluable in understanding the overall pharmacological profile of nevanimibe and the potential contribution of its metabolites to its therapeutic effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Evaluation of 11C- and 18F-Labeled SOAT1 Inhibitors as Macrophage Foam Cell Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Apoptotic Effects of Desmethyl Nevanimibe: A Comparative Guide to Confirmation Methods

For researchers, scientists, and drug development professionals, confirming the apoptotic-inducing capabilities of therapeutic compounds is a critical step in preclinical evaluation. This guide provides a comprehensive comparison of key methodologies for verifying the apoptotic effects of Desmethyl nevanimibe (B238670) (formerly known as ATR-101), a potent and selective inhibitor of Acyl-CoA: a cholesterol acyltransferase 1 (ACAT1/SOAT1). Detailed experimental protocols, quantitative data summaries, and illustrative diagrams of signaling pathways and workflows are presented to facilitate robust and reliable apoptosis confirmation.

Desmethyl nevanimibe has been shown to induce apoptosis in adrenocortical carcinoma (ACC) cells by inhibiting SOAT1. This inhibition leads to an accumulation of free cholesterol, which in turn triggers endoplasmic reticulum (ER) stress and mitochondrial dysfunction, culminating in programmed cell death. The following sections detail the primary methods used to detect and quantify these apoptotic events.

Comparison of Key Apoptosis Detection Methods

Several well-established assays can be employed to confirm the apoptotic effects of Desmethyl nevanimibe. The choice of method often depends on the specific stage of apoptosis being investigated and the available laboratory equipment.

Method	Principle	Stage of Apoptosis Detected	Key Advantages
Annexin V/Propidium Iodide (PI) Staining	Detects the externalization of phosphatidylserine (B164497) (PS) on the outer leaflet of the plasma membrane (a hallmark of early apoptosis) and membrane integrity (to distinguish from necrosis).	Early to Late	Provides quantitative data on the percentage of viable, early apoptotic, late apoptotic, and necrotic cells. Widely used and compatible with flow cytometry.
Caspase Activity Assays	Measures the activity of key executioner caspases, such as caspase-3 and caspase-7, which are activated during the apoptotic cascade.	Mid	Highly specific for apoptosis and can provide a quantitative measure of the enzymatic activity central to the cell death program.
TUNEL (TdT-mediated dUTP Nick End Labeling) Assay	Detects DNA fragmentation, a characteristic feature of late-stage apoptosis, by labeling the 3'-hydroxyl ends of DNA breaks.	Late	Useful for in situ detection of apoptosis in tissue sections and can be quantified by microscopy or flow cytometry.
Western Blotting	Detects the expression levels of key apoptosis-related proteins, such as the cleavage of PARP (a substrate of activated caspase-3) and the activation of caspases (e.g., cleaved caspase-3).	Mid to Late	Provides information on the specific molecular players involved in the apoptotic pathway and confirms the activation of the caspase cascade.

Quantitative Data Summary

The following table summarizes representative quantitative data from studies investigating the apoptotic effects of Desmethyl nevanimibe (ATR-101) on H295R adrenocortical carcinoma cells.

Assay	Treatment	Concentration	Incubation Time	Result	Reference
Caspase-3/7 Activity	ATR-101	30 µM	20 hours	~4-fold increase in caspase activity compared to control	[1][2][3]
Annexin V/PI Staining	ATR-101	30 µM	20 hours	Significant increase in the percentage of Annexin V positive cells	[1][2][3]
ATP Depletion	ATR-101	30 µM	20 hours	Significant decrease in cellular ATP levels	[1][2][3]

Signaling Pathway and Experimental Workflows

To visually represent the mechanisms and procedures involved, the following diagrams have been generated using the Graphviz DOT language.

Caption: Signaling pathway of Desmethyl nevanimibe-induced apoptosis.

Caption: Workflow for Annexin V/PI apoptosis assay.

Caption: Workflow for Western blot analysis of apoptotic markers.

Experimental Protocols

Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

This protocol is designed for the quantitative analysis of apoptosis in adherent cancer cells treated with Desmethyl nevanimibe.

Materials:

• Adherent cancer cell line (e.g., H295R)

• Complete cell culture medium

• Desmethyl nevanimibe

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that allows them to reach 70-80% confluency at the time of treatment.

• Treatment: Treat the cells with the desired concentrations of Desmethyl nevanimibe and a vehicle control (e.g., DMSO). Incubate for the specified time (e.g., 24-48 hours).

• Cell Harvesting: Carefully collect the culture medium, which may contain floating apoptotic cells. Wash the adherent cells once with PBS. Trypsinize the adherent cells and combine them with the collected culture medium.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.[4][5][6][7]

Data Analysis:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive.

Western Blotting for Cleaved PARP and Cleaved Caspase-3

This protocol details the detection of key apoptotic protein markers by Western blot.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-cleaved PARP, anti-cleaved caspase-3, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction: Lyse the cell pellets in ice-cold RIPA buffer. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run until adequate separation of proteins is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and then add the chemiluminescent substrate. Visualize the protein bands using an imaging system.[8][9][10][11]

Data Analysis: Quantify the band intensities for cleaved PARP, cleaved caspase-3, and the loading control. Normalize the levels of the apoptotic markers to the loading control to compare the extent of apoptosis between different treatment conditions. An increase in the levels of cleaved PARP and cleaved caspase-3 indicates the induction of apoptosis.[12]

References

• 1. ATR-101 disrupts mitochondrial functions in adrenocortical carcinoma cells and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. erc.bioscientifica.com [erc.bioscientifica.com]
• 3. erc.bioscientifica.com [erc.bioscientifica.com]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bosterbio.com [bosterbio.com]
• 6. benchchem.com [benchchem.com]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Western Blot Protocol for Caspase 3 Antibody (NB500-210): Novus Biologicals [novusbio.com]
• 11. researchgate.net [researchgate.net]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]

A Comparative Analysis of Nevanimibe and Its Putative Metabolite, Desmethyl Nevanimibe: A Literature Review

A comprehensive review of existing scientific literature reveals a significant body of research on the investigational drug Nevanimibe (B238670) (also known as ATR-101 or PD 132301-2), a selective inhibitor of Acyl-CoA:Cholesterol Acyltransferase 1 (ACAT1). However, a direct comparative analysis with its putative desmethyl metabolite, Desmethyl nevanimibe, is not possible at this time due to a notable absence of published studies on the latter compound.

This guide synthesizes the available data on Nevanimibe, providing insights into its mechanism of action, experimental validation, and clinical evaluation. The absence of corresponding data for Desmethyl nevanimibe precludes a direct comparison of their performance and experimental profiles.

Nevanimibe: A Profile

Nevanimibe is an orally active and selective inhibitor of ACAT1, an enzyme crucial for the esterification of intracellular free cholesterol into cholesteryl esters.[1][2][3] By blocking this enzyme, Nevanimibe disrupts cholesterol homeostasis, leading to an accumulation of free cholesterol within the cell. This disruption has been explored as a therapeutic strategy in several diseases, most notably in adrenocortical carcinoma (ACC) and congenital adrenal hyperplasia (CAH).[4][5][6][7][8]

Quantitative Data Summary: Nevanimibe

Parameter	Value	Cell/System	Reference
ACAT1 Inhibition (EC50)	9 nM	Human ACAT1 transfected AC29 cells	[2][3]
ACAT2 Inhibition (EC50)	368 nM	Human ACAT2 transfected AC29 cells	[2][3]
Apoptosis Induction	Increased caspase-3/7 levels	H295R human adrenocortical carcinoma cells	[9]
Clinical Trial Dosage (ACC)	Ranging from 1.6 mg/kg/day to 158.5 mg/kg/day	Phase 1 Clinical Trial (NCT01898715)	[4][6]
Clinical Trial Dosage (CAH)	125, 250, 500, 750, 1000 mg twice daily	Phase 2 Clinical Trial (NCT02804178)	[7]

Mechanism of Action and Signaling Pathway

Nevanimibe's primary mechanism of action involves the inhibition of ACAT1, leading to an increase in intracellular free cholesterol. This accumulation, particularly within the endoplasmic reticulum (ER), is believed to trigger ER stress and the unfolded protein response (UPR).[9][10] This cascade of events ultimately leads to apoptosis, or programmed cell death, in adrenocortical cells.[9] The potentiation of Nevanimibe's cytotoxic effects by exogenous cholesterol further supports this mechanism.[2]

Caption: Proposed signaling pathway of Nevanimibe leading to apoptosis.

Desmethyl Nevanimibe: The Uncharacterized Metabolite

While the existence of "Desmethyl nevanimibe" is confirmed by its availability from chemical suppliers, there is a significant lack of published scientific literature detailing its biological activity, mechanism of action, or any comparative studies against Nevanimibe.

An early toxicology study of Nevanimibe (then referred to as PD 132301-2) in beagle dogs noted that "PD 132301-2 or one of its metabolites has potent adrenocorticolytic properties".[1][11][12] This suggests that a metabolite of Nevanimibe is biologically active; however, this metabolite was not identified as Desmethyl nevanimibe, and no further details on its specific activity were provided.

The synthesis of N-desmethyl derivatives of other, unrelated compounds has been described in the literature, but these studies do not provide any insights into the properties of Desmethyl nevanimibe.[13][14]

Experimental Protocols: Nevanimibe

Detailed experimental protocols for key experiments involving Nevanimibe have been published, providing a basis for understanding its pharmacological profile.

ACAT Inhibition Assay

• Objective: To determine the half-maximal effective concentration (EC50) of Nevanimibe for ACAT1 and ACAT2 inhibition.

• Methodology:

  • Chinese hamster ovary (CHO) cells deficient in ACAT (AC29) were transfected with either human ACAT1 or ACAT2 genes.

  • Transfected cells were incubated with varying concentrations of Nevanimibe.

  • The enzymatic activity of ACAT1 and ACAT2 was measured by quantifying the formation of cholesteryl esters from a radioactive cholesterol precursor.

  • EC50 values were calculated from the dose-response curves.[3]

In Vitro Apoptosis Assay

• Objective: To assess the pro-apoptotic effects of Nevanimibe in adrenocortical carcinoma cells.

• Methodology:

  • H295R human adrenocortical carcinoma cells were treated with different concentrations of Nevanimibe.

  • Apoptosis was evaluated by measuring the activity of caspases 3 and 7, key executioner enzymes in the apoptotic pathway, using a commercially available luminescent assay.

  • The potentiation of apoptosis was tested by co-incubating the cells with Nevanimibe and exogenous cholesterol.[9]

Caption: A simplified workflow for assessing Nevanimibe-induced apoptosis.

Conclusion and Future Directions

The available scientific literature provides a solid foundation for understanding the mechanism and potential therapeutic applications of Nevanimibe as a selective ACAT1 inhibitor. However, the complete absence of published data on Desmethyl nevanimibe makes a direct comparison impossible.

Future research should focus on the identification and characterization of Nevanimibe's metabolites, including Desmethyl nevanimibe. Key areas of investigation should include:

• Metabolite Identification: Definitive identification of the metabolites of Nevanimibe in preclinical and clinical studies.

• In Vitro Activity: Comparative studies of the inhibitory activity of Nevanimibe and its metabolites on ACAT1 and ACAT2.

• Pharmacokinetics: A comparative analysis of the pharmacokinetic profiles of Nevanimibe and its primary metabolites.

• In Vivo Efficacy and Safety: Preclinical studies to compare the efficacy and safety of Nevanimibe with its biologically active metabolites.

Such studies are essential to fully understand the pharmacological profile of Nevanimibe and to determine the potential contribution of its metabolites to its overall therapeutic effect and toxicity profile. Until such data becomes available, any discussion on the comparative performance of Nevanimibe and Desmethyl nevanimibe remains speculative.

References

• 1. academic.oup.com [academic.oup.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. Microbial metabolites with inhibitory activity against lipid metabolism | Semantic Scholar [semanticscholar.org]
• 5. ATR-101 disrupts mitochondrial functions in adrenocortical carcinoma cells and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SUN-357 Trial in Progress: A Multicenter, Dose-titration, Open-Label Phase 2b Study of Nevanimibe Hydrochloride, a Novel ACAT1 Inhibitor, for the Treatment of Classic Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ATR-101, a Selective and Potent Inhibitor of Acyl-CoA Acyltransferase 1, Induces Apoptosis in H295R Adrenocortical Cells and in the Adrenal Cortex of Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Phase 2, Multicenter Study of Nevanimibe for the Treatment of Congenital Adrenal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Subacute toxicity of a novel inhibitor of acyl-CoA: cholesterol acyltransferase in beagle dogs. | Semantic Scholar [semanticscholar.org]
• 12. Subacute toxicity of a novel inhibitor of acyl-CoA: cholesterol acyltransferase in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis of a secondary N-desmethyl and a tertiary N-cyclopropylmethyl bridged hexahydroaporphine as precursors to bicyclic opioid ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of N-desmethyl derivatives of 17alpha-acetoxy-11beta-(4-N,N-dimethylaminophenyl)-19-norpregna-4,9-die ne-3,20-dione and mifepristone1: substrates for the synthesis of radioligands - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: Desmethyl Nevanimibe Versus Mitotane in Adrenocortical Carcinoma Research

In the landscape of adrenocortical carcinoma (ACC) therapeutics, mitotane (B1677208) has long been the only approved systemic agent, despite its significant toxicity and modest efficacy. The search for novel, targeted therapies has led to the investigation of compounds like nevanimibe (B238670) (ATR-101), an inhibitor of sterol O-acyltransferase 1 (SOAT1). While research on its metabolite, desmethyl nevanimibe, is limited in public documentation, the parent compound nevanimibe offers a basis for comparison against the established standard of care, mitotane. This guide provides an objective comparison based on available preclinical and clinical data for researchers and drug development professionals.

Mechanism of Action: A Tale of Two Inhibitors

Both mitotane and nevanimibe converge on the inhibition of SOAT1 (also known as ACAT1), an enzyme crucial for cholesterol esterification. However, their broader mechanisms diverge significantly.

Mitotane exerts a multifactorial, adrenolytic effect. It is a derivative of the insecticide DDT and its action is not limited to SOAT1 inhibition.[1][2] Mitotane disrupts steroidogenesis by affecting multiple cytochrome P450 enzymes, induces mitochondrial membrane depolarization, and leads to an accumulation of free cholesterol, culminating in endoplasmic reticulum (ER) stress and apoptotic cell death in adrenal cells.[1][3][4]

Nevanimibe , in contrast, was developed as a novel, specific inhibitor of SOAT1.[5] Preclinical studies suggested a dual mechanism: at lower concentrations, it primarily decreases adrenal steroidogenesis, while at higher, cytotoxic concentrations, it is intended to induce apoptosis in adrenocortical cells through the accumulation of free fatty acids and cholesterol.[5][6]

Figure 1. Comparative Mechanisms of Action.

Quantitative Data Summary: Preclinical and Clinical

Direct comparative trials are unavailable; however, data from independent studies provide a basis for assessing their relative performance and characteristics.

Table 1: Drug Characteristics and Preclinical Efficacy

Parameter	Desmethyl Nevanimibe (as Nevanimibe)	Mitotane
Target	Selective SOAT1 (ACAT1) Inhibitor[7]	Multi-target: SOAT1, P450 enzymes, mitochondria[1]
IC₅₀ / EC₅₀	EC₅₀ of 9 nM for ACAT1; 368 nM for ACAT2[7]	Not typically defined due to broad mechanism
In Vitro Effect	Induces apoptosis in H295R ACC cells. 30 µM reduced survival by ~40% in 24h.[7]	Induces apoptosis in adrenocortical cells[1]

Table 2: Clinical Trial Data in Adrenocortical Carcinoma

Parameter	Nevanimibe (Phase 1)[5]	Mitotane (Established Use)
Trial Identifier	NCT01898715	Various, including FIRM-ACT[8]
Patient Population	63 advanced ACC, heavily pre-treated	Advanced/metastatic ACC, adjuvant setting
Objective Response Rate	0% (No Complete/Partial Response)	~20-30% as monotherapy[9]; 23.2% with EDP chemo[8]
Disease Control	27% had Stable Disease at 2 months	Varies; Median Progression-Free Survival of 5.0 months with EDP[8]
Therapeutic Level	Not established	14-20 mg/L plasma concentration[10][11]
Common Adverse Events	Gastrointestinal (diarrhea 44%, vomiting 35%)[5]	Neurological, gastrointestinal, adrenal insufficiency[9][11]
Development Status	Development for ACC on hold[6]	Approved standard of care[1][8]

Experimental Protocols

Protocol 1: In Vitro ACC Cell Viability Assay (Nevanimibe)

This protocol is based on methodologies used to assess the preclinical efficacy of SOAT1 inhibitors.

• Cell Culture : Human H295R adrenocortical carcinoma cells are cultured in standard DMEM/F12 medium supplemented with fetal bovine serum and antibiotics at 37°C in a 5% CO₂ incubator.

• Treatment : Cells are seeded in 96-well plates. After 24 hours, the medium is replaced with fresh medium containing various concentrations of nevanimibe (e.g., ranging from 3 nM to 30 µM).[7] Control wells receive a vehicle (e.g., DMSO).

• Incubation : Cells are incubated with the compound for a specified period, typically 24 to 72 hours.

• Viability Assessment : Cell viability is measured using a standard MTS or MTT assay. The absorbance is read on a plate reader, and the results are normalized to the vehicle control to determine the percentage of cell survival.

• Data Analysis : IC₅₀ values are calculated by fitting the dose-response data to a sigmoidal curve using appropriate statistical software.

Protocol 2: Phase 1 Clinical Trial Design (Nevanimibe)

The following outlines the design of the NCT01898715 study for nevanimibe in ACC.[5]

• Study Design : A multicenter, open-label, "3+3" dose-escalation Phase 1 trial.

• Patient Population : Adults with histologically confirmed, metastatic, and progressive ACC who have failed prior systemic therapies.

• Intervention : Oral nevanimibe administered at escalating doses, ranging from 1.6 mg/kg/day to 158.5 mg/kg/day.[5]

• Primary Objectives : To assess the safety and tolerability of nevanimibe and determine the maximum tolerated dose (MTD) or maximum feasible dose.

• Secondary Objectives : To evaluate pharmacokinetics (PK) and preliminary anti-tumor activity.

• Assessments :

  • Safety : Adverse events (AEs) are monitored continuously and graded according to standard criteria (e.g., CTCAE). Dose-limiting toxicities (DLTs) are evaluated in the first cycle.

  • Efficacy : Tumor response is evaluated every 2 months using Response Evaluation Criteria in Solid Tumors (RECIST) v1.1.[5]

  • Pharmacokinetics : Blood samples are collected at specified time points to determine drug concentration and PK parameters.

Figure 2. Preclinical and Clinical Research Workflows.

Conclusion and Future Directions

Mitotane remains the cornerstone of medical therapy for adrenocortical carcinoma, but its utility is limited by a narrow therapeutic window and significant toxicity.[9][11] Its mechanism is broad, affecting multiple cellular pathways.[1][4] Nevanimibe represents a targeted approach, specifically inhibiting SOAT1.[5] While this specificity was promising for reducing off-target toxicity, the Phase 1 clinical trial in ACC did not demonstrate objective tumor responses and was hampered by the high pill burden required to reach potentially cytotoxic concentrations.[5] Consequently, its development for ACC has been halted.[6]

The comparison highlights a critical challenge in ACC drug development: translating a targeted mechanism into clinical efficacy. While nevanimibe's journey in ACC may have paused, the investigation into SOAT1 inhibition remains a valid scientific endeavor. For future research, the key takeaways are:

• Potency and Formulation : Novel SOAT1 inhibitors must be potent enough to achieve therapeutic concentrations without an prohibitive pill burden.

• Combination Strategies : Given mitotane's partial reliance on SOAT1 inhibition, combining a more tolerable, potent SOAT1 inhibitor with other agents (including lower-dose mitotane or other chemotherapies) could be a viable strategy.

• Biomarker Development : Identifying biomarkers to predict which ACC tumors are most dependent on the SOAT1 pathway could help select patients most likely to respond to this targeted approach.

References

• 1. mdpi.com [mdpi.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Molecular Mechanisms of Mitotane Action in Adrenocortical Cancer Based on In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A phase 1 study of nevanimibe HCl, a novel adrenal-specific sterol O-acyltransferase 1 (SOAT1) inhibitor, in adrenocortical carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A review of mitotane in the management of adrenocortical cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Mitotane treatment in adrenocortical carcinoma: mechanisms of action and predictive markers of response to therapy. – IPMC [ipmc.cnrs.fr]
• 11. Role of Mitotane in Adrenocortical Carcinoma – Review and State of the art - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity and Identity Assessment of Synthesized Desmethyl Nevanimibe

For researchers, scientists, and professionals in drug development, establishing the purity and identity of a newly synthesized active pharmaceutical ingredient (API) is a cornerstone of the drug discovery and development process. This guide provides a comprehensive comparison of key analytical techniques for the characterization of Desmethyl nevanimibe (B238670), a urea-containing small molecule. The following sections detail experimental protocols, present comparative data, and illustrate the analytical workflow for ensuring the quality of the synthesized compound.

Key Analytical Techniques for Purity and Identity

A multi-pronged analytical approach is essential to unambiguously determine the purity and confirm the identity of a synthesized compound like Desmethyl nevanimibe. The primary techniques employed are High-Performance Liquid Chromatography (HPLC) for purity assessment, Liquid Chromatography-Mass Spectrometry (LC-MS) for molecular weight confirmation, and Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation. Fourier-Transform Infrared (FTIR) spectroscopy provides complementary information on the functional groups present.

Experimental Protocols

Detailed methodologies for the primary analytical techniques are provided below. These protocols are designed to be robust and suitable for the analysis of small organic molecules such as Desmethyl nevanimibe.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is the gold standard for assessing the purity of non-volatile small molecules due to its high resolution and quantitative accuracy.

Instrumentation:

• A standard HPLC system equipped with a UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile (B52724).

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 1 mg of synthesized Desmethyl nevanimibe.

• Dissolve the sample in 1 mL of a suitable solvent (e.g., a 1:1 mixture of acetonitrile and water).

• Vortex the solution to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation

LC-MS combines the separation power of HPLC with the mass-analyzing capabilities of mass spectrometry, providing definitive confirmation of the molecular weight of the synthesized compound.

Instrumentation:

• An HPLC system coupled to a mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Utilize the same HPLC conditions as described for purity determination to ensure correlation of retention times.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Range: m/z 100 - 800.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

Data Analysis:

• Extract the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to Desmethyl nevanimibe.

• Confirm the presence of the expected protonated molecule [M+H]⁺.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an unparalleled technique for determining the precise chemical structure of a molecule. Both ¹H and ¹³C NMR are crucial for a comprehensive analysis.

Instrumentation:

• A 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Dissolve 5-10 mg of the synthesized Desmethyl nevanimibe in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Transfer the solution to an NMR tube.

¹H NMR Parameters:

• Pulse Program: Standard single-pulse experiment.

• Number of Scans: 16.

• Relaxation Delay: 1 second.

¹³C NMR Parameters:

• Pulse Program: Proton-decoupled experiment.

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay: 2 seconds.

Data Presentation and Comparison

The following tables summarize hypothetical, yet realistic, data for the analysis of a synthesized batch of Desmethyl nevanimibe compared against a high-purity reference standard and alternative analytical techniques.

Table 1: HPLC Purity Analysis

Analyte	Retention Time (min)	Peak Area (%)	Purity Assessment
Synthesized Desmethyl nevanimibe	10.2	99.2	High Purity
Reference Standard	10.2	>99.9	Confirmed Identity
Potential Precursor Impurity	7.5	0.5	Minor Impurity
Unknown Impurity	8.9	0.3	Minor Impurity

Table 2: Comparative Analysis of Identity Confirmation Techniques

Technique	Parameter	Expected Result (Reference)	Observed Result (Synthesized)	Confirmation
LC-MS	[M+H]⁺	Calculated m/z	Observed m/z	Yes
¹H NMR	Chemical Shift (δ, ppm)	Matches reference spectrum	Matches reference spectrum	Yes
Coupling Constants (J, Hz)	Matches reference spectrum	Matches reference spectrum	Yes
¹³C NMR	Chemical Shift (δ, ppm)	Matches reference spectrum	Matches reference spectrum	Yes
FTIR	Key Peaks (cm⁻¹)	~3300 (N-H), ~1650 (C=O)	~3310, ~1648	Yes

Table 3: Illustrative NMR Data Comparison (in DMSO-d₆)

Based on N,N'-diphenylurea as an analogue.

Nucleus	Chemical Shift (δ, ppm) - Reference	Chemical Shift (δ, ppm) - Synthesized	Assignment
¹H NMR	8.65 (s, 2H)	8.64 (s, 2H)	N-H (urea)
7.45 (d, J=8.0 Hz, 4H)	7.46 (d, J=8.0 Hz, 4H)	Aromatic C-H (ortho to NH)
7.28 (t, J=7.8 Hz, 4H)	7.27 (t, J=7.8 Hz, 4H)	Aromatic C-H (meta to NH)
6.96 (t, J=7.3 Hz, 2H)	6.95 (t, J=7.3 Hz, 2H)	Aromatic C-H (para to NH)
¹³C NMR	153.0	153.1	C=O (urea)
140.2	140.3	Aromatic C (ipso to NH)
129.3	129.2	Aromatic C-H
122.3	122.4	Aromatic C-H
118.7	118.6	Aromatic C-H

Visualization of Analytical Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflows for assessing the purity and identity of synthesized Desmethyl nevanimibe.

Workflow for Purity and Identity Assessment.

Logical Relationships Between Analytical Methods.

Conclusion

The comprehensive analytical characterization of synthesized Desmethyl nevanimibe is critical for its advancement in the drug development pipeline. By employing a combination of HPLC for purity determination, LC-MS for molecular weight confirmation, and NMR for structural elucidation, researchers can confidently establish the quality and identity of their synthesized material. The data and workflows presented in this guide offer a robust framework for the assessment of Desmethyl nevanimibe and other novel small molecule entities.

Safety & Regulatory Compliance

Proper Disposal of Desmethyl Nevanimibe: A Step-by-Step Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles with side-shields, protective gloves, and impervious clothing.[3] All handling of Desmethyl Nevanimibe and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[3] An accessible safety shower and eye wash station are mandatory in the work area.[3]

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of Desmethyl Nevanimibe waste, in accordance with general laboratory chemical waste management guidelines.[4][5][6]

• Waste Identification and Segregation:

  • All materials contaminated with Desmethyl Nevanimibe, including unused product, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be treated as hazardous waste.

  • Segregate Desmethyl Nevanimibe waste from other waste streams at the point of generation.[6] Do not mix it with incompatible chemicals. For instance, keep it separate from acids, bases, and oxidizing agents to prevent violent reactions or the emission of toxic gases.[5]

• Containerization:

  • Use a chemically compatible and leak-proof container for waste collection.[6] Plastic containers are often preferred.[4] The original container, if in good condition, can be used for the disposal of the pure compound.[5]

  • The container must be kept securely closed except when adding waste.[5]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Desmethyl Nevanimibe," and a description of the contents (e.g., "solid waste," "solution in methanol").

  • Include the date when the first piece of waste was added to the container.[4]

• Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of waste generation.[4][5]

  • The SAA must be inspected weekly for any signs of leakage.[5]

  • Partially filled containers can remain in the SAA for up to one year, provided the total volume of hazardous waste does not exceed 55 gallons.[4][5] For acutely toxic chemical waste, the limit is one quart of liquid or one kilogram of solid.[4]

• Disposal Request:

  • Once the waste container is full or is ready for disposal, contact your institution's Environmental Health and Safety (EH&S) department to arrange for a pickup.[4]

  • Crucially, never dispose of Desmethyl Nevanimibe or its containers in the regular trash or down the drain. [4][7] Hazardous chemicals can harm the environment and wastewater treatment systems.[7]

Quantitative Data Summary

The following table summarizes the hazard classifications for the related compound Nevanimibe, which should be considered as a proxy for Desmethyl Nevanimibe in the absence of specific data.

Hazard Classification (Nevanimibe)	GHS Category	Hazard Statement
Acute toxicity, oral	Category 4	H302: Harmful if swallowed
Skin corrosion/irritation	Category 2	H315: Causes skin irritation
Serious eye damage/eye irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure	Category 3	H335: May cause respiratory irritation

Data sourced from the Safety Data Sheet for Nevanimibe.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points in the proper disposal procedure for Desmethyl Nevanimibe.

Caption: Workflow for the safe disposal of Desmethyl Nevanimibe waste.

By adhering to these procedures, laboratory personnel can ensure the safe handling and disposal of Desmethyl Nevanimibe, minimizing risks to themselves, their colleagues, and the environment. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines for any additional requirements.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. danielshealth.com [danielshealth.com]
• 7. acs.org [acs.org]

Personal protective equipment for handling Desmethyl nevanimibe

Essential Safety Protocols for Handling Desmethyl Nevanimibe (B238670)

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling potent chemical compounds like Desmethyl nevanimibe. Due to the absence of a specific Safety Data Sheet (SDS) for Desmethyl nevanimibe, this document provides essential safety and logistical information based on best practices for handling potent pharmaceutical agents and data available for the related compound, Nevanimibe. These guidelines are intended to provide immediate, procedural, and step-by-step guidance to minimize exposure risk and ensure safe operational and disposal practices.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is crucial to minimize the risk of exposure to Desmethyl nevanimibe. The following table summarizes the recommended PPE for various laboratory tasks.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Operations	- Safety glasses with side shields- Laboratory coat- Closed-toe shoes	- Nitrile gloves
Handling of Powders/Solids (e.g., weighing, aliquoting)	- Full-face respirator with appropriate particulate filters- Chemical-resistant coveralls or suit- Double-gloving (e.g., nitrile gloves)- Chemical-resistant shoe covers	- Head covering- Chemical-resistant apron
Handling of Liquids/Solutions (e.g., solution preparation, dilutions)	- Chemical splash goggles or face shield- Chemical-resistant gloves (e.g., nitrile)- Chemical-resistant apron over lab coat	- Elbow-length gloves for larger volumes
Equipment Cleaning & Decontamination	- Chemical splash goggles or face shield- Heavy-duty, chemical-resistant gloves- Waterproof or chemical-resistant apron	- Respirator (if aerosols or vapors may be generated)

Operational and Disposal Plans

A clear and structured plan for the handling and disposal of Desmethyl nevanimibe is essential to prevent contamination and ensure personnel and environmental safety.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store Desmethyl nevanimibe in a designated, well-ventilated, and restricted-access area. Keep the container tightly sealed. Follow the supplier's recommendations for storage temperature, which is typically -20°C for up to one month or -80°C for up to six months, protected from light[1].

Handling Procedures

• Designated Area: All handling of Desmethyl nevanimibe, especially of the solid form, should be conducted in a designated area, such as a certified chemical fume hood or a glove box, to minimize inhalation exposure[2].

• Weighing: When weighing the solid compound, use a balance with a draft shield or a ventilated balance enclosure. Use disposable weigh boats.

• Solution Preparation: When preparing solutions, add the solvent to the compound slowly to prevent splashing and aerosol generation.

• Documentation: Maintain a detailed record of the amount of Desmethyl nevanimibe used and the date.

Emergency Procedures

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.

• Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). For larger spills, evacuate the area and contact the institution's Environmental Health and Safety (EHS) department. All materials used for cleanup must be disposed of as hazardous waste.

Decontamination

• Work Surfaces: All work surfaces and equipment that have come into contact with Desmethyl nevanimibe should be decontaminated. A common procedure involves wiping surfaces with a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent. All cleaning materials should be disposed of as hazardous waste.

• PPE Removal: Remove PPE in the reverse order it was put on to avoid self-contamination. Dispose of single-use PPE in the designated hazardous waste container.

Waste Disposal

All waste containing Desmethyl nevanimibe, including the pure compound, solutions, and contaminated labware, must be treated as hazardous chemical waste.

• Solid Waste: Place unused or expired Desmethyl nevanimibe and contaminated solids (e.g., weighing paper, gloves, pipette tips) in a designated, robust, and sealable hazardous waste container. The container should be clearly labeled "Hazardous Waste" and list "Desmethyl nevanimibe" as a component.

• Liquid Waste: Collect all solutions containing Desmethyl nevanimibe in a dedicated, leak-proof, and shatter-resistant container. The container must be kept closed when not in use and clearly labeled with "Hazardous Waste" and the chemical contents.

• Disposal: Arrange for the collection of hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor. Do not dispose of Desmethyl nevanimibe down the drain or in regular trash.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Desmethyl nevanimibe from initial receipt to final disposal.

Caption: Workflow for the safe handling of Desmethyl nevanimibe.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]